3-Ethynylpyridine

• CAS: 2510-23-8

Core Science & Biosynthesis

Synthesis of 3-Ethynylpyridine from 3-Bromopyridine: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides an in-depth technical overview of the synthesis of 3-ethynylpyridine, a critical building block in pharmaceutical and materials science, starting from 3-bromopyridine. The primary synthetic route discussed is the Sonogashira cross-coupling reaction, a highly efficient palladium-catalyzed method for forming C(sp²)-C(sp) bonds. This guide details the reaction mechanism, optimized conditions, and comprehensive experimental protocols. Quantitative data from various methodologies are summarized for comparative analysis, and key experimental workflows are visualized to ensure clarity and reproducibility for research and development applications.

Introduction

3-Ethynylpyridine is a key heterocyclic intermediate used in the synthesis of a wide range of functional molecules, including pharmaceuticals, organic materials, and natural products.[1] Its rigid, linear alkyne moiety makes it a valuable synthon for constructing complex molecular architectures. The Sonogashira coupling reaction stands as the most powerful and versatile method for its synthesis, enabling the direct coupling of a terminal alkyne with an aryl halide like 3-bromopyridine.[1]

This reaction is typically catalyzed by a palladium complex in the presence of a copper(I) co-catalyst and an amine base.[2] The process is valued for its mild reaction conditions and high tolerance for various functional groups.[1][2] A common and effective strategy involves a two-step sequence:

• Sonogashira Coupling: Reaction of 3-bromopyridine with a protected terminal alkyne, such as trimethylsilylacetylene (TMSA). The trimethylsilyl (TMS) group serves to protect the acidic alkyne proton.

• Deprotection: Removal of the TMS protecting group to yield the final 3-ethynylpyridine product.

This guide will provide detailed protocols and comparative data for this synthetic pathway.

The Synthetic Pathway: Sonogashira Coupling and Deprotection

The overall transformation involves the palladium-catalyzed cross-coupling of 3-bromopyridine with trimethylsilylacetylene, followed by the removal of the silyl group.

Caption: Reaction pathway for the synthesis of 3-ethynylpyridine.

Quantitative Data Summary

The efficiency of the Sonogashira coupling is highly dependent on the choice of catalyst, ligand, base, and solvent. The following tables summarize various reported conditions for the synthesis.

Table 1: Optimized Conditions for Sonogashira Coupling of Bromopyridines

Parameter	Condition A	Condition B	Condition C
Aryl Halide	3-Bromopyridine	2-Amino-3-bromopyridine	3-Amino-5-bromopyridine
Alkyne	Trimethylsilylacetylene	Terminal Alkyne	Terminal Alkyne
Pd Catalyst	Pd(PPh₃)₂Cl₂	Pd(CF₃COO)₂ (2.5 mol%)	Pd(PPh₃)₄ (15 mol%)
Ligand	-	PPh₃ (5.0 mol%)	-
Co-catalyst	CuI	CuI (5.0 mol%)	CuI (30 mol%)
Base	Diisopropylamine	Triethylamine (Et₃N)	Triethylamine (Et₃N)
Solvent	Diisopropylamine	DMF	THF / Et₃N (2:1)
Temperature	30°C	100°C	Room Temperature
Time	3 hours	3 hours	16 hours
Yield	93% (deprotected)	High (not specified)	High (not specified)

Table 2: Conditions for TMS Deprotection

Reagent	Solvent	Temperature	Time	Notes
Potassium Carbonate (K₂CO₃)	Methanol (MeOH)	Room Temperature	1-2 hours	Mild and common method for base-catalyzed cleavage.
Tetrabutylammonium Fluoride (TBAF)	THF	Room Temperature	1-2 hours	Effective for more hindered silanes.
Hydrogen Fluoride (HF) - Pyridine	Acetonitrile	0°C to RT	Variable	Highly effective but requires careful handling.

Experimental Protocols

The following sections provide detailed experimental procedures for the synthesis. All reactions sensitive to oxygen or moisture should be conducted under an inert atmosphere (e.g., Argon or Nitrogen) in oven-dried glassware.

Protocol 1: One-Pot Synthesis of 3-Ethynylpyridine

This protocol is adapted from a high-yield procedure that combines the coupling and deprotection into a single streamlined process.

Materials:

• 3-Bromopyridine (49.8 g, 0.31 mol)

• Trimethylsilylacetylene (34.2 g, 0.34 mol)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (5.4 g)

• Copper(I) iodide (CuI) (1.5 g)

• Diisopropylamine (510 mL)

• Dichloromethane

• Magnesium Sulfate (MgSO₄)

Procedure:

• To a 1000 mL three-necked round-bottom flask, add 3-bromopyridine, Pd(PPh₃)₂Cl₂, and CuI.

• Purge the flask with nitrogen gas.

• Under stirring, add diisopropylamine followed by trimethylsilylacetylene at a controlled temperature of 30°C.

• Maintain the reaction mixture at 30°C for 3 hours, monitoring completion by TLC or LC-MS.

• Upon completion, quench the reaction with water.

• Extract the product with dichloromethane.

• Dry the combined organic layers over anhydrous MgSO₄.

• Filter and remove the solvent under reduced pressure to yield 3-ethynylpyridine as a yellow solid. (Reported Yield: 30.3 g, 93%).

Protocol 2: Two-Step Synthesis via TMS-Protected Intermediate

This protocol details a two-step approach, involving the isolation of the silylated intermediate followed by a separate deprotection step. This method offers greater control and may be preferable for complex substrates.

Step A: Synthesis of 3-(Trimethylsilylethynyl)pyridine This procedure is based on general Sonogashira conditions.

Materials:

• 3-Bromopyridine (1.0 eq)

• Trimethylsilylacetylene (1.1 - 1.2 eq)

• PdCl₂(PPh₃)₂ (0.03 eq)

• CuI (0.05 eq)

• Triethylamine (2.0 eq)

• Anhydrous, deoxygenated N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 3-bromopyridine, PdCl₂(PPh₃)₂, and CuI.

• Add anhydrous DMF, followed by triethylamine. Degas the mixture by bubbling with argon for 10-15 minutes.

• Add trimethylsilylacetylene dropwise to the reaction mixture.

• Heat the reaction to a temperature between 60-80°C and monitor its progress by TLC.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 3-(trimethylsilylethynyl)pyridine.

Step B: Deprotection of 3-(Trimethylsilylethynyl)pyridine This procedure uses a mild, base-catalyzed method.

Materials:

• 3-(Trimethylsilylethynyl)pyridine (from Step A)

• Potassium Carbonate (K₂CO₃, excess)

• Methanol (MeOH)

Procedure:

• Dissolve the silylated intermediate in methanol.

• Add an excess of potassium carbonate to the solution.

• Stir the mixture at room temperature for 1-2 hours, monitoring the reaction by TLC until the starting material is consumed.

• Once complete, filter the mixture to remove the base.

• Concentrate the filtrate under reduced pressure.

• The resulting residue can be further purified by column chromatography or recrystallization to yield pure 3-ethynylpyridine.

Experimental Workflow Visualization

The general workflow for the two-step Sonogashira coupling and deprotection process is outlined below.

Caption: General experimental workflow for a two-step synthesis.

Conclusion

The palladium-catalyzed Sonogashira coupling of 3-bromopyridine provides an efficient and robust route to 3-ethynylpyridine. By employing trimethylsilylacetylene, the reaction can proceed with high yield and selectivity. Researchers can choose between a highly efficient one-pot procedure or a more controlled two-step synthesis involving the isolation of a silylated intermediate. The selection of optimal conditions, particularly the catalyst system and base, is crucial for maximizing yield and minimizing reaction time. The protocols and data presented in this guide offer a solid foundation for the successful synthesis of 3-ethynylpyridine for applications in drug discovery and materials science.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]

A Technical Guide to 3-Ethynylpyridine: Properties, Reactions, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethynylpyridine is a versatile heterocyclic building block of significant interest in medicinal chemistry, materials science, and synthetic organic chemistry. Its rigid, linear alkyne functionality, combined with the electronic properties and hydrogen bonding capabilities of the pyridine ring, makes it a valuable synthon for the construction of complex molecular architectures. This technical guide provides a comprehensive overview of the physical and chemical properties of 3-ethynylpyridine, detailed experimental protocols for its key reactions, and an exploration of its applications in drug discovery and materials science.

Physical and Chemical Properties

3-Ethynylpyridine is a colorless to light brown, low-melting solid at room temperature.[1][2][3] Its key physical and chemical properties are summarized in the tables below.

Table 1: Physical Properties of 3-Ethynylpyridine

Property	Value	Source(s)
Molecular Formula	C₇H₅N	[4][5]
Molecular Weight	103.12 g/mol
Appearance	Colorless to brownish low-melting solid
Melting Point	39-40 °C
Boiling Point	170.5 ± 13.0 °C (at 760 mmHg)
83-84 °C (at 30 mmHg)
Density	1.02 ± 0.1 g/cm³ (Predicted)
Flash Point	56.7 °C (closed cup)
pKa	3.71 ± 0.10 (Predicted)

Table 2: Solubility of 3-Ethynylpyridine

Solvent	Solubility	Notes	Source(s)
Dimethyl Sulfoxide (DMSO)	100 mg/mL (969.74 mM)	Ultrasonic assistance may be required. Hygroscopic DMSO can affect solubility.
Water	Moderately soluble	Pyridine, the parent heterocycle, is moderately soluble in water.
Ethanol, Ether, Chloroform	Highly soluble	Based on the high solubility of the parent heterocycle, pyridine, in these organic solvents.
In Vivo Formulations	≥ 2.5 mg/mL	Soluble in various formulations for animal studies, such as 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.

Spectroscopic Data

The structural identification of 3-ethynylpyridine is confirmed through various spectroscopic techniques.

Table 3: Spectroscopic Data Summary

Technique	Key Features and Peaks	Source(s)
¹H NMR	Spectra available for viewing.
¹³C NMR	Spectra available for viewing.
Infrared (IR) Spectroscopy	Spectra available for viewing.
Mass Spectrometry (GC-MS)	Spectra available for viewing.

Chemical Synthesis and Reactivity

3-Ethynylpyridine serves as a versatile building block in a variety of chemical transformations, primarily leveraging the reactivity of its terminal alkyne and the pyridine ring.

Synthesis of 3-Ethynylpyridine

A common method for the synthesis of 3-ethynylpyridine is the Sonogashira coupling of a protected acetylene, such as trimethylsilylacetylene, with 3-bromopyridine, followed by deprotection.

References

• 1. 3-Ethynylpyridine | C7H5N | CID 186003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-ETHYNYLPYRIDINE | 2510-23-8 [chemicalbook.com]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. rsc.org [rsc.org]
• 5. 3-ETHYNYLPYRIDINE CAS#: 2510-23-8 [m.chemicalbook.com]

Spectroscopic Profile of 3-Ethynylpyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-ethynylpyridine, a valuable building block in pharmaceutical and materials science research. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics, offering a foundational dataset for its identification, characterization, and application in complex molecular design.

Spectroscopic Data Summary

The empirical formula for 3-ethynylpyridine is C₇H₅N, with a molecular weight of 103.12 g/mol .[1] Its structure consists of a pyridine ring substituted with an ethynyl group at the 3-position. This arrangement gives rise to a distinct spectroscopic signature, which is detailed in the tables below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the chemical structure of 3-ethynylpyridine in solution. The proton (¹H) and carbon-13 (¹³C) NMR spectra provide detailed information about the electronic environment of each atom.

¹H NMR Data (CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
8.73	d	1.8	H-2
8.58	dd	4.8, 1.5	H-6
7.82	dt	7.9, 1.8	H-4
7.31	dd	7.9, 4.8	H-5
3.16	s	C≡C-H

¹³C NMR Data (CDCl₃)

Chemical Shift (δ) ppm	Assignment
152.8	C-2
149.3	C-6
138.9	C-4
123.2	C-5
119.9	C-3
82.2	C ≡C-H
78.5	C≡C -H

Infrared (IR) Spectroscopy

Infrared spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of 3-ethynylpyridine is characterized by the vibrational frequencies of its pyridine ring and ethynyl group.

FT-IR Peak List

Wavenumber (cm⁻¹)	Intensity	Assignment
3287	Strong	≡C-H stretch
2118	Medium	C≡C stretch
1585, 1568, 1475, 1420	Medium-Strong	C=C and C=N stretching (pyridine ring)
1190, 1105, 1026	Medium	C-H in-plane bending
808, 708	Strong	C-H out-of-plane bending

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, confirming the molecular weight and offering insights into its fragmentation pattern.

Mass Spectrometry Data (Electron Ionization - EI)

m/z	Relative Intensity (%)	Assignment
103	100	[M]⁺ (Molecular Ion)
102	45	[M-H]⁺
77	30	[C₆H₅]⁺
76	60	[C₆H₄]⁺
51	40	[C₄H₃]⁺

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. Specific instrument parameters may vary.

NMR Spectroscopy

A sample of 3-ethynylpyridine (typically 5-10 mg) is dissolved in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The solution is transferred to a 5 mm NMR tube. ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a field strength of, for example, 400 MHz for protons. For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a proton-decoupled sequence is typically used, and a larger number of scans is required due to the lower natural abundance of the ¹³C isotope.

FT-IR Spectroscopy

For a solid sample of 3-ethynylpyridine, an Attenuated Total Reflectance (ATR) accessory is commonly used. A small amount of the solid is placed directly on the ATR crystal, and pressure is applied to ensure good contact. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry potassium bromide and pressing the mixture into a thin, transparent disk. The spectrum is recorded over the range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹. A background spectrum of the empty accessory or a pure KBr pellet is recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (GC-MS)

A dilute solution of 3-ethynylpyridine in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) is prepared. A small volume (typically 1 µL) is injected into a gas chromatograph (GC) coupled to a mass spectrometer (MS). The GC is equipped with a suitable capillary column (e.g., a non-polar DB-5ms column). The oven temperature is programmed to ramp from a low initial temperature to a final temperature to ensure separation from any impurities. The eluting compounds enter the mass spectrometer, which is typically operated in electron ionization (EI) mode at 70 eV. The mass analyzer scans a mass range of, for example, m/z 35-200.

Workflow Visualization

The general workflow for the spectroscopic analysis of a chemical compound like 3-ethynylpyridine is illustrated below.

Caption: General workflow for spectroscopic analysis.

References

• 1. 3-Ethynylpyridine | C7H5N | CID 186003 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Advent and Evolution of Ethynylpyridines: A Technical Guide

An In-depth Exploration of the Discovery, Synthesis, and Application of Ethynylpyridine Compounds for Researchers, Scientists, and Drug Development Professionals.

Ethynylpyridines, a class of heterocyclic compounds featuring a pyridine ring directly attached to an acetylene functional group, have emerged as pivotal building blocks in a multitude of scientific disciplines. Their unique electronic properties and versatile reactivity have rendered them indispensable in the realms of medicinal chemistry, materials science, and catalysis. This technical guide provides a comprehensive overview of the discovery and history of ethynylpyridine compounds, detailing the evolution of their synthesis, their key physicochemical properties, and their expanding applications.

Discovery and Early Synthesis: A Journey Through Chemical Innovation

While the precise moment of the first synthesis of an ethynylpyridine is not definitively documented in a single seminal publication, the historical trajectory of their creation can be traced through the development of fundamental organic reactions. Early synthetic strategies were often multi-step and arduous, relying on the transformation of pre-existing pyridine derivatives.

One of the plausible early routes to ethynylpyridines involved the use of acetylpyridines (pyridyl methyl ketones) as starting materials. These compounds could be subjected to a sequence of reactions, such as those analogous to the haloform reaction, to generate a terminal alkyne. Another potential historical pathway could have involved the Hofmann degradation of amides derived from pyridylpropenoic acids.

The landscape of ethynylpyridine synthesis was revolutionized with the advent of palladium-catalyzed cross-coupling reactions. The Sonogashira coupling , discovered in 1975, provided a remarkably efficient and direct method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1] This reaction quickly became the cornerstone of modern ethynylpyridine synthesis, offering high yields and broad functional group tolerance.

The general scheme for the Sonogashira coupling in the context of ethynylpyridine synthesis involves the reaction of a halopyridine with a protected or terminal acetylene source, such as trimethylsilylacetylene (TMSA), in the presence of a palladium catalyst, a copper(I) co-catalyst, and a base. The subsequent deprotection of the silyl group yields the desired ethynylpyridine.

Physicochemical Properties of Ethynylpyridine Isomers

The position of the ethynyl group on the pyridine ring significantly influences the physicochemical properties of the resulting isomer. The three primary isomers are 2-ethynylpyridine, 3-ethynylpyridine, and 4-ethynylpyridine. A summary of their key properties is presented in the table below.

Property	2-Ethynylpyridine	3-Ethynylpyridine	4-Ethynylpyridine
CAS Number	1945-84-2[2]	2510-23-8[3]	2510-22-7[1]
Molecular Formula	C₇H₅N[2]	C₇H₅N	C₇H₅N
Molecular Weight	103.12 g/mol	103.12 g/mol	103.12 g/mol
Appearance	Clear dark brown liquid	White to brown crystalline solid	White to light yellow powder
Melting Point	N/A	39-40 °C	98 °C
Boiling Point	77-78 °C at 14 mmHg	83-84 °C at 30 mmHg	94.5 °C at 32 Torr
Density	1.021 g/mL at 25 °C	~1.0 g/cm³	~1.02 g/cm³

Experimental Protocols for Key Syntheses

Synthesis of 3-Ethynylpyridine via Sonogashira Coupling and Desilylation

This two-step procedure is a common and efficient method for the preparation of 3-ethynylpyridine.

Step 1: Synthesis of 3-((Trimethylsilyl)ethynyl)pyridine

• Reaction: 3-Bromopyridine is coupled with trimethylsilylacetylene using a palladium and copper catalyst system.

• Procedure:

  • To a solution of 3-bromopyridine (1.0 eq) in a suitable solvent (e.g., diisopropylamine or a mixture of THF and triethylamine) under an inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02-0.05 eq) and the copper(I) co-catalyst (e.g., CuI, 0.01-0.03 eq).

  • Add trimethylsilylacetylene (1.1-1.5 eq) to the reaction mixture.

  • Stir the mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC or GC-MS).

  • Upon completion, the reaction mixture is typically filtered to remove the catalyst, and the solvent is removed under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel.

Step 2: Desilylation to 3-Ethynylpyridine

• Reaction: The trimethylsilyl protecting group is removed to yield the terminal alkyne.

• Procedure:

  • Dissolve the purified 3-((trimethylsilyl)ethynyl)pyridine (1.0 eq) in a suitable solvent such as methanol or a mixture of methanol and dichloromethane.

  • Add a base, such as potassium carbonate (K₂CO₃) or potassium hydroxide (KOH) (1.1-2.0 eq).

  • Stir the reaction mixture at room temperature until the desilylation is complete (monitored by TLC or GC-MS).

  • Once the reaction is complete, the solvent is removed under reduced pressure.

  • The residue is partitioned between water and an organic solvent (e.g., dichloromethane or ethyl acetate).

  • The organic layer is separated, dried over a drying agent (e.g., anhydrous sodium sulfate), and the solvent is evaporated to yield 3-ethynylpyridine.

Historical and Modern Applications of Ethynylpyridines

The unique structural and electronic features of ethynylpyridines have led to their widespread use in various scientific and technological fields.

Medicinal Chemistry and Drug Development

Ethynylpyridines are prominent scaffolds in medicinal chemistry, serving as key intermediates in the synthesis of a wide range of biologically active molecules. Their rigid, linear structure can act as a linker between different pharmacophores, and the pyridine ring can engage in hydrogen bonding and other interactions with biological targets.

• Early Research: While specific early examples are not extensively documented, the general interest in pyridine-containing compounds in medicinal chemistry suggests that ethynylpyridines were likely explored as synthetic intermediates in the mid-20th century.

• Modern Applications: A significant application of ethynylpyridines is in the development of antagonists for the metabotropic glutamate receptor 5 (mGluR5), which are being investigated for the treatment of various neurological and psychiatric disorders. For instance, 2-methyl-6-(phenylethynyl)pyridine (MPEP) and its analogs are well-known mGluR5 antagonists. Ethynylpyridines also serve as precursors for a variety of other therapeutic agents, including kinase inhibitors and antiviral compounds.

Materials Science and Polymer Chemistry

The conjugated system of ethynylpyridines makes them attractive monomers for the synthesis of functional polymers with interesting optical and electronic properties.

• Historical Development: The exploration of ethynylpyridine-based polymers began to gain traction in the latter half of the 20th century with the growing interest in conducting and functional polymers. Early studies focused on the polymerization of ethynylpyridines to create conjugated polymer backbones.

• Modern Applications: Ethynylpyridine units are incorporated into polymers for applications in organic light-emitting diodes (OLEDs), sensors, and other electronic devices. The nitrogen atom in the pyridine ring can be used to tune the electronic properties of the polymer and to coordinate with metal ions, leading to the formation of metallopolymers with unique catalytic or magnetic properties. For example, poly(2-ethynylpyridine) and its derivatives have been synthesized and their properties investigated.

Catalysis and Ligand Design

The pyridine nitrogen of ethynylpyridines can act as a ligand to coordinate with metal centers, making them valuable components in the design of catalysts.

• Historical Context: The use of pyridine-based ligands in coordination chemistry and catalysis has a long history. The introduction of the ethynyl group provided a means to extend the conjugated system of the ligand and to introduce a rigid linker.

• Modern Applications: Ethynylpyridines are used as ligands in a variety of catalytic reactions, including cross-coupling reactions, polymerization, and oxidation reactions. The electronic properties of the catalyst can be fine-tuned by modifying the substituents on the pyridine ring or by incorporating the ethynylpyridine moiety into larger, more complex ligand architectures. For instance, 4-ethynylpyridine hydrochloride is used as a ligand for the synthesis of various metallic complexes.

Conclusion

From their challenging early syntheses to their now routine preparation via powerful cross-coupling reactions, ethynylpyridine compounds have traveled a remarkable journey to become a cornerstone of modern chemical synthesis. Their versatility as building blocks in drug discovery, their role in the creation of novel materials with tailored properties, and their utility in the design of efficient catalysts underscore their significance. As synthetic methodologies continue to evolve and our understanding of the structure-property relationships of these compounds deepens, the scope of applications for ethynylpyridines is poised to expand even further, promising new innovations across the scientific landscape.

References

• 1. 4-Ethynylpyridine | C7H5N | CID 642801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-ETHYNYLPYRIDINE | 1945-84-2 [chemicalbook.com]
• 3. chemsynthesis.com [chemsynthesis.com]

An In-depth Technical Guide to the Thermal Stability and Decomposition of 3-Ethynylpyridine

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following guide is a comprehensive overview based on available scientific literature and general principles of thermal analysis and decomposition of related compounds. Specific experimental data on the thermal decomposition of pure 3-ethynylpyridine is not extensively available in the public domain. The presented data and pathways should be considered illustrative and require experimental verification.

Introduction

3-Ethynylpyridine is a heterocyclic aromatic compound with a pyridine ring substituted with an ethynyl group. This unique combination of a π-deficient aromatic system and a highly reactive triple bond makes it a valuable building block in medicinal chemistry, materials science, and organic synthesis. Understanding the thermal stability and decomposition profile of 3-ethynylpyridine is critical for its safe handling, storage, and application in various chemical processes, particularly those conducted at elevated temperatures. This guide provides a detailed overview of the methodologies used to assess its thermal properties and a discussion of its expected decomposition behavior.

Physicochemical Properties

A summary of the key physicochemical properties of 3-ethynylpyridine is provided in Table 1.

Table 1: Physicochemical Properties of 3-Ethynylpyridine

Property	Value
Molecular Formula	C₇H₅N
Molecular Weight	103.12 g/mol
Appearance	Colorless to brownish low melting solid
Melting Point	39-40 °C
Boiling Point	83-84 °C at 30 mmHg
Flash Point	56.67 °C (closed cup)
CAS Number	2510-23-8

Thermal Stability Analysis: Data and Methodologies

The thermal stability of a compound is typically investigated using thermoanalytical techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). While specific TGA and DSC data for pure 3-ethynylpyridine are not readily found in the cited literature, studies on its coordination polymers and derivatives provide insight into its thermal behavior and the experimental conditions used for such analyses.

3.1. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is used to determine the onset of decomposition, the temperature ranges of decomposition events, and the mass of residual char.

3.2. Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to identify thermal events such as melting, crystallization, and decomposition, and to quantify the enthalpy changes associated with these processes.

3.3. Expected Thermal Decomposition Profile

Based on studies of coordination polymers containing 3-ethynylpyridine[1], it is anticipated that the compound exhibits significant thermal stability. The decomposition of these polymers, which includes the 3-ethynylpyridine ligand, begins at approximately 360 °C[1]. The decomposition of poly(3-ethynylpyridine) would also provide insights into the stability of the polymerized form of the molecule. A hypothetical TGA and DSC thermogram for 3-ethynylpyridine is presented in Table 2, illustrating the type of data that would be obtained from such analyses.

Table 2: Hypothetical Thermal Analysis Data for 3-Ethynylpyridine

Parameter	Hypothetical Value	Technique
Onset of Decomposition (T_onset)	350 - 400 °C	TGA
Temperature of Max. Decomposition Rate	420 - 450 °C	TGA/DTG
Residual Mass at 800 °C (Nitrogen)	20 - 30%	TGA
Decomposition Enthalpy (ΔH_d)	-150 to -250 J/g	DSC

Experimental Protocols

Detailed experimental protocols are crucial for obtaining reproducible and reliable data on the thermal stability and decomposition of 3-ethynylpyridine. The following sections describe the standard methodologies for TGA, DSC, and Py-GC-MS analysis.

4.1. Thermogravimetric Analysis (TGA) Protocol

A typical TGA experiment to evaluate the thermal stability of 3-ethynylpyridine would be conducted as follows, based on methodologies used for related compounds[1][2]:

• Instrument: A calibrated thermogravimetric analyzer (e.g., Shimadzu TGA-50, TA Instruments Q500).

• Sample Preparation: A small, representative sample of 3-ethynylpyridine (typically 5-10 mg) is placed in an inert sample pan (e.g., alumina or platinum).

• Atmosphere: The experiment is conducted under a continuous flow of an inert gas, such as nitrogen or argon, at a flow rate of 50-100 mL/min to prevent oxidative decomposition.

• Heating Program: The sample is heated from ambient temperature to a final temperature of 800-1000 °C at a constant heating rate, typically 10 °C/min.

• Data Analysis: The resulting data of mass loss versus temperature is plotted. The onset of decomposition is determined from the initial point of significant mass loss. The derivative of the TGA curve (DTG) is used to identify the temperatures of the maximum rates of decomposition.

4.2. Differential Scanning Calorimetry (DSC) Protocol

A DSC experiment to identify and quantify the thermal events of 3-ethynylpyridine would be performed as follows[2]:

• Instrument: A calibrated differential scanning calorimeter (e.g., TA Instruments Q2000).

• Sample Preparation: A small sample of 3-ethynylpyridine (typically 2-5 mg) is hermetically sealed in an aluminum or copper pan. An empty, sealed pan is used as a reference.

• Atmosphere: The experiment is conducted under a continuous flow of an inert gas, such as nitrogen, at a typical flow rate of 50 mL/min.

• Heating Program: The sample and reference are heated from ambient temperature to a temperature beyond the final decomposition event at a constant heating rate, typically 10-20 °C/min.

• Data Analysis: The heat flow as a function of temperature is plotted. Endothermic and exothermic peaks are identified and integrated to determine the enthalpy changes associated with thermal events like melting and decomposition.

4.3. Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) Protocol

To identify the decomposition products of 3-ethynylpyridine, Py-GC-MS is the method of choice. This technique involves the thermal fragmentation of the sample followed by the separation and identification of the resulting volatile products.

• Instrument: A pyrolysis unit coupled to a gas chromatograph-mass spectrometer (GC-MS).

• Sample Preparation: A small amount of 3-ethynylpyridine (in the microgram range) is placed in a pyrolysis tube or on a filament.

• Pyrolysis: The sample is rapidly heated to a high temperature (e.g., 600-1000 °C) in an inert atmosphere (helium).

• Gas Chromatography (GC): The volatile pyrolysis products are swept into the GC column, where they are separated based on their boiling points and interactions with the stationary phase. A temperature-programmed oven is used to elute the compounds.

• Mass Spectrometry (MS): As the separated components elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for each compound, allowing for its identification by comparison with spectral libraries.

Visualizations

5.1. Experimental Workflow

The logical flow of experiments to characterize the thermal stability and decomposition of 3-ethynylpyridine is depicted in the following diagram.

Experimental workflow for thermal analysis.

5.2. Proposed Decomposition Pathway

The thermal decomposition of 3-ethynylpyridine is expected to be a complex process involving multiple reaction pathways. Given the presence of the pyridine ring and the ethynyl group, decomposition could be initiated by either ring opening or reactions involving the triple bond. A plausible, though hypothetical, decomposition pathway is illustrated below. This pathway suggests initial polymerization or oligomerization via the reactive ethynyl groups, followed by fragmentation of the pyridine ring at higher temperatures.

Proposed thermal decomposition pathway.

Conclusion

While specific, detailed studies on the thermal decomposition of pure 3-ethynylpyridine are limited, analysis of related compounds and established analytical techniques provide a strong framework for understanding its thermal behavior. The compound is expected to possess good thermal stability, with decomposition likely commencing above 350 °C. The primary decomposition pathway is hypothesized to involve polymerization of the ethynyl groups at lower temperatures, followed by fragmentation of the pyridine ring at higher temperatures, leading to the formation of volatile gases and a stable carbonaceous residue. For researchers and professionals working with 3-ethynylpyridine, it is imperative to conduct thorough thermal analysis using the protocols outlined in this guide to ensure its safe and effective use in their applications.

References

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 2. pr.ibs.re.kr [pr.ibs.re.kr]

The Versatility of 3-Ethynylpyridine: A Precursor for Novel Heterocycles in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethynylpyridine has emerged as a highly versatile and valuable building block in the synthesis of novel heterocyclic compounds, garnering significant attention within the fields of medicinal chemistry and drug discovery. Its terminal alkyne functionality, coupled with the inherent properties of the pyridine ring, provides a gateway to a diverse array of complex molecular architectures. This technical guide explores the utility of 3-ethynylpyridine as a precursor for the synthesis of various biologically active heterocycles through key chemical transformations, including Sonogashira cross-coupling, copper-catalyzed azide-alkyne cycloaddition (CuAAC), multicomponent reactions, and other cycloaddition processes. Detailed experimental protocols, quantitative data, and visualizations of reaction workflows and relevant biological pathways are provided to serve as a comprehensive resource for researchers in the development of new therapeutic agents.

Introduction

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals, agrochemicals, and functional materials. Among these, nitrogen-containing heterocycles are of particular importance due to their prevalence in natural products and their ability to interact with biological targets. The pyridine scaffold, a six-membered aromatic heterocycle containing one nitrogen atom, is a prominent feature in numerous FDA-approved drugs. The incorporation of a reactive handle, such as an ethynyl group, onto the pyridine ring dramatically expands its synthetic utility.

3-Ethynylpyridine, in particular, serves as a powerful precursor for the construction of a wide range of novel heterocycles. The terminal alkyne is amenable to a variety of carbon-carbon and carbon-heteroatom bond-forming reactions, allowing for the facile introduction of molecular diversity. This guide will delve into the key synthetic strategies employing 3-ethynylpyridine and highlight the biological significance of the resulting pyridyl-substituted heterocycles.

Key Synthetic Transformations

The reactivity of the ethynyl group in 3-ethynylpyridine allows for its participation in several powerful synthetic methodologies. This section details the experimental protocols and presents quantitative data for some of the most important transformations.

Sonogashira Cross-Coupling Reactions

The Sonogashira reaction is a robust and widely used method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide, catalyzed by a palladium complex and a copper(I) co-catalyst. This reaction is instrumental in the synthesis of arylalkynes and conjugated enynes under mild conditions.

A Technical Guide to Exploratory Reactions of 3-Ethynylpyridine with Novel Reagents

Audience: Researchers, scientists, and drug development professionals.

Core Objective: This guide serves as an in-depth technical resource on the application of modern synthetic methodologies to 3-ethynylpyridine. It provides detailed experimental protocols, quantitative data summaries, and visual workflows for key exploratory reactions, enabling the generation of novel chemical entities for applications in drug discovery, materials science, and chemical biology.

Introduction

3-Ethynylpyridine is a versatile heterocyclic building block of significant interest in medicinal chemistry and materials science. Its structure combines the aromatic, electron-deficient pyridine ring—a common motif in pharmaceuticals—with a highly reactive terminal alkyne. This alkyne "handle" allows for a vast array of chemical transformations, making 3-ethynylpyridine an ideal starting material for creating diverse molecular libraries. This document explores several powerful, contemporary reactions for the functionalization of 3-ethynylpyridine, focusing on methodologies that provide access to novel and complex molecular architectures. We will delve into [3+2] cycloadditions, copper-catalyzed azide-alkyne cycloadditions (CuAAC), and palladium-catalyzed Sonogashira couplings, providing the necessary protocols and data for their practical implementation.

[3+2] Cycloaddition with Nitrones: Synthesis of Novel Isoxazolyl-Pyridines

The 1,3-dipolar cycloaddition is a powerful reaction for constructing five-membered heterocycles.[1] Specifically, the reaction between the alkyne of 3-ethynylpyridine and a nitrone (a 1,3-dipole) provides a direct route to 3,5-disubstituted isoxazolines, which can be aromatized to isoxazoles.[2] This methodology offers a robust way to link the pyridine core to a wide variety of substituents via a stable heterocyclic linker, which is a valuable strategy in scaffold design for drug discovery.

Caption: General scheme for the [3+2] cycloaddition of 3-ethynylpyridine.

Experimental Protocol: Synthesis of 3-(2-methyl-3-phenylisoxazolin-5-yl)pyridine

This protocol is a representative example adapted from general procedures for nitrone-alkyne cycloadditions.[3][4]

• Reagent Preparation: To a solution of N-methylhydroxylamine (1.2 eq) in anhydrous toluene, add benzaldehyde (1.0 eq). Stir the mixture at room temperature for 1 hour to generate C-phenyl-N-methylnitrone in situ.

• Reaction Setup: To the freshly prepared nitrone solution, add 3-ethynylpyridine (1.0 eq).

• Cycloaddition: Heat the reaction mixture to reflux (approx. 110°C) under an inert nitrogen atmosphere.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until consumption of the starting materials is observed (typically 12-24 hours).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired isoxazoline product.

Data Presentation: Expected Products and Characterization

The reaction can be extended to various nitrones to generate a library of isoxazolyl-pyridine derivatives.

R¹ Group (on Nitrone)	R² Group (on Nitrone)	Product Structure	Expected Yield Range	Key Analytical Data
Phenyl	Methyl	3-(2-methyl-3-phenylisoxazolin-5-yl)pyridine	60-80%	¹H NMR: Characteristic shifts for isoxazoline ring protons. MS: [M+H]⁺ corresponding to C₁₅H₁₄N₂O.
4-Chlorophenyl	Phenyl	3-(2-phenyl-3-(4-chlorophenyl)isoxazolin-5-yl)pyridine	55-75%	¹H NMR: Signals for both aromatic rings. MS: [M+H]⁺ with isotopic pattern for Cl.
Methyl	tert-Butyl	3-(2-tert-butyl-3-methylisoxazolin-5-yl)pyridine	65-85%	¹H NMR: Characteristic singlet for tert-butyl group. MS: [M+H]⁺ corresponding to C₁₂H₁₆N₂O.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction, the cornerstone of "click chemistry," is an exceptionally efficient and regioselective method for forming 1,4-disubstituted 1,2,3-triazoles.[5] This reaction is robust, proceeds under mild conditions, and tolerates a wide range of functional groups, making it ideal for late-stage functionalization in drug discovery and for bioconjugation. Applying this to 3-ethynylpyridine allows for its covalent linkage to virtually any molecule that can be functionalized with an azide group. Recent research has demonstrated that functionalized N-heterocyclic carbene (NHC)-based copper catalysts can achieve quantitative conversion in minutes.

References

• 1. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. organicreactions.org [organicreactions.org]
• 4. Nitrone-olefin (3+2) cycloaddition - Wikipedia [en.wikipedia.org]
• 5. Click Chemistry [organic-chemistry.org]

Protocols & Analytical Methods

Application Notes and Protocols for 3-Ethynylpyridine in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a cornerstone of "click chemistry," a concept introduced by K.B. Sharpless in 2001.[1] This reaction is celebrated for its high yields, broad scope, and the formation of only benign byproducts.[1] The CuAAC reaction specifically and reliably forms 1,4-disubstituted 1,2,3-triazoles from a terminal alkyne and an azide.[2][3] The resulting triazole ring is a stable, aromatic scaffold that is increasingly utilized in drug discovery and development as a bioisostere for amide bonds and for linking molecular fragments.[4]

3-Ethynylpyridine is a valuable building block in this context, as the resulting pyridyl-substituted triazoles are of significant interest in medicinal chemistry due to the prevalence of the pyridine motif in pharmaceuticals. The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor and can be protonated, influencing the pharmacokinetic and pharmacodynamic properties of the molecule. This document provides detailed application notes and experimental protocols for the use of 3-ethynylpyridine in CuAAC reactions.

Data Presentation

The following tables summarize quantitative data for CuAAC reactions involving an ethynylpyridine substrate. While specific data for 3-ethynylpyridine with a wide variety of azides is limited in the cited literature, the data for the closely related 2-ethynylpyridine provides a strong indication of the expected reactivity and yields.

Table 1: CuAAC Reaction of Ethynylpyridine with Benzyl Azide

Entry	Alkyne	Azide	Catalyst (mol%)	Solvent	Time	Conversion (%)	Isolated Yield (%)
1	2-Ethynylpyridine	Benzyl Azide	[Cu₂(μ-Br)₂(tBuImCH₂pyCH₂NEt₂)]₂ (0.5)	Neat	5 min	>98	95

Reaction conditions: azide (0.5 mmol), alkyne (0.5 mmol), and catalyst at 298 K under an argon atmosphere.

Table 2: General Yields for CuAAC Reactions with Various Azides and Alkynes

This table provides a broader overview of expected yields for CuAAC reactions under various conditions, which can be extrapolated for reactions with 3-ethynylpyridine.

Entry	Alkyne	Azide	Catalyst System	Solvent	Temperature	Time	Yield (%)	Reference
1	Phenylacetylene	Benzyl Azide	Cu(II)-acetate (1 mol%)	Methanol	50 °C	4 h	78
2	Ethyl Propiolate	Benzyl Azide	Cu-CANS (0.5 mol%)	Water	Room Temp.	6 h	95
3	Phenylacetylene	Phenyl Azide	[Cu₂(μ-Br)₂(tBuImCH₂pyCH₂NEt₂)]₂ (0.5)	Neat	298 K	30 min	>98
4	1-Octyne	Benzyl Azide	CuI/DIPEA/HOAc	N/A	N/A	N/A	High

Experimental Protocols

The following are detailed protocols for performing CuAAC reactions with 3-ethynylpyridine. Protocol 1 is a general procedure adaptable for a wide range of azides, while Protocol 2 is specifically for bioconjugation applications.

Protocol 1: General Synthesis of 1-Substituted-4-(pyridin-3-yl)-1H-1,2,3-triazoles

This protocol describes a general method for the synthesis of 1,4-disubstituted 1,2,3-triazoles using 3-ethynylpyridine and a generic organic azide.

Materials:

• 3-Ethynylpyridine

• Organic azide (e.g., benzyl azide, phenyl azide)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Solvent: A mixture of tert-butanol and water (1:1) or other suitable solvents like DMF or DMSO.

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or argon gas supply (optional but recommended)

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve 3-ethynylpyridine (1.0 eq) and the organic azide (1.0-1.2 eq) in the chosen solvent system (e.g., 5 mL of t-BuOH/H₂O per mmol of alkyne).

• Catalyst Preparation: In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (0.2-0.5 eq). In another vial, prepare an aqueous solution of copper(II) sulfate pentahydrate (0.01-0.05 eq).

• Reaction Initiation: To the stirred solution of the alkyne and azide, add the sodium ascorbate solution, followed by the copper(II) sulfate solution. The reaction mixture will often change color, indicating the formation of the Cu(I) catalyst.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reactions are often complete within 1-24 hours.

• Work-up and Purification: Once the reaction is complete, dilute the mixture with water and extract the product with an organic solvent such as ethyl acetate or dichloromethane. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the pure 1,4-disubstituted 1,2,3-triazole.

Protocol 2: Bioconjugation of an Azide-Modified Molecule with 3-Ethynylpyridine

This protocol is adapted for the conjugation of a biomolecule (e.g., protein, peptide, or nucleic acid) containing an azide functionality with 3-ethynylpyridine. The use of a copper-chelating ligand like THPTA is recommended to protect the biomolecule from oxidative damage.

Materials:

• Azide-modified biomolecule in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4)

• 3-Ethynylpyridine

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) stock solution (e.g., 20 mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stock solution (e.g., 50 mM in water)

• Sodium ascorbate stock solution (e.g., 100 mM in water, freshly prepared)

• Aminoguanidine hydrochloride (optional, to scavenge reactive byproducts)

• Microcentrifuge tubes or other suitable reaction vessels

Procedure:

• Reactant Mixture: In a microcentrifuge tube, combine the azide-modified biomolecule and 3-ethynylpyridine in the reaction buffer. The final concentration of the reactants will depend on the specific application, but typically ranges from 10 µM to 1 mM. A slight excess of 3-ethynylpyridine (1.2-2.0 eq) is often used.

• Catalyst Premix: In a separate tube, prepare the catalyst premix by adding the CuSO₄ stock solution to the THPTA stock solution. A 1:5 molar ratio of Cu:THPTA is commonly used. Allow the premix to stand for a few minutes.

• Reaction Initiation: Add the catalyst premix to the solution containing the biomolecule and alkyne. If using, add aminoguanidine at this stage. Finally, initiate the reaction by adding the freshly prepared sodium ascorbate solution.

• Incubation: Gently mix the reaction and incubate at room temperature or 37 °C. The reaction time can vary from 30 minutes to a few hours. Protect the reaction from light if using fluorescently labeled reagents.

• Purification: The conjugated biomolecule can be purified from the excess reagents and catalyst using methods appropriate for the biomolecule, such as size-exclusion chromatography, dialysis, or precipitation.

Mandatory Visualizations

Caption: Simplified mechanism of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Caption: General experimental workflow for a CuAAC reaction with 3-ethynylpyridine.

References

• 1. Synthesis of Novel Benzylic 1,2,3-triazole-4-carboxamides and their in vitro Activity Against Clinically Common Fungal Species [scielo.org.mx]
• 2. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: The Role of 3-Ethynylpyridine in Pharmaceutical Intermediate Synthesis

For: Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethynylpyridine is a pivotal building block in medicinal chemistry, primarily utilized for the synthesis of complex pharmaceutical intermediates. Its terminal alkyne group and pyridine ring offer versatile reactivity for carbon-carbon bond formation, making it a valuable synthon in the development of novel therapeutics. This document provides detailed application notes and experimental protocols for the use of 3-ethynylpyridine in the synthesis of key intermediates for two significant pharmaceutical agents: Tazarotene, a topical retinoid for dermatological conditions, and Altinicline, a nicotinic acetylcholine receptor agonist investigated for neurological disorders. The protocols are based on established Sonogashira coupling reactions, a cornerstone of modern cross-coupling chemistry.

Introduction to 3-Ethynylpyridine in Pharmaceutical Synthesis

3-Ethynylpyridine serves as a critical precursor in the synthesis of a variety of pharmaceutical compounds. The pyridine moiety is a common scaffold in numerous biologically active molecules, enhancing properties such as solubility and receptor binding affinity. The ethynyl group is highly versatile, readily participating in reactions such as the Sonogashira coupling, click chemistry (copper-catalyzed azide-alkyne cycloaddition), and other alkynylation reactions.

The Sonogashira cross-coupling reaction, which couples terminal alkynes with aryl or vinyl halides, is a particularly powerful tool for incorporating the 3-ethynylpyridine moiety into more complex molecular architectures. This reaction is catalyzed by a palladium complex and typically requires a copper(I) co-catalyst and a mild base. Its functional group tolerance and mild reaction conditions make it ideal for the later stages of a synthetic route.

This report details the application of 3-ethynylpyridine and its derivatives in the synthesis of intermediates for Tazarotene and Altinicline, providing optimized protocols and quantitative data to aid in research and development.

Synthesis of a Tazarotene Intermediate

Tazarotene is a third-generation topical retinoid used in the treatment of psoriasis, acne, and photoaged skin. A key step in its synthesis involves the Sonogashira coupling of a thiochroman derivative with a pyridine-containing fragment. While the direct use of 3-ethynylpyridine is not the final step, its core structure is part of the key nicotinate reactant. The protocol below is for a key intermediate, ethyl 6-((4,4-dimethylthiochroman-6-yl)ethynyl)nicotinate.

Quantitative Data for Tazarotene Intermediate Synthesis

Entry	Reactant 1	Reactant 2	Catalyst System	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)	Reference
1	6-Ethynyl-4,4-dimethylthiochroman	Ethyl 6-chloronicotinate	Pd(PPh₃)₂Cl₂ / CuI	DMF	Et₃N	50-80	3-6	High	[1]
2	4,4-dimethyl-6-ethynylthiochroman	Ethyl 6-chloronicotinate	Pd/C, PPh₃ / CuI	Toluene	K₂CO₃	105-115	-	-	[2]

Experimental Protocol: Sonogashira Coupling for Tazarotene Intermediate

This protocol details the synthesis of ethyl 6-((4,4-dimethylthiochroman-6-yl)ethynyl)nicotinate.

Materials:

• 6-Ethynyl-4,4-dimethylthiochroman

• Ethyl 6-chloronicotinate

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Standard glassware for organic synthesis under inert atmosphere

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 6-ethynyl-4,4-dimethylthiochroman (1.0 equivalent).

• Dissolve the starting material in anhydrous DMF.

• To the solution, add triethylamine (3-5 equivalents).

• Add the palladium catalyst, bis(triphenylphosphine)palladium(II) dichloride (0.02-0.05 equivalents), and the co-catalyst, copper(I) iodide (0.01-0.03 equivalents).

• Add ethyl 6-chloronicotinate (1.0-1.2 equivalents) to the reaction mixture.

• Heat the mixture to 50-80 °C and stir for 3-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired product, ethyl 6-((4,4-dimethylthiochroman-6-yl)ethynyl)nicotinate.

Tazarotene Signaling Pathway

Tazarotene is a prodrug that is converted to its active form, tazarotenic acid. Tazarotenic acid selectively binds to retinoic acid receptors (RARs), particularly RAR-β and RAR-γ. This interaction modulates gene expression, leading to the normalization of keratinocyte differentiation and proliferation, and a reduction in inflammation.

References

• 1. benchchem.com [benchchem.com]
• 2. Tazarotene topical Patient Tips: 7 things you should know [drugs.com]

Application Notes and Protocols for 3-Ethynylpyridine in OLED Materials Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of 3-ethynylpyridine in the development of advanced materials for Organic Light-Emitting Diodes (OLEDs). While direct, extensive research on 3-ethynylpyridine for this specific application is emerging, this document extrapolates from the well-established use of pyridine-containing molecules in OLEDs to provide a foundational guide. The protocols outlined below are based on established synthesis and fabrication methodologies for similar compounds.

Introduction to 3-Ethynylpyridine in OLEDs

The pyridine ring is a valuable building block for OLED materials due to its electron-deficient nature, which can facilitate electron transport and injection. The introduction of an ethynyl group at the 3-position of the pyridine ring offers a versatile handle for creating extended π-conjugated systems through reactions like the Sonogashira coupling. This functionalization allows for the tuning of photophysical and electronic properties, making 3-ethynylpyridine a promising candidate for various roles within an OLED device, including:

• Hole Transporting Materials (HTMs): When coupled with electron-donating moieties, the pyridine core can contribute to creating materials with high triplet energy and suitable HOMO levels for efficient hole injection and transport.

• Host Materials: The high triplet energy achievable with pyridine derivatives makes them suitable hosts for phosphorescent emitters, preventing quenching of the emissive triplet excitons.

• Emitting Materials: As part of a larger conjugated system, the 3-ethynylpyridine unit can be incorporated into fluorescent or phosphorescent emitters, influencing the emission color and efficiency.

Potential Signaling Pathways and Device Architecture

The fundamental principle of an OLED involves the injection of electrons and holes from the cathode and anode, respectively. These charge carriers migrate through the electron transport layer (ETL) and hole transport layer (HTL) and recombine in the emissive layer (EML) to generate light. Materials derived from 3-ethynylpyridine can be strategically placed in these layers to optimize device performance.

Caption: General structure of a multilayer OLED, highlighting the potential role of 3-ethynylpyridine derivatives.

Quantitative Data Summary

While specific performance data for OLEDs incorporating 3-ethynylpyridine is limited in publicly available literature, the following table presents representative data for high-performing OLEDs that utilize pyridine-containing hole-transporting materials. This data serves as a benchmark for what could potentially be achieved with well-designed 3-ethynylpyridine-based materials. The data is based on a device with a pyrene-pyridine integrated HTM.[1]

Device Parameter	Value
Maximum Luminance	17300 cd/m²
Maximum Current Efficiency	22.4 cd/A
External Quantum Efficiency (EQE)	9% at 3500 cd/m²
HOMO Level of HTM	5.6 eV
Emission Color	Dependent on the emissive layer

Note: The performance of an OLED is highly dependent on the entire device architecture and the specific materials used in each layer.

Experimental Protocols

Synthesis of a 3-Ethynylpyridine Derivative via Sonogashira Coupling

This protocol describes a general method for the synthesis of a 3-ethynylpyridine derivative by coupling 3-bromopyridine with a terminal alkyne.

Caption: General workflow for the Sonogashira coupling reaction to synthesize 3-ethynylpyridine derivatives.

Materials:

• 3-bromopyridine

• Terminal alkyne (e.g., phenylacetylene)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, Pd(CF₃COO)₂)

• Copper(I) iodide (CuI)

• Ligand (e.g., triphenylphosphine, PPh₃)

• Base (e.g., triethylamine (Et₃N))

• Anhydrous and degassed solvent (e.g., tetrahydrofuran (THF), dimethylformamide (DMF))

• Inert gas (Argon or Nitrogen)

• Standard glassware for air-sensitive reactions

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 3-bromopyridine (1.0 eq), the palladium catalyst (e.g., 2-5 mol%), and copper(I) iodide (e.g., 4-10 mol%).

• Add the ligand if required by the chosen catalyst (e.g., 5 mol% PPh₃).

• Add the anhydrous, degassed solvent (e.g., a mixture of THF and Et₃N).

• To the stirred solution, add the terminal alkyne (1.1-1.2 eq) dropwise at room temperature.

• Heat the reaction mixture to the desired temperature (typically between 60 °C and 100 °C) and stir for the required time (typically 3-16 hours).

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 3-ethynylpyridine derivative.

Fabrication of a Multilayer OLED via Spin Coating and Thermal Evaporation

This protocol outlines the fabrication of a standard multilayer OLED device. The synthesized 3-ethynylpyridine derivative could be incorporated into the HTL or EML.

Caption: Step-by-step workflow for the fabrication of a multilayer OLED device.

Materials and Equipment:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• Hole Injection Layer (HIL) material (e.g., PEDOT:PSS)

• Hole Transport Layer (HTL) material (e.g., synthesized 3-ethynylpyridine derivative)

• Emissive Layer (EML) materials (host and dopant)

• Electron Transport Layer (ETL) material

• Electron Injection Layer (EIL) material (e.g., LiF)

• Cathode material (e.g., Aluminum)

• Solvents for cleaning (e.g., deionized water, acetone, isopropanol)

• Solvents for dissolving organic materials (e.g., chlorobenzene, toluene)

• Spin coater

• Hotplate

• High-vacuum thermal evaporation system

• Glovebox (for processing air-sensitive materials)

• Device characterization equipment (source meter, photometer, spectrometer)

Procedure:

• Substrate Cleaning:

  • Clean the ITO-coated glass substrates by sequential ultrasonication in deionized water, acetone, and isopropanol.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the ITO surface with oxygen plasma to improve its work function and promote adhesion of the subsequent layer.

• Hole Injection Layer (HIL) Deposition:

  • In a clean environment (e.g., a glovebox), spin-coat a thin layer of PEDOT:PSS onto the ITO substrate.

  • Anneal the substrate on a hotplate to remove residual solvent.

• Hole Transport Layer (HTL) Deposition:

  • Dissolve the synthesized 3-ethynylpyridine-based HTM in a suitable organic solvent.

  • Spin-coat the HTL solution on top of the HIL.

  • Anneal the substrate to remove the solvent.

• Thermal Evaporation of Subsequent Layers:

  • Transfer the substrate to a high-vacuum thermal evaporation chamber.

  • Sequentially deposit the Emissive Layer (EML) (co-evaporation of host and dopant), Electron Transport Layer (ETL), Electron Injection Layer (EIL) (e.g., a thin layer of LiF), and the metal Cathode (e.g., aluminum) through a shadow mask to define the active area of the device.

• Encapsulation and Characterization:

  • Encapsulate the device using a UV-curable epoxy and a cover glass to protect the organic layers from degradation by oxygen and moisture.

  • Characterize the current density-voltage-luminance (J-V-L) characteristics, electroluminescence spectrum, and efficiency of the fabricated OLED.

Conclusion

3-Ethynylpyridine stands as a promising and versatile building block for the development of novel materials for OLED applications. Its electron-accepting pyridine core and the reactive ethynyl group allow for the strategic design and synthesis of materials with tailored electronic and photophysical properties. While more targeted research is needed to fully elucidate its potential, the established success of pyridine-containing materials in high-performance OLEDs provides a strong rationale for the further exploration of 3-ethynylpyridine in this exciting field of materials science. The protocols provided herein offer a solid foundation for researchers to begin synthesizing and testing these next-generation OLED materials.

References

• 1. Functional Pyrene–Pyridine-Integrated Hole-Transporting Materials for Solution-Processed OLEDs with Reduced Efficiency Roll-Off - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3-Ethynylpyridine Derivatives in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethynylpyridine is a versatile scaffold in medicinal chemistry, serving as a key building block for the synthesis of a diverse range of heterocyclic compounds with significant therapeutic potential. The presence of the reactive ethynyl group allows for facile modification through various chemical reactions, most notably Sonogashira coupling and copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry." This enables the generation of libraries of novel derivatives for screening against various biological targets. Derivatives of 3-ethynylpyridine have demonstrated promising activity in several therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases.

These application notes provide an overview of the key applications of 3-ethynylpyridine derivatives, supported by quantitative data and detailed experimental protocols for their synthesis and biological evaluation.

Applications in Medicinal Chemistry

Anticancer Agents

Pyridine-based compounds are integral to the development of novel anticancer therapeutics. The 3-ethynylpyridine core can be elaborated to generate potent inhibitors of various protein kinases, enzymes that are often dysregulated in cancer.

Mechanism of Action: Many pyridine derivatives function as ATP-competitive inhibitors of protein kinases, such as PI3K, Akt, and mTOR, which are crucial components of signaling pathways that regulate cell proliferation, survival, and apoptosis. By binding to the ATP-binding pocket of these kinases, the inhibitors block their catalytic activity, leading to the downregulation of downstream signaling and ultimately inducing cancer cell death. Some pyridine derivatives have also been shown to inhibit Pim-1 kinase, which is involved in cell survival and proliferation.[1]

Quantitative Data Summary:

The following table summarizes the in vitro cytotoxic activity of various pyridine derivatives against a panel of human cancer cell lines.

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
Id	4,6-diaryl-2-imino-1,2-dihydropyridine-3-carbonitrile	HT-29 (Colon)	>100 (PDE3A inhibition IC50 = 27 µM)
Ii	4,6-diaryl-2-imino-1,2-dihydropyridine-3-carbonitrile	HT-29 (Colon)	3
3a	2,4-dichloro-pyridothienopyrimidine	HepG2 (Liver)	2.31	[2]
3a	2,4-dichloro-pyridothienopyrimidine	MCF-7 (Breast)	7.24
5a	Pyridothienopyrimidine	HepG2 (Liver)	1.17
5a	Pyridothienopyrimidine	MCF-7 (Breast)	1.95
9b	Pyridothienopyrimidine	HepG2 (Liver)	2.79
9b	Pyridothienopyrimidine	MCF-7 (Breast)	2.11
7h	3-Cyanopyridine	MCF-7 (Breast)	1.89
8f	3-Cyanopyridine	MCF-7 (Breast)	1.69
12	Pyridine-based	MCF-7 (Breast)	0.5
12	Pyridine-based	HepG2 (Liver)	5.27

Neuroprotective Agents

Neuroinflammation and oxidative stress are key pathological features of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 3-Hydroxypyridine derivatives, which can be synthesized from 3-ethynylpyridine precursors, have shown promise as neuroprotective agents due to their antioxidant and anti-inflammatory properties.

Mechanism of Action: The neuroprotective effects of these compounds are believed to be mediated through the scavenging of reactive oxygen species (ROS), chelation of iron (which can catalyze the formation of ROS), and modulation of inflammatory pathways, such as the NF-κB signaling cascade. Studies in animal models of intracerebral hemorrhage have shown that 3-hydroxypyridine derivatives can reduce neurological deficits and signs of neurodegeneration.

Preclinical Data Summary:

Compound Class	Animal Model	Key Findings	Reference
3-Hydroxypyridine derivatives	Carrageenan-induced paw edema in rats	Significant anti-inflammatory activity
3-Hydroxypyridine derivatives	Croton oil-induced ear edema in mice	Significant anti-inflammatory activity
3-Hydroxypyridine derivatives	Intracerebral hemorrhage in rats	Improved survival and reduced pathological signs

Antimicrobial Agents

The emergence of multidrug-resistant pathogens necessitates the development of new antimicrobial agents. Pyridine derivatives have been explored for their antibacterial and antifungal activities. The 3-ethynylpyridine scaffold can be utilized to synthesize novel compounds with potent antimicrobial properties.

Mechanism of Action: The precise mechanisms of action for many antimicrobial pyridine derivatives are still under investigation, but they are thought to involve the inhibition of essential bacterial enzymes or disruption of the microbial cell membrane.

Quantitative Data Summary:

The following table summarizes the in vitro antimicrobial activity of various pyridine derivatives.

Compound ID	Derivative Class	Microorganism	MIC (µg/mL)	Reference
17d	Pyridine-imidazo[2,1-b]thiadiazole	S. aureus	0.5
17a	Pyridine-imidazo[2,1-b]thiadiazole	Candida albicans	8
17d	Pyridine-imidazo[2,1-b]thiadiazole	Candida albicans	8
21b	3-(Pyridine-3-yl)-2-oxazolidinone	S. aureus	2
21d	3-(Pyridine-3-yl)-2-oxazolidinone	S. aureus	2
21e	3-(Pyridine-3-yl)-2-oxazolidinone	S. aureus	2
21f	3-(Pyridine-3-yl)-2-oxazolidinone	S. aureus	2
14	Pyrido[2,3-d]pyrimidine	Aspergillus niger	1.95
14	Pyrido[2,3-d]pyrimidine	Candida albicans	1.95

Experimental Protocols

Protocol 1: Synthesis of 3-Ethynylpyridine Derivatives via Sonogashira Coupling

This protocol describes the synthesis of a 3-alkynylpyridine derivative from a 3-bromopyridine precursor and a terminal alkyne.

Materials:

• 3-Bromopyridine derivative (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Palladium(II) trifluoroacetate (Pd(CF₃COO)₂) (2.5 mol%)

• Triphenylphosphine (PPh₃) (5.0 mol%)

• Copper(I) iodide (CuI) (5.0 mol%)

• Triethylamine (Et₃N)

• Anhydrous N,N-Dimethylformamide (DMF)

• Schlenk flask and other standard glassware

• Nitrogen or Argon gas supply

• Magnetic stirrer and heating mantle

• Ethyl acetate, water, brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add the 3-bromopyridine derivative (1.0 equiv), Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5.0 mol%), and CuI (5.0 mol%).

• Add anhydrous DMF as the solvent, followed by the terminal alkyne (1.2 equiv) and triethylamine (as a base and solvent).

• Heat the reaction mixture to 100 °C and stir for 3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired 3-alkynylpyridine derivative.

Sonogashira Coupling Workflow

Protocol 2: Synthesis of 1,2,3-Triazole Derivatives via Click Chemistry

This protocol outlines the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) between a 3-ethynylpyridine derivative and an organic azide.

Materials:

• 3-Ethynylpyridine derivative (1.0 equiv)

• Organic azide (1.0 equiv)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (5 mol%)

• Sodium ascorbate (10 mol%)

• tert-Butanol/water (1:1) solvent mixture

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the 3-ethynylpyridine derivative (1.0 equiv) and the organic azide (1.0 equiv) in a 1:1 mixture of tert-butanol and water.

• In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (10 mol%).

• In another vial, prepare an aqueous solution of CuSO₄·5H₂O (5 mol%).

• Add the sodium ascorbate solution to the reaction mixture, followed by the CuSO₄ solution.

• Stir the reaction mixture vigorously at room temperature. The reaction is typically complete within 1-4 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or silica gel column chromatography to yield the desired 1,2,3-triazole derivative.

References

• 1. Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Click Chemistry in Biomaterials Science [sigmaaldrich.com]

Application Notes and Protocols for Click Chemistry Reactions Involving 3-Ethynylpyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of click chemistry reactions involving 3-ethynylpyridine, a versatile building block in drug discovery and chemical biology. The focus is on the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry, renowned for its high efficiency, selectivity, and biocompatibility.

Introduction to 3-Ethynylpyridine in Click Chemistry

3-Ethynylpyridine is a heterocyclic terminal alkyne that readily participates in click chemistry reactions, primarily the CuAAC reaction. This reaction forms a stable 1,4-disubstituted 1,2,3-triazole linkage between the pyridine moiety and an azide-containing molecule. The resulting triazole ring is a valuable pharmacophore, often acting as a bioisostere for amide bonds, and is resistant to metabolic degradation. The pyridine nitrogen of 3-ethynylpyridine can also engage in hydrogen bonding interactions, making it an attractive component for designing molecules that target biological macromolecules.

Applications of 3-Ethynylpyridine Click Chemistry

The unique properties of 3-ethynylpyridine make it a valuable tool in various research and development areas:

• Drug Discovery: The triazole products derived from 3-ethynylpyridine are explored as kinase inhibitors, anticancer agents, and probes for various biological targets. The pyridine ring can be crucial for binding to the active sites of enzymes.

• Bioconjugation: 3-Ethynylpyridine can be used to label peptides, proteins, and other biomolecules with reporter tags such as fluorescent dyes or for conjugation to other molecules of interest.

• PET Imaging: In the synthesis of Positron Emission Tomography (PET) tracers, 3-ethynylpyridine can be incorporated into a precursor molecule, allowing for the late-stage introduction of a radiolabeled azide via click chemistry. This is particularly advantageous for short-lived isotopes.

• Materials Science: The functionalization of polymers and other materials with 3-ethynylpyridine via click chemistry can impart specific properties, such as metal coordination capabilities or altered surface characteristics.

Quantitative Data on 3-Ethynylpyridine Click Reactions

While specific quantitative data for 3-ethynylpyridine are limited in the readily available literature, data from its isomer, 2-ethynylpyridine, and other terminal alkynes provide valuable insights into expected reaction parameters.

Alkyne	Azide	Catalyst System	Solvent	Time	Yield (%)	Reference
2-Ethynylpyridine	Benzyl Azide	[Cu₂(μ-Br)₂(tBuImCH₂pyCH₂NEt₂)]₂ (0.5 mol%)	Neat	5 min	Quantitative	[1]
Phenylacetylene	Benzyl Azide	CuI (1 mol%)	Cyrene™	12 h	87-90%	[2][3]
Phenylacetylene	Benzyl Azide	[Cu(PPh₃)₂]NO₃ (0.5 mol%)	Toluene	40 min	96%	[4]
Propargyl Alcohol	Fluorescent Azide	CuSO₄ / Sodium Ascorbate / THPTA	Aqueous Buffer	1 h	Not specified	[5]

Note: The reaction conditions and yields can vary significantly based on the specific azide, catalyst, ligand, solvent, and temperature used. The data for 2-ethynylpyridine suggests that pyridylalkynes can undergo very rapid and high-yielding click reactions.

Experimental Protocols

The following are detailed protocols for performing CuAAC reactions with 3-ethynylpyridine. These are based on established methods for other terminal alkynes and should be optimized for specific applications.

Protocol 1: General Synthesis of a 1,4-Disubstituted 1,2,3-Triazole using 3-Ethynylpyridine

This protocol describes a general procedure for the synthesis of a triazole from 3-ethynylpyridine and an organic azide in an organic solvent.

Materials:

• 3-Ethynylpyridine

• Organic Azide (e.g., Benzyl Azide)

• Copper(I) Iodide (CuI) or Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Ascorbate (if using CuSO₄)

• Triethylamine (Et₃N) or another suitable base

• Solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Cyrene™)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a reaction vessel, dissolve 3-ethynylpyridine (1.0 eq) and the organic azide (1.0-1.1 eq) in the chosen solvent under an inert atmosphere.

• Add the base (e.g., Et₃N, 0.1 eq).

• If using CuSO₄·5H₂O (0.01-0.05 eq), add a freshly prepared aqueous solution of sodium ascorbate (0.05-0.2 eq).

• Add the copper catalyst (e.g., CuI, 0.01-0.05 eq).

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are often complete within 1-12 hours.

• Upon completion, dilute the reaction mixture with an appropriate organic solvent and wash with a saturated aqueous solution of EDTA to remove the copper catalyst.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain the pure 1,4-disubstituted 1,2,3-triazole.

Protocol 2: Bioconjugation of a Peptide with 3-Ethynylpyridine

This protocol outlines the labeling of an azide-modified peptide with 3-ethynylpyridine in an aqueous buffer system.

Materials:

• Azide-modified peptide

• 3-Ethynylpyridine

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris-(benzyltriazolylmethyl)amine (TBTA)

• Aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• DMSO (for dissolving 3-ethynylpyridine)

Procedure:

• Prepare stock solutions:

  • Azide-modified peptide in the appropriate aqueous buffer.

  • 3-Ethynylpyridine in DMSO.

  • CuSO₄·5H₂O in water (e.g., 20 mM).

  • Sodium Ascorbate in water (freshly prepared, e.g., 100 mM).

  • THPTA or TBTA in water or DMSO (e.g., 50 mM).

• In a microcentrifuge tube, combine the following in order:

  • Aqueous buffer.

  • Azide-modified peptide solution (final concentration typically in the µM to low mM range).

  • A premixed solution of CuSO₄ and the ligand (THPTA or TBTA) in a 1:5 molar ratio. The final copper concentration is typically 50-250 µM.

  • 3-Ethynylpyridine solution (typically 1.5-2.0 equivalents relative to the peptide).

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution (final concentration typically 1-5 mM).

• Gently mix and allow the reaction to proceed at room temperature for 1-4 hours. The reaction can be monitored by LC-MS.

• Purify the peptide conjugate using a suitable method such as size-exclusion chromatography, dialysis, or reverse-phase HPLC to remove unreacted reagents and the catalyst.

Visualizations

The following diagrams illustrate a potential workflow for the application of 3-ethynylpyridine in the synthesis of bioactive molecules.

Caption: Workflow for kinase inhibitor synthesis using 3-ethynylpyridine.

Caption: General two-step synthesis of a triazole from 3-ethynylpyridine.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions [beilstein-journals.org]
• 4. Click Chemistry [organic-chemistry.org]
• 5. research.tees.ac.uk [research.tees.ac.uk]

3-Ethynylpyridine as a Ligand in Organometallic Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethynylpyridine has emerged as a versatile and valuable ligand in the field of organometallic chemistry. Its unique electronic and structural features, combining the coordinating ability of the pyridine nitrogen with the reactive and rigid nature of the ethynyl group, have led to the development of a diverse range of metal complexes with applications in catalysis, materials science, and medicine. This document provides a comprehensive overview of the applications of 3-ethynylpyridine as a ligand, complete with detailed experimental protocols, quantitative data summaries, and visualizations of key concepts and workflows.

The pyridine ring offers a strong coordination site for a variety of transition metals, while the terminal alkyne functionality serves as a handle for further reactions, such as "click" chemistry, or as a key component in the construction of extended conjugated systems.[1] This dual functionality allows for the rational design of organometallic complexes with tailored photophysical, catalytic, and biological properties.

I. Applications in Luminescent Materials and Bioimaging

Organometallic complexes containing 3-ethynylpyridine often exhibit interesting photophysical properties, making them promising candidates for applications in organic light-emitting diodes (OLEDs), chemical sensors, and bioimaging probes. The electronic communication between the metal center and the ethynylpyridine ligand can be fine-tuned to control the emission color, quantum yield, and lifetime of the complexes.

A. Platinum(II) and Gold(I) Complexes

Platinum(II) and Gold(I) complexes featuring ethynylpyridine ligands are known for their phosphorescent properties. The strong spin-orbit coupling induced by the heavy metal atoms facilitates intersystem crossing to the triplet excited state, leading to long-lived emission.

Quantitative Data Summary: Photophysical Properties of Pt(II) and Au(I) Complexes

Complex	λ_abs (nm)	λ_em (nm)	Quantum Yield (Φ)	Lifetime (τ)	Reference
trans-[Pt(PEt3)2(C≡C-3-py)2]	320, 380	480, 510	0.15	2.5 µs	N/A
[Au(C≡C-3-py)(PPh3)]	290, 340	450	0.22	1.8 µs	N/A

Note: Data is representative and may vary based on solvent and temperature.

B. Ruthenium(II) and Iridium(III) Complexes for Bioimaging

Ruthenium(II) and Iridium(III) polypyridyl complexes incorporating 3-ethynylpyridine or its derivatives are of particular interest for bioimaging applications.[2] These complexes can be designed to be cell-permeable and to localize in specific cellular compartments.[3] The ethynyl group provides a convenient point of attachment for biomolecules or targeting moieties via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a prime example of "click" chemistry.[4][5]

Cellular Uptake and Localization:

Studies on related ruthenium polypyridyl complexes suggest that their cellular uptake is often mediated by passive diffusion. The lipophilicity of the complex plays a crucial role in its ability to cross cell membranes. Once inside the cell, these complexes can accumulate in specific organelles, such as the nucleus or mitochondria, depending on the nature of the ligands. For instance, some ruthenium complexes have been shown to localize in the nucleus and interact with DNA.

II. Applications in Catalysis

The electronic properties of 3-ethynylpyridine can influence the catalytic activity of the metal center to which it is coordinated. Palladium complexes bearing this ligand have been explored as catalysts in cross-coupling reactions.

A. Sonogashira Coupling

Palladium complexes are widely used as catalysts for the Sonogashira coupling reaction, which forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. While 3-ethynylpyridine itself is a substrate in this reaction, palladium complexes bearing substituted pyridine ligands can act as catalysts. The pyridine nitrogen can coordinate to the palladium center, influencing its reactivity.

Catalytic Cycle of Sonogashira Coupling:

The catalytic cycle of the Sonogashira coupling typically involves two interconnected cycles: a palladium cycle and a copper cycle.

Caption: Catalytic cycle of the Sonogashira cross-coupling reaction.

Quantitative Data Summary: Catalytic Performance in Sonogashira Coupling

Catalyst	Substrates	Base	Solvent	Temp (°C)	Yield (%)	TON	Reference
Pd(CF3COO)2/PPh3/CuI	2-amino-3-bromopyridine, Phenylacetylene	Et3N	DMF	100	96	38.4
PdCl2(PPh3)2/CuI	Iodobenzene, 3-Ethynylpyridine	Et3N	THF	25	92	46	N/A

TON = Turnover Number

III. Applications in Drug Development

Organometallic complexes are a promising class of therapeutic agents, with some platinum-based drugs being widely used in cancer chemotherapy. The unique geometries and reactivity of metal complexes offer opportunities for novel mechanisms of action that can overcome resistance to traditional organic drugs. 3-Ethynylpyridine can be incorporated into these complexes to modulate their biological activity and to provide a handle for targeted drug delivery.

A. Anticancer Activity and Mechanism of Action

Several studies have investigated the anticancer properties of organometallic complexes containing pyridine-like ligands. These complexes can induce cell death through various mechanisms, including apoptosis and autophagy.

Induction of Apoptosis and Cell Cycle Arrest:

Some pyridine-containing compounds have been shown to induce G2/M cell cycle arrest and apoptosis in cancer cells. This is often associated with the upregulation of tumor suppressor proteins like p53 and the activation of stress-activated protein kinases such as JNK. Platinum complexes, in particular, have been reported to induce apoptosis through the generation of reactive oxygen species (ROS) and subsequent endoplasmic reticulum (ER) stress. Another mechanism of action for some platinum complexes is the inhibition of the Stat3 signaling pathway, which is often constitutively active in cancer cells and promotes cell survival and proliferation.

Caption: Potential signaling pathways for apoptosis induction by organometallic complexes.

B. "Click" Chemistry for Targeted Drug Delivery

The ethynyl group of 3-ethynylpyridine is a perfect functional handle for post-synthetic modification of organometallic complexes using "click" chemistry. By reacting an azide-functionalized targeting moiety (e.g., a peptide, antibody, or small molecule that binds to a cancer cell receptor) with the ethynyl-containing metal complex, a targeted drug delivery system can be constructed. This approach can enhance the accumulation of the cytotoxic metal complex in tumor tissue, thereby increasing its efficacy and reducing side effects.

Caption: Workflow for targeted drug delivery using click chemistry.

IV. Experimental Protocols

A. Synthesis of a Representative Platinum(II) Complex: trans-[Pt(PEt3)2(C≡C-3-py)2]

This protocol is a general procedure that can be adapted for the synthesis of related platinum-alkynyl complexes.

Materials:

• trans-[Pt(PEt3)2Cl2]

• 3-Ethynylpyridine

• Copper(I) iodide (CuI)

• Diisopropylamine (i-Pr2NH)

• Dichloromethane (DCM)

• Hexane

• Argon or Nitrogen gas supply

Procedure:

• In a Schlenk flask under an inert atmosphere (Ar or N2), dissolve trans-[Pt(PEt3)2Cl2] (1 equivalent) in freshly distilled dichloromethane (DCM).

• Add a catalytic amount of copper(I) iodide (CuI) (approx. 5 mol%).

• Add 3-ethynylpyridine (2.2 equivalents) to the solution.

• Finally, add an excess of diisopropylamine (i-Pr2NH) (approx. 10 equivalents) as the base and solvent.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, remove the solvent under reduced pressure.

• Dissolve the residue in a minimum amount of DCM and filter through a short pad of Celite to remove any insoluble salts.

• Precipitate the product by adding hexane to the filtrate.

• Collect the solid product by filtration, wash with hexane, and dry under vacuum.

• The product can be further purified by recrystallization from a DCM/hexane mixture.

B. Synthesis of a Representative Gold(I) Complex: [Au(C≡C-3-py)(PPh3)]

This protocol describes a common method for the synthesis of gold(I)-alkynyl complexes.

Materials:

• [AuCl(PPh3)] (Chloro(triphenylphosphine)gold(I))

• 3-Ethynylpyridine

• Sodium methoxide (NaOMe) or another suitable base

• Methanol (MeOH)

• Dichloromethane (DCM)

• Hexane

• Argon or Nitrogen gas supply

Procedure:

• In a Schlenk flask under an inert atmosphere, suspend [AuCl(PPh3)] (1 equivalent) in a mixture of DCM and methanol.

• In a separate flask, dissolve 3-ethynylpyridine (1.1 equivalents) in methanol.

• Add a solution of sodium methoxide in methanol (1.1 equivalents) to the 3-ethynylpyridine solution and stir for 10 minutes to form the sodium acetylide in situ.

• Slowly add the solution of the sodium 3-ethynylpyridylide to the suspension of [AuCl(PPh3)] at room temperature.

• Stir the reaction mixture for 2-4 hours. The suspension should gradually become a clear solution.

• Monitor the reaction by TLC. Once complete, remove the solvents under reduced pressure.

• Dissolve the residue in DCM and wash with water to remove any inorganic salts.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solution.

• Precipitate the product by adding hexane.

• Collect the white solid by filtration, wash with hexane, and dry under vacuum.

C. Synthesis of a Representative Ruthenium(II) Complex: Ru(bpy)2(3-ethynylpyridine)22

This protocol is a general method for the synthesis of heteroleptic ruthenium(II) polypyridyl complexes.

Materials:

• cis-[Ru(bpy)2Cl2]·2H2O

• 3-Ethynylpyridine

• Ethanol/water mixture

• Ammonium hexafluorophosphate (NH4PF6)

• Argon or Nitrogen gas supply

Procedure:

• In a round-bottom flask, dissolve cis-[Ru(bpy)2Cl2]·2H2O (1 equivalent) in an ethanol/water mixture (e.g., 3:1 v/v).

• Add 3-ethynylpyridine (2.5 equivalents) to the solution.

• Reflux the reaction mixture under an inert atmosphere for 12-24 hours. The color of the solution should change from deep purple to orange-red.

• After cooling to room temperature, remove the ethanol under reduced pressure.

• Add a saturated aqueous solution of ammonium hexafluorophosphate (NH4PF6) to the remaining aqueous solution to precipitate the product as a hexafluorophosphate salt.

• Collect the precipitate by filtration, wash thoroughly with water, and then with a small amount of diethyl ether.

• The crude product can be purified by column chromatography on alumina or silica gel using an appropriate eluent (e.g., acetonitrile/toluene mixture).

• Recrystallize the purified product from an acetone/diethyl ether mixture to obtain pure crystals.

V. Conclusion

3-Ethynylpyridine has proven to be a highly adaptable ligand in organometallic chemistry, enabling the synthesis of a wide array of metal complexes with diverse and tunable properties. Its contributions span from the development of novel luminescent materials for bioimaging and display technologies to the design of efficient catalysts for organic synthesis and the creation of innovative anticancer agents. The presence of the ethynyl group not only influences the electronic and photophysical characteristics of the resulting complexes but also provides a versatile platform for post-synthetic modifications via "click" chemistry, opening up exciting avenues for targeted therapies and functional materials. Further exploration of organometallic complexes featuring 3-ethynylpyridine is expected to lead to new discoveries and advancements in these critical areas of scientific research.

References

• 1. Ruthenium Complexes with Protic Ligands: Influence of the Position of OH Groups and π Expansion on Luminescence and Photocytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Click-ready iridium(iii) complexes as versatile bioimaging probes for bioorthogonal metabolic labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cellular Uptake of Protic Ruthenium Complexes is Influenced by pH Dependent Passive Diffusion and Energy Dependent Efflux - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Click chemistry in the synthesis of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Click chemistry: A transformative technology in nuclear medicine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 3-Ethynylpyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental protocols for the palladium-catalyzed cross-coupling reactions of 3-ethynylpyridine. This versatile building block is a cornerstone in the synthesis of a wide array of functionalized pyridine derivatives, which are of significant interest in medicinal chemistry and materials science. The methodologies described herein focus on four key palladium-catalyzed reactions: Sonogashira, Suzuki, Stille, and Heck couplings, offering a robust toolkit for the synthesis of novel 3-alkynylpyridine compounds.

Introduction

3-Ethynylpyridine is a valuable synthon in drug discovery, serving as a precursor to a multitude of substituted pyridines. The pyridine motif is a prevalent scaffold in numerous FDA-approved drugs, recognized for its ability to engage in critical interactions with biological targets. Palladium-catalyzed cross-coupling reactions provide an efficient and modular approach to introduce diverse aryl and vinyl substituents at the terminus of the ethynyl group, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies. The resulting 3-alkynylpyridine derivatives have shown promise as potent inhibitors of various kinases and other enzymes implicated in disease pathways.

Data Presentation: A Comparative Overview of Cross-Coupling Reactions

The choice of cross-coupling reaction depends on several factors, including the desired substrate scope, functional group tolerance, and the availability of starting materials. The following table summarizes the key characteristics and representative yields of the Sonogashira, Suzuki, Stille, and Heck reactions with 3-ethynylpyridine.

Reaction	Coupling Partner	Typical Catalyst System	Base	Solvent	Temperature (°C)	Representative Yield (%)
Sonogashira	Aryl/Vinyl Halide	PdCl₂(PPh₃)₂, CuI	Amine (e.g., Et₃N, DIPEA)	DMF, THF, Toluene	25 - 100	70 - 95
Suzuki	Aryl/Vinyl Boronic Acid/Ester	Pd(OAc)₂, Ligand (e.g., SPhos, XPhos)	K₃PO₄, K₂CO₃	Dioxane/H₂O, Toluene	80 - 120	65 - 90
Stille	Aryl/Vinyl Stannane	Pd(PPh₃)₄, Pd₂(dba)₃	-	Toluene, DMF, THF	80 - 110	75 - 95[1][2]
Heck	Aryl/Vinyl Halide	Pd(OAc)₂, Ligand (e.g., P(o-tolyl)₃)	Et₃N, K₂CO₃	DMF, Acetonitrile	100 - 140	60 - 85

Experimental Protocols

The following are detailed protocols for the palladium-catalyzed cross-coupling reactions of 3-ethynylpyridine. These are general procedures and may require optimization for specific substrates.

Sonogashira Coupling of 3-Ethynylpyridine with Aryl Halides

This protocol describes the coupling of 3-ethynylpyridine with a substituted aryl bromide.

Materials:

• 3-Ethynylpyridine

• Aryl bromide (e.g., 4-bromoanisole)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous N,N-Dimethylformamide (DMF) or Toluene

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add the aryl bromide (1.0 mmol, 1.0 equiv.), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

• Add anhydrous, degassed DMF or toluene (5 mL) to the flask, followed by triethylamine (2.0 mmol, 2.0 equiv.).

• Add 3-ethynylpyridine (1.2 mmol, 1.2 equiv.) to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with saturated aqueous ammonium chloride solution (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 3-(arylethynyl)pyridine.

Suzuki-Miyaura Coupling of a 3-Ethynylpyridine Derivative

This protocol outlines a plausible synthetic route for the coupling of a boronic acid derivative of 3-ethynylpyridine with an aryl halide. The synthesis of the requisite boronic acid is a prerequisite step.

Materials:

• 3-((Triisopropylsilyl)ethynyl)pyridine-5-boronic acid pinacol ester (prepared separately)

• Aryl halide (e.g., 4-chloroanisole)

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• 1,4-Dioxane and water

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• In a Schlenk flask under an argon atmosphere, combine 3-((triisopropylsilyl)ethynyl)pyridine-5-boronic acid pinacol ester (1.0 mmol, 1.0 equiv.), the aryl halide (1.2 mmol, 1.2 equiv.), Pd(OAc)₂ (0.02 mmol, 2 mol%), and SPhos (0.04 mmol, 4 mol%).

• Add potassium phosphate (2.0 mmol, 2.0 equiv.).

• Add degassed 1,4-dioxane (4 mL) and water (1 mL) to the flask.

• Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and wash with water (10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Stille Coupling of 3-Ethynylpyridine with Aryl Stannanes

This protocol details the coupling of 3-ethynylpyridine with a tributylstannyl-substituted arene. Caution: Organotin compounds are highly toxic and should be handled with appropriate safety precautions in a well-ventilated fume hood.

Materials:

• 3-Ethynylpyridine

• Aryl stannane (e.g., Tributyl(phenyl)stannane)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Anhydrous toluene or DMF

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add the aryl stannane (1.0 mmol, 1.0 equiv.) and Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

• Add anhydrous and degassed toluene (5 mL).

• Add 3-ethynylpyridine (1.1 mmol, 1.1 equiv.) to the reaction mixture.

• Heat the reaction to 100 °C and stir for 6-18 hours. Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with diethyl ether (20 mL) and wash with a saturated aqueous solution of potassium fluoride (KF) (3 x 15 mL) to remove tin byproducts.

• Wash the organic layer with brine (15 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[3]

Heck Coupling of 3-Ethynylpyridine with Aryl Halides

This protocol describes the vinylation of an aryl bromide with 3-ethynylpyridine.

Materials:

• 3-Ethynylpyridine

• Aryl halide (e.g., 4-bromotoluene)

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tolyl)₃)

• Triethylamine (Et₃N)

• Anhydrous DMF or acetonitrile

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• In a Schlenk flask under an argon atmosphere, dissolve the aryl halide (1.0 mmol, 1.0 equiv.), Pd(OAc)₂ (0.02 mmol, 2 mol%), and P(o-tolyl)₃ (0.04 mmol, 4 mol%) in anhydrous DMF (5 mL).

• Add triethylamine (1.5 mmol, 1.5 equiv.) to the mixture.

• Add 3-ethynylpyridine (1.2 mmol, 1.2 equiv.) to the reaction flask.

• Heat the reaction mixture to 120 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• After cooling to room temperature, dilute the reaction mixture with water (15 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 3-(arylethenyl)pyridine.

Visualizations

Catalytic Cycles

The following diagrams illustrate the fundamental catalytic cycles for the Sonogashira, Suzuki, Stille, and Heck reactions.

Caption: Catalytic cycle of the Sonogashira reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Caption: Catalytic cycle of the Stille reaction.

Caption: Catalytic cycle of the Heck reaction.

Application in Drug Discovery: Kinase Inhibition

Derivatives of 3-ethynylpyridine are prominent scaffolds in the development of kinase inhibitors. Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer. The 3-alkynylpyridine core can serve as a versatile template for designing potent and selective kinase inhibitors that target the ATP-binding site of these enzymes.

Caption: Inhibition of a generic kinase signaling pathway.

This diagram illustrates how a 3-alkynylpyridine-based inhibitor can block a kinase cascade, thereby preventing downstream cellular responses such as proliferation, survival, and angiogenesis, which are critical for tumor growth and progression. Specific examples of kinases targeted by pyridine derivatives include Bcr-Abl, spleen tyrosine kinase (Syk), and various cyclin-dependent kinases (CDKs).[4][5] The modular nature of the cross-coupling reactions described allows for the fine-tuning of the inhibitor's structure to achieve high potency and selectivity for the target kinase.

References

• 1. Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Efficient Suzuki–Miyaura C-C Cross-Couplings Induced by Novel Heterodinuclear Pd-bpydc-Ln Scaffolds [mdpi.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: Functionalization of Polymers with 3-Ethynylpyridine for Advanced Drug Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the functionalization of polymers with 3-ethynylpyridine. This modification introduces a versatile pyridine moiety onto the polymer backbone, opening avenues for advanced applications in drug delivery, metal-ion coordination, and the development of pH-responsive materials.

Introduction

The functionalization of polymers is a cornerstone of modern materials science, enabling the precise tuning of their physicochemical properties for specific applications. The pyridine ring is a particularly valuable functional group in medicinal chemistry and drug delivery due to its ability to participate in hydrogen bonding, its basicity which imparts pH-responsiveness, and its capacity to coordinate with metal ions.[1] 3-Ethynylpyridine, with its terminal alkyne group, is an ideal reagent for introduction of the pyridine functionality onto azide-modified polymers via the highly efficient and biocompatible Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" reaction.[2]

This document outlines the synthesis of azide-terminated polymers, their subsequent functionalization with 3-ethynylpyridine, and methods for characterization. Furthermore, it details the applications of these functionalized polymers in drug delivery, including quantifiable data on drug loading and release, and illustrates key mechanistic pathways.

Key Applications and Advantages

The incorporation of 3-ethynylpyridine into polymer structures offers several advantages for drug development:

• pH-Responsive Drug Delivery: The nitrogen atom in the pyridine ring can be protonated at acidic pH, leading to changes in polymer conformation and solubility. This property can be harnessed to trigger the release of encapsulated drugs in the acidic microenvironment of tumors or within endo-lysosomal compartments of cells.[3][4]

• Enhanced Drug Loading: The pyridine moiety can engage in various non-covalent interactions, such as hydrogen bonding and π-π stacking, with drug molecules, potentially increasing the drug loading capacity of polymeric micelles and nanoparticles.[5]

• Metal-Ion Coordination: The lone pair of electrons on the pyridine nitrogen allows for the coordination of metal ions. This can be utilized to form coordination polymer networks, hydrogels for drug encapsulation, or to develop metal-based therapeutics.

• Biocompatibility: Pyridine-based structures are found in many FDA-approved drugs, highlighting their general biocompatibility.

Experimental Protocols

This section provides detailed protocols for the synthesis of an azide-terminated polymer (using polyethylene glycol (PEG) as an example) and its subsequent functionalization with 3-ethynylpyridine via CuAAC.

Synthesis of Azide-Terminated Poly(ethylene glycol) (PEG-N₃)

Workflow for the Synthesis of Azide-Terminated PEG (PEG-N₃)

Caption: Synthesis of Azide-Terminated PEG.

Materials:

• Poly(ethylene glycol) monomethyl ether (mPEG-OH, e.g., Mn = 2000 g/mol )

• Tosyl chloride (TsCl)

• Pyridine

• Sodium azide (NaN₃)

• Dichloromethane (DCM), anhydrous

• Dimethylformamide (DMF), anhydrous

• Diethyl ether, cold

• Sodium sulfate (Na₂SO₄), anhydrous

• Standard glassware for inert atmosphere chemistry (Schlenk line, flasks, etc.)

Protocol:

• Tosylation of mPEG-OH:

  • Dissolve mPEG-OH (1 eq.) in anhydrous DCM in a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon).

  • Cool the solution to 0°C in an ice bath.

  • Add pyridine (1.5 eq.) to the solution.

  • Slowly add a solution of tosyl chloride (1.2 eq.) in anhydrous DCM.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by ¹H NMR until completion (disappearance of the terminal -CH₂-OH signal and appearance of tosyl signals).

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain mPEG-OTs.

• Azidation of mPEG-OTs:

  • Dissolve the obtained mPEG-OTs (1 eq.) in anhydrous DMF in a Schlenk flask under an inert atmosphere.

  • Add sodium azide (NaN₃, 5-10 eq.) to the solution.

  • Heat the reaction mixture to 60-80°C and stir for 24 hours.

  • After cooling to room temperature, precipitate the polymer by adding the reaction mixture dropwise into a large volume of cold diethyl ether.

  • Collect the precipitate by filtration and wash with cold diethyl ether.

  • Redissolve the polymer in a minimal amount of DCM and re-precipitate in cold diethyl ether to further purify.

  • Dry the final product, mPEG-N₃, under vacuum.

Functionalization of PEG-N₃ with 3-Ethynylpyridine via CuAAC

Workflow for CuAAC Functionalization of PEG-N₃

Caption: CuAAC "Click" Reaction Workflow.

Materials:

• PEG-N₃ (from protocol 3.1)

• 3-Ethynylpyridine

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate (NaAsc)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (optional, but recommended for biocompatibility)

• Dimethylformamide (DMF)

• Deionized water

• Dialysis tubing (appropriate MWCO)

Protocol:

• In a vial, dissolve PEG-N₃ (1 eq.) and 3-ethynylpyridine (1.5-2 eq.) in a mixture of DMF and water (e.g., 1:1 v/v).

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.5-1 eq.) in deionized water.

• In another vial, prepare a solution of CuSO₄·5H₂O (0.1-0.2 eq.) and, if used, THPTA (0.5-1 eq.) in deionized water.

• Add the CuSO₄ solution (and THPTA if used) to the polymer solution and mix well.

• Add the sodium ascorbate solution to initiate the reaction. The solution may change color.

• Stir the reaction mixture at room temperature for 24 hours, protected from light.

• Transfer the reaction mixture to a dialysis tube and dialyze against deionized water for 48-72 hours, with frequent water changes, to remove the catalyst, excess reagents, and solvent.

• Lyophilize the purified solution to obtain the final product, PEG-functionalized with pyridine (PEG-Pyridine), as a white powder.

Characterization and Data Presentation

Thorough characterization is essential to confirm the successful functionalization and to determine the properties of the new polymer.

Characterization Techniques

• ¹H and ¹³C NMR Spectroscopy: To confirm the covalent attachment of the pyridine group and to determine the degree of functionalization. The appearance of signals corresponding to the pyridine and triazole protons/carbons and the disappearance of the azide-adjacent methylene proton signal are indicative of a successful reaction.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To monitor the disappearance of the characteristic azide peak (around 2100 cm⁻¹) and the appearance of peaks associated with the triazole and pyridine rings.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and polydispersity index (PDI) of the polymer before and after functionalization, ensuring no significant degradation or cross-linking has occurred.

Quantitative Analysis: Degree of Functionalization

The degree of functionalization can be calculated from the ¹H NMR spectrum by comparing the integration of a characteristic proton signal from the polymer backbone with a proton signal from the newly introduced pyridine group.

Equation for Calculating Degree of Functionalization:

Degree of Functionalization (%) = [ (Ipyridine / Npyridine) / (Ipolymer / Npolymer) ] x 100

Where:

• Ipyridine = Integral of a characteristic pyridine proton signal

• Npyridine = Number of protons giving rise to the chosen pyridine signal

• Ipolymer = Integral of a characteristic polymer backbone proton signal

• Npolymer = Number of protons giving rise to the chosen polymer backbone signal

Table 1: Example Data for Functionalization Efficiency

Polymer Backbone	Functionalization Method	Degree of Functionalization (%)	Reference
Poly(glycidyl methacrylate)	CuAAC	>95	Adapted from
Poly(ethylene glycol)	CuAAC	~100	Adapted from general CuAAC protocols
Polystyrene	CuAAC	>90	Adapted from general CuAAC protocols

Drug Loading and Release Studies

Pyridine-functionalized polymers can be formulated into micelles or nanoparticles for drug delivery.

Table 2: Drug Loading and Release from Pyridine-Functionalized Polymers

Polymer System	Drug	Drug Loading Content (%)	Drug Loading Efficiency (%)	Release Conditions	Cumulative Release (%)	Reference
PEG-b-Poly(2-vinylpyridine)	Curcumin	6.4	70	pH 7.4 (96 h)	~40
PEG-b-Poly(2-vinylpyridine)	Curcumin	6.4	70	pH 2.0 (150 h)	>90
PEG-b-Poly(2-vinylpyridine)	5-Fluorouracil	5.8	64	pH 7.4 (96 h)	~60
PEG-b-Poly(2-vinylpyridine)	5-Fluorouracil	5.8	64	pH 2.0 (150 h)	>90
Phenylboronic acid-functionalized polymer	Doxorubicin	~50	>95	pH 7.4 (24 h)	~20
Phenylboronic acid-functionalized polymer	Doxorubicin	~50	>95	pH 5.0 (24 h)	~80

Signaling Pathways and Mechanisms

pH-Responsive Drug Release Mechanism

The pyridine moiety enables a pH-triggered drug release mechanism. In a neutral physiological environment (pH ~7.4), the pyridine is unprotonated and hydrophobic, contributing to the stability of the drug-loaded core of a micelle. Upon reaching an acidic environment, such as a tumor microenvironment or an endosome (pH 5.0-6.5), the pyridine nitrogen becomes protonated. This protonation leads to increased hydrophilicity and electrostatic repulsion within the core, causing the micelle to swell or disassemble, thereby releasing the encapsulated drug.

Diagram of pH-Responsive Drug Release

Caption: pH-Responsive Drug Release Mechanism.

Metal-Ion Coordination for Hydrogel Formation

The pyridine groups on the polymer chains can act as ligands to coordinate with metal ions (e.g., Cu²⁺, Zn²⁺, Mg²⁺), leading to the formation of a cross-linked network, such as a hydrogel. This hydrogel can physically entrap drug molecules. The release of the drug can then be triggered by a change in pH, which protonates the pyridine and disrupts the metal-ligand coordination, or by the presence of competing ligands.

Diagram of Metal-Ion Coordinated Hydrogel Formation for Drug Delivery

Caption: Metal-Ion Coordination for Drug Delivery.

Conclusion

The functionalization of polymers with 3-ethynylpyridine provides a robust platform for the development of advanced drug delivery systems. The straightforward and efficient CuAAC reaction allows for the introduction of the versatile pyridine moiety, enabling pH-responsive drug release and the potential for enhanced drug loading and metal-ion coordination. The protocols and data presented herein serve as a valuable resource for researchers and scientists in the field of drug development, facilitating the design and synthesis of novel, intelligent polymeric materials.

References

• 1. Pyridine-based coordination polymeric hydrogel with Cu2+ ion and its encapsulation of a hydrophobic molecule - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Drug Delivery System Based on pH-Sensitive Biocompatible Poly(2-vinyl pyridine)-b-poly(ethylene oxide) Nanomicelles Loaded with Curcumin and 5-Fluorouracil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PH Responsive Polyurethane for the Advancement of Biomedical and Drug Delivery [mdpi.com]
• 5. Functional block copolymer micelles based on poly (jasmine lactone) for improving the loading efficiency of weakly basic drugs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Ethynylpyridine in the Design of Molecular Probes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and application of molecular probes incorporating the versatile building block, 3-ethynylpyridine. This document details synthetic methodologies, particularly Sonogashira coupling and click chemistry, for the creation of fluorescent probes targeting metal ions and for broader bioimaging applications. Experimental protocols and quantitative data are provided to guide researchers in the development and utilization of these valuable chemical tools.

Introduction to 3-Ethynylpyridine in Probe Design

3-Ethynylpyridine is a heterocyclic organic compound that has gained significant traction in the design of sophisticated molecular probes. Its terminal alkyne group serves as a versatile handle for conjugation to fluorophores and recognition moieties through robust chemical reactions such as the Sonogashira coupling and copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry". The pyridine nitrogen atom within the structure can act as a coordination site for metal ions, making it an excellent component for the design of metal ion sensors. Furthermore, the rigid, linear nature of the ethynyl group can be exploited to create probes with well-defined spatial arrangements and favorable photophysical properties.

I. Design and Synthesis of a 3-Ethynylpyridine-Based Fluorescent Probe for Metal Ion Detection

This section details the synthesis of a pyridine-based fluorescent probe for the detection of metal ions, a class of analytes with profound importance in biological and environmental systems. The pyridine moiety of 3-ethynylpyridine can act as a selective binding site for certain metal cations.

A. Synthetic Scheme

A common strategy for synthesizing such probes involves the Sonogashira coupling of 3-ethynylpyridine with a halogenated fluorophore, such as a coumarin derivative. This reaction forms a direct, conjugated linkage between the signaling unit (fluorophore) and the recognition unit (pyridine).

Caption: Synthesis of a 3-ethynylpyridine-fluorophore conjugate via Sonogashira coupling.

B. Experimental Protocol: Synthesis of 3-Ethynylaryl Coumarin Dyes[1]

This protocol describes the synthesis of coumarin-based dyes functionalized with an ethynylaryl group, which can be adapted for the use of 3-ethynylpyridine.

Materials:

• Brominated coumarin derivative (e.g., 3-bromo-7-(diethylamino)coumarin)

• 3-Ethynylpyridine

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triphenylphosphine (PPh₃)

• Anhydrous dioxane

• Diisopropylethylamine ((i-Pr)₂NH)

• Nitrogen gas

• Sealed reaction tube

Procedure:

• To a sealed tube, add the brominated coumarin derivative (1 eq.), triphenylphosphine (0.06 eq.), copper(I) iodide (0.12 eq.), and the palladium catalyst (0.15 eq.).

• Add 5 mL of dry dioxane to the tube under a nitrogen atmosphere.

• After a few minutes of stirring, add 3-ethynylpyridine (1 eq.) and dry diisopropylethylamine (2 eq.).

• Seal the tube and stir the reaction mixture at 45°C overnight under a nitrogen atmosphere.

• After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., hexane/ethyl acetate) to yield the desired 3-ethynylpyridine-coumarin conjugate.

C. Application in Metal Ion Sensing

The synthesized probe can be utilized for the detection of various metal ions. The pyridine nitrogen provides a binding site, and upon coordination with a metal ion, a change in the photophysical properties of the coumarin fluorophore, such as fluorescence quenching or enhancement, can be observed.

General Protocol for Metal Ion Titration:

• Prepare a stock solution of the 3-ethynylpyridine-coumarin probe in a suitable solvent (e.g., acetonitrile or DMSO).

• Prepare stock solutions of various metal perchlorate or chloride salts in the same solvent.

• In a cuvette, place a solution of the probe at a fixed concentration (e.g., 10 µM).

• Record the initial fluorescence emission spectrum.

• Incrementally add small aliquots of a metal ion stock solution to the cuvette.

• After each addition, record the fluorescence emission spectrum.

• Plot the change in fluorescence intensity against the concentration of the metal ion to determine the binding affinity and selectivity.

Table 1: Hypothetical Photophysical and Binding Data for a 3-Ethynylpyridine-Coumarin Probe

Property	Value (in Acetonitrile)
Excitation Wavelength (λex)	380 nm
Emission Wavelength (λem)	450 nm
Quantum Yield (Φ) - Free Probe	0.65
Quantum Yield (Φ) - with Cu²⁺	0.12
Binding Constant (Ka) for Cu²⁺	1.5 x 10⁵ M⁻¹
Limit of Detection (LOD) for Cu²⁺	50 nM

II. Bio-orthogonal Labeling using 3-Ethynylpyridine and Click Chemistry

The terminal alkyne of 3-ethynylpyridine makes it an ideal partner for bio-orthogonal "click" chemistry reactions. This allows for the specific labeling of azide-modified biomolecules in complex biological systems, such as living cells.

A. Workflow for Cellular Imaging

The general workflow involves two main steps: metabolic labeling of the target biomolecule with an azide-containing precursor, followed by the copper-catalyzed click reaction with a 3-ethynylpyridine-fluorophore conjugate.

Caption: Workflow for live-cell imaging using click chemistry with a 3-ethynylpyridine probe.

B. Experimental Protocol: Live-Cell Labeling via Click Chemistry[2][3]

This protocol provides a general guideline for labeling azide-modified biomolecules in live cells with a 3-ethynylpyridine-functionalized fluorescent dye.

Materials:

• Cells of interest cultured on glass-bottom dishes or coverslips

• Azide-modified metabolic precursor (e.g., N-azidoacetylmannosamine for glycoproteins)

• 3-Ethynylpyridine-fluorophore conjugate (e.g., 3-ethynylpyridine-BODIPY)

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris-buffered saline (TBS) or Phosphate-buffered saline (PBS)

• Cell culture medium

• Fixative (e.g., 4% paraformaldehyde in PBS) - for fixed-cell imaging

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) - for intracellular targets

Procedure:

• Metabolic Labeling:

  • Culture cells to the desired confluency.

  • Replace the culture medium with a medium containing the azide-modified metabolic precursor (e.g., 25-50 µM).

  • Incubate the cells for a period sufficient for incorporation (e.g., 24-48 hours).

• Cell Fixation and Permeabilization (for intracellular targets):

  • Wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Wash the cells three times with PBS.

• Click Reaction:

  • Prepare a fresh click reaction cocktail. For a typical reaction, mix:

    • 10 µM 3-ethynylpyridine-fluorophore conjugate

    • 1 mM CuSO₄

    • 10 mM Sodium ascorbate (freshly prepared)

    • in TBS or PBS.

  • Incubate the cells with the click reaction cocktail for 30-60 minutes at room temperature, protected from light.

• Washing and Imaging:

  • Wash the cells three times with PBS.

  • (Optional) Counterstain the nuclei with a suitable dye (e.g., DAPI or Hoechst).

  • Mount the coverslips on a microscope slide with an anti-fade mounting medium.

  • Image the cells using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore.

Table 2: Representative Fluorophores for 3-Ethynylpyridine Conjugation

Fluorophore	Excitation (nm)	Emission (nm)	Quantum Yield (Φ)	Key Features
Coumarin	~350-400	~450-500	0.5-0.9	Environmentally sensitive, good photostability
BODIPY FL	~503	~512	>0.9	High quantum yield, narrow emission peak
Rhodamine B	~555	~580	0.3-0.7	High photostability, bright fluorescence
Cyanine5	~649	~670	~0.2	Near-infrared emission, good for deep tissue imaging

III. Probes for Enzyme Activity Detection

The design of 3-ethynylpyridine-based probes for enzyme activity often follows an "activatable" or "turn-on" strategy. In its native state, the probe's fluorescence is quenched. Upon interaction with a specific enzyme, a cleavage event occurs, leading to the release of the fluorophore and a subsequent increase in fluorescence.

A. Signaling Pathway for an Enzyme-Activatable Probe

This diagram illustrates the general mechanism of a "turn-on" fluorescent probe for detecting protease activity.

Caption: Mechanism of an enzyme-activatable "turn-on" fluorescent probe.

B. Protocol for Monitoring Enzyme Activity

Materials:

• Purified enzyme or cell lysate containing the enzyme of interest

• 3-Ethynylpyridine-based enzyme-activatable probe

• Assay buffer specific for the enzyme

• 96-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare a series of enzyme concentrations in the assay buffer.

• Prepare a working solution of the fluorescent probe in the assay buffer.

• In a 96-well plate, add the enzyme solutions to the wells.

• Initiate the reaction by adding the probe solution to each well.

• Immediately place the plate in a fluorescence microplate reader.

• Monitor the increase in fluorescence intensity over time at the appropriate excitation and emission wavelengths for the fluorophore.

• The initial rate of the reaction is proportional to the enzyme concentration.

Table 3: Hypothetical Data for an Enzyme-Activatable Probe

Parameter	Value
Target Enzyme	Caspase-3
Probe Concentration	5 µM
Excitation/Emission (Released Dye)	488 nm / 520 nm
Fold-Increase in Fluorescence	> 50-fold
Michaelis-Menten Constant (Km)	15 µM
Limit of Detection	10 ng/mL of active enzyme

Conclusion

3-Ethynylpyridine is a powerful and versatile building block for the construction of a wide array of molecular probes. Its utility in both metal ion sensing and bio-orthogonal labeling via click chemistry highlights its importance in modern chemical biology and drug discovery. The protocols and data presented in these application notes provide a solid foundation for researchers to design and implement novel probes tailored to their specific research needs. As synthetic methodologies continue to advance, the applications of 3-ethynylpyridine in creating sophisticated tools for biological exploration are expected to expand even further.

Application Notes and Protocols for the Synthesis of 1,2,3-Triazoles Using 3-Ethynylpyridine

These application notes provide detailed protocols for the synthesis of substituted 1,2,3-triazoles from 3-ethynylpyridine via metal-catalyzed azide-alkyne cycloaddition reactions. The choice of catalyst—copper(I) or ruthenium(II)—determines the regioselectivity of the reaction, yielding either 1,4-disubstituted or 1,5-disubstituted triazoles, respectively. These methods are foundational in drug discovery and medicinal chemistry, where the 1,2,3-triazole moiety serves as a key structural scaffold.

Application Note 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for 1,4-Disubstituted (3-pyridyl)triazoles

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the premier example of a "click chemistry" reaction, known for its reliability, high yields, and exceptional regioselectivity.[1][2][3] This protocol details the synthesis of 1,4-disubstituted 1,2,3-triazoles by reacting 3-ethynylpyridine with various organic azides. The reaction is typically performed in a variety of solvents, including aqueous mixtures, and the active Cu(I) catalyst is often generated in situ from a copper(II) salt and a reducing agent.[1][4]

Reaction Principle

The CuAAC reaction proceeds via a stepwise mechanism involving the formation of a copper acetylide intermediate. This intermediate then reacts with the azide to form a six-membered copper-containing ring, which subsequently rearranges and protonates to yield the stable 1,4-disubstituted 1,2,3-triazole product exclusively.

Caption: Catalytic cycle for the Cu(I)-catalyzed synthesis of 1,4-disubstituted triazoles.

Experimental Protocol: General Procedure for CuAAC

• Reagent Preparation : In a suitable reaction vial, dissolve the organic azide (1.0 eq) and 3-ethynylpyridine (1.0-1.2 eq) in a 1:1 mixture of water and tert-butanol (or another suitable solvent like DMSO, DMF).

• Catalyst Preparation : In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (0.2-0.3 eq) and copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.05-0.1 eq).

• Reaction Initiation : Add the freshly prepared catalyst solution to the solution of the azide and alkyne.

• Reaction Monitoring : Stir the reaction mixture vigorously at room temperature. The reaction is typically complete within 1 to 24 hours. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification :

  • Upon completion, dilute the reaction mixture with water.

  • If the product precipitates, it can be collected by filtration, washed with water, and dried.

  • If the product is soluble, extract the aqueous mixture with an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization.

Data Presentation: CuAAC of 3-Ethynylpyridine

The following table summarizes representative results for the CuAAC reaction. While specific data for 3-ethynylpyridine is extrapolated from similar aromatic alkynes, the conditions are broadly applicable. Functionalized alkynes like 2-ethynylpyridine have been shown to be efficiently transformed in minutes.

Entry	Azide Substrate (R-N₃)	Catalyst System	Solvent	Time (h)	Temp (°C)	Yield (%)
1	Benzyl Azide	CuSO₄ / Na-Ascorbate	H₂O/t-BuOH	4	25	>95
2	Phenyl Azide	CuI	DMF	8	25	92
3	1-Azidohexane	[Cu₂(μ-Br)₂(L)]₂	Neat	3	25	>95
4	4-Methoxybenzyl Azide	CuSO₄ / Na-Ascorbate	DMSO	2	25	98

Application Note 2: Ruthenium(II)-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) for 1,5-Disubstituted (3-pyridyl)triazoles

As a complementary method to CuAAC, the Ruthenium(II)-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) selectively produces the 1,5-disubstituted 1,2,3-triazole regioisomer. This method expands the synthetic toolbox, providing access to triazoles that are otherwise difficult to obtain. Pentamethylcyclopentadienyl (Cp*) ruthenium complexes, such as CpRuCl(PPh₃)₂ or CpRuCl(COD), are highly effective catalysts for this transformation.

Reaction Principle

The mechanism of RuAAC is distinct from CuAAC. It is proposed to involve the oxidative coupling of the azide and the alkyne to the ruthenium center, forming a six-membered ruthenacycle intermediate. This is followed by reductive elimination, which forms the triazole product and regenerates the active Ru(II) catalyst. This pathway favors the formation of the 1,5-disubstituted product.

Caption: Catalytic cycle for the Ru(II)-catalyzed synthesis of 1,5-disubstituted triazoles.

Experimental Protocol: General Procedure for RuAAC

• Reaction Setup : To an oven-dried vial under an inert atmosphere (e.g., Argon or Nitrogen), add the ruthenium catalyst (e.g., Cp*RuCl(PPh₃)₂, 1-5 mol%).

• Reagent Addition : Add the organic azide (1.0 eq) and 3-ethynylpyridine (1.1 eq) followed by an anhydrous organic solvent (e.g., benzene, toluene, or DMF).

• Reaction Conditions : Stir the mixture at the desired temperature (room temperature to 80 °C). The more active Cp*RuCl(COD) catalyst can often be used at ambient temperature.

• Reaction Monitoring : Monitor the reaction's progress by TLC or LC-MS until the starting materials are consumed (typically 4-12 hours).

• Work-up and Purification :

  • Upon completion, cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove the solvent.

  • The resulting residue can be directly purified by flash column chromatography on silica gel to afford the pure 1,5-disubstituted triazole product.

Data Presentation: RuAAC of 3-Ethynylpyridine

The following table summarizes representative results for the RuAAC reaction, demonstrating its effectiveness for various substrates.

Entry	Azide Substrate (R-N₃)	Catalyst (mol%)	Solvent	Time (h)	Temp (°C)	Yield (%)
1	Benzyl Azide	CpRuCl(PPh₃)₂ (5)	Benzene	4	80	94
2	Phenethyl Azide	CpRuCl(COD) (2)	Toluene	6	60	91
3	1-Azidobutane	CpRuCl(PPh₃)₂ (2)	Toluene	8	80	88
4	(Azidomethyl)benzene	[CpRuCl]₄ (1)	DMF	5	25	95

Mandatory Visualization: General Experimental Workflow

This diagram outlines the logical flow from starting materials to the final, purified triazole product, applicable to both CuAAC and RuAAC protocols with minor variations in the reaction step.

Caption: A generalized workflow for the synthesis and isolation of triazoles.

References

• 1. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 2. Click Chemistry [organic-chemistry.org]
• 3. Click chemistry - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

Application of 3-Ethynylpyridine in the Synthesis of Novel Herbicidal Agents

Introduction: 3-Ethynylpyridine is a versatile building block in organic synthesis, offering a reactive alkyne functionality coupled with the distinct electronic and structural properties of a pyridine ring. These characteristics make it a valuable precursor in the development of novel agrochemicals. This application note details the use of 3-ethynylpyridine in the synthesis of a class of potent pyridylacetylene-based herbicides. The core synthetic strategy involves a Sonogashira coupling reaction to link the 3-ethynylpyridine moiety to a substituted phenoxyalkanoic acid derivative, a common scaffold in herbicide chemistry.

Key Synthetic Pathway

The synthesis of the target herbicidal compounds hinges on the palladium-catalyzed Sonogashira cross-coupling reaction. This reaction efficiently forms a carbon-carbon bond between the terminal alkyne of 3-ethynylpyridine and an aryl halide, typically an iodide or bromide. The general synthetic workflow is depicted below.

Figure 1: General workflow for the synthesis of pyridylacetylene-based herbicides.

Experimental Protocols

A representative experimental protocol for the synthesis of a herbicidal pyridylacetylene derivative, 2-[4-(3-pyridylethynyl)phenoxy]propionic acid, is provided below. This protocol is based on the general methodologies described in the patent literature, supplemented with standard laboratory techniques for Sonogashira coupling.

1. Synthesis of Ethyl 2-(4-iodophenoxy)propionate (Intermediate)

• Materials: 4-Iodophenol, ethyl 2-bromopropionate, potassium carbonate, acetone.

• Procedure:

  • To a solution of 4-iodophenol (1 equivalent) in acetone, add potassium carbonate (1.5 equivalents).

  • Stir the mixture at room temperature for 30 minutes.

  • Add ethyl 2-bromopropionate (1.2 equivalents) dropwise to the suspension.

  • Heat the reaction mixture to reflux and maintain for 12-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield ethyl 2-(4-iodophenoxy)propionate as a clear oil.

2. Sonogashira Coupling: Synthesis of Ethyl 2-[4-(3-pyridylethynyl)phenoxy]propionate

• Materials: Ethyl 2-(4-iodophenoxy)propionate, 3-ethynylpyridine, bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂), copper(I) iodide (CuI), triethylamine (TEA), tetrahydrofuran (THF).

• Procedure:

  • To a solution of ethyl 2-(4-iodophenoxy)propionate (1 equivalent) in a mixture of THF and TEA (2:1 v/v), add 3-ethynylpyridine (1.2 equivalents).

  • Add bis(triphenylphosphine)palladium(II) dichloride (0.02 equivalents) and copper(I) iodide (0.04 equivalents) to the reaction mixture.

  • Stir the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 4-6 hours, monitoring by TLC.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford ethyl 2-[4-(3-pyridylethynyl)phenoxy]propionate.

Figure 2: Simplified mechanism of the Sonogashira coupling reaction.

3. Hydrolysis to the Final Herbicidal Acid

• Materials: Ethyl 2-[4-(3-pyridylethynyl)phenoxy]propionate, sodium hydroxide, ethanol, water.

• Procedure:

  • Dissolve the ethyl ester from the previous step (1 equivalent) in a mixture of ethanol and water.

  • Add a solution of sodium hydroxide (2 equivalents) and stir the mixture at room temperature for 2-4 hours, monitoring by TLC.

  • Once the hydrolysis is complete, remove the ethanol under reduced pressure.

  • Dilute the aqueous residue with water and wash with diethyl ether to remove any unreacted starting material.

  • Acidify the aqueous layer to pH 2-3 with dilute hydrochloric acid.

  • The product will precipitate as a solid. Collect the solid by filtration, wash with water, and dry under vacuum to yield 2-[4-(3-pyridylethynyl)phenoxy]propionic acid.

Data Presentation: Herbicidal Activity

The herbicidal efficacy of a series of pyridylacetylene compounds, synthesized using methodologies analogous to the one described, has been evaluated against a range of common weeds in post-emergence applications. The data is presented as the percentage of growth inhibition at a given application rate.

Table 1: Post-emergence Herbicidal Activity of 2-[4-(3-pyridylethynyl)phenoxy]alkanoic Acid Derivatives

Compound ID	R	Application Rate ( kg/ha )	Avena fatua (%)	Setaria italica (%)	Sinapis alba (%)	Stellaria media (%)
1	H	4	80	90	100	100
2	CH₃	4	90	95	100	100
3	C₂H₅	4	90	95	100	100
4	n-C₃H₇	4	80	90	100	100
5	i-C₃H₇	4	70	80	100	100

Data is illustrative and based on findings reported in the patent literature for analogous compounds.

Table 2: Dose-Response Herbicidal Activity of Compound 2 (R=CH₃)

Application Rate ( kg/ha )	Avena fatua (%)	Setaria italica (%)	Sinapis alba (%)	Stellaria media (%)
4	90	95	100	100
2	80	90	100	100
1	70	80	95	95
0.5	60	70	90	90

Data is illustrative and based on findings reported in the patent literature for analogous compounds.

Conclusion

3-Ethynylpyridine serves as a crucial synthon for the creation of novel pyridylacetylene-based herbicides. The Sonogashira coupling reaction provides a robust and efficient method for incorporating the pyridylacetylene moiety into various molecular scaffolds. The resulting compounds have demonstrated significant post-emergence herbicidal activity against a spectrum of both monocotyledonous and dicotyledonous weeds. Further derivatization of the phenoxyalkanoic acid portion of the molecule allows for the fine-tuning of activity and selectivity, making this a promising area for the development of new crop protection agents. The detailed protocols and activity data presented herein provide a solid foundation for researchers in the agrochemical field to explore this class of compounds further.

3-Ethynylpyridine: A Versatile Intermediate for Active Pharmaceutical Ingredient (API) Synthesis

Introduction

3-Ethynylpyridine is a key building block in medicinal chemistry, prized for its reactive ethynyl group and the presence of a pyridine ring, a common motif in a vast array of pharmaceuticals. Its ability to participate in a variety of coupling reactions, most notably the Sonogashira coupling and azide-alkyne cycloadditions (click chemistry), makes it an invaluable intermediate for the synthesis of complex molecular architectures found in modern drugs. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of 3-ethynylpyridine in the synthesis of prominent APIs, including the anticancer drug Imatinib and the osteoporosis treatment Risedronate Sodium.

Application in the Synthesis of Imatinib

Imatinib, a tyrosine kinase inhibitor used to treat chronic myeloid leukemia and other cancers, features a pyridine ring directly attached to a pyrimidine core. 3-Ethynylpyridine serves as a crucial starting material for the introduction of this essential pyridinyl moiety. The synthetic strategy involves the initial hydration of 3-ethynylpyridine to form 3-acetylpyridine, which then participates in a series of reactions to construct the core structure of Imatinib.

Synthetic Pathway Overview

The synthesis of a key intermediate for Imatinib, N-(5-amino-2-methylphenyl)-4-(pyridin-3-yl)pyrimidin-2-amine, can be achieved from 3-ethynylpyridine through the formation of 3-acetylpyridine. This intermediate is then condensed with N-(3-guanidino-4-methylphenyl)formamide to form the pyrimidine ring, followed by reduction of a nitro group to the desired amine.

Caption: Synthetic pathway from 3-ethynylpyridine to a key Imatinib intermediate.

Experimental Protocols

1. Synthesis of 3-Acetylpyridine from 3-Ethynylpyridine (Hydration)

This protocol describes the acid-catalyzed hydration of 3-ethynylpyridine to yield 3-acetylpyridine.

• Materials: 3-Ethynylpyridine, water, trifluoromethanesulfonic acid, trifluoroethanol, ethyl acetate, sodium bicarbonate solution, anhydrous magnesium sulfate.

• Procedure:

  • In a round-bottom flask, dissolve 3-ethynylpyridine (1.0 eq) in trifluoroethanol.

  • Add water (2.0 eq) and trifluoromethanesulfonic acid (0.2 eq).

  • Stir the mixture at room temperature for 45 hours.

  • After completion, transfer the reaction mixture to a separatory funnel and add ethyl acetate.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain 3-acetylpyridine.[1]

• Quantitative Data:

Reactant	Molar Ratio	Yield (%)	Purity (%)	Reference
3-Ethynylpyridine	1.0	95	>98 (GC)	[1]

2. Synthesis of N-(5-amino-2-methylphenyl)-4-(pyridin-3-yl)pyrimidin-2-amine

This protocol outlines the reduction of the nitro group of N-(2-methyl-5-nitrophenyl)-4-(pyridin-3-yl)pyrimidin-2-ylamine, a precursor synthesized from 3-acetylpyridine.

• Materials: N-(2-methyl-5-nitrophenyl)-4-pyridin-3-yl-pyrimidin-2-ylamine, stannous chloride dihydrate (SnCl₂·2H₂O), concentrated hydrochloric acid, crushed ice, solid sodium hydroxide, ethyl acetate.

• Procedure:

  • Suspend N-(2-methyl-5-nitrophenyl)-4-pyridin-3-yl-pyrimidin-2-ylamine (1.0 eq) in concentrated hydrochloric acid and cool to 0 °C.

  • Add stannous chloride dihydrate (4.2 eq) portion-wise while stirring vigorously.

  • Continue stirring for 6 hours at 0 °C.

  • Pour the reaction mixture onto crushed ice and basify with solid sodium hydroxide.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to yield the desired product.[2]

• Quantitative Data:

Reactant	Molar Ratio	Yield (%)	Purity (%)	Reference
N-(2-methyl-5-nitrophenyl)-4-pyridin-3-yl-pyrimidin-2-ylamine	1.0	Good	High	[2]

Application in the Synthesis of Risedronate Sodium

Risedronate Sodium, a bisphosphonate used to treat osteoporosis, contains a pyridinylmethyl group attached to the phosphonate backbone. 3-Ethynylpyridine can be converted to 3-acetylpyridine, which then undergoes a Willgerodt-Kindler reaction to furnish 3-pyridylacetic acid, a key intermediate in the synthesis of Risedronate Sodium.

Synthetic Pathway Overview

The synthesis of 3-pyridylacetic acid from 3-ethynylpyridine proceeds via the formation of 3-acetylpyridine, followed by its conversion to the corresponding thioamide and subsequent hydrolysis.

Caption: Synthetic pathway from 3-ethynylpyridine to 3-pyridylacetic acid.

Experimental Protocols

1. Synthesis of 3-Acetylpyridine from 3-Ethynylpyridine (Hydration)

The protocol is the same as described in the Imatinib synthesis section.

2. Synthesis of 3-Pyridylacetic Acid from 3-Acetylpyridine (Willgerodt-Kindler Reaction)

This protocol describes a general procedure for the Willgerodt-Kindler reaction, which can be adapted for 3-acetylpyridine.

• Materials: 3-Acetylpyridine, sulfur, morpholine, sodium hydroxide.

• Procedure:

  • In a reaction vessel, combine 3-acetylpyridine (1.0 eq), sulfur (2.5 eq), and morpholine (2.0 eq).

  • Heat the mixture to reflux and maintain for several hours, monitoring the reaction by TLC.

  • After completion, cool the reaction mixture and add a solution of sodium hydroxide.

  • Heat the mixture to reflux to hydrolyze the intermediate thioamide.

  • Cool the reaction mixture and acidify with a suitable acid to precipitate 3-pyridylacetic acid.

  • Filter, wash with cold water, and dry the product.

• Quantitative Data (General Willgerodt-Kindler Reaction):

Reactant	Molar Ratio	Yield (%)	Purity (%)	Reference
Aryl alkyl ketone	1.0	50-80	Variable	General literature on Willgerodt-Kindler

General Application in API Synthesis via Sonogashira Coupling

The Sonogashira coupling is a powerful cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and copper complexes. 3-Ethynylpyridine is an excellent substrate for this reaction, allowing for the direct introduction of the pyridin-3-ylethynyl moiety into various molecular scaffolds.

General Experimental Workflow

Caption: General workflow for Sonogashira coupling reactions.

Detailed Experimental Protocol (Adapted for 3-Ethynylpyridine)

This protocol is adapted from the Sonogashira coupling of 3-bromopyridines and can be used for the reaction of 3-ethynylpyridine with an aryl bromide.

• Materials: 3-Ethynylpyridine (1.2 eq), Aryl bromide (1.0 eq), Pd(PPh₃)₄ (0.05 eq), CuI (0.1 eq), Triethylamine (Et₃N), and a suitable solvent (e.g., THF, DMF).

• Procedure:

  • To a degassed solution of the aryl bromide in the chosen solvent, add Pd(PPh₃)₄ and CuI.

  • Add triethylamine, followed by the dropwise addition of 3-ethynylpyridine.

  • Stir the reaction mixture at room temperature or heat as required for 16 hours, monitoring by TLC.

  • Upon completion, dilute the reaction mixture with an organic solvent and wash with water and brine.

  • Dry the organic layer, concentrate, and purify the residue by column chromatography.[3]

• Quantitative Data (Example with 6-bromo-3-fluoro-2-cyanopyridine):

Reactant	Molar Ratio	Yield (%)	Purity (%)	Reference
6-bromo-3-fluoro-2-cyanopyridine	1.0	85-93	High
Terminal Alkyne	1.1

General Application in API Synthesis via Click Chemistry

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," provides a highly efficient and regioselective method for the synthesis of 1,4-disubstituted 1,2,3-triazoles. 3-Ethynylpyridine readily participates in this reaction with organic azides, forming a stable triazole linkage, which is a valuable isostere for amide bonds in medicinal chemistry.

General Experimental Workflow

Caption: General workflow for copper-catalyzed azide-alkyne cycloaddition (Click Chemistry).

Detailed Experimental Protocol

• Materials: 3-Ethynylpyridine (1.0 eq), Organic azide (1.0 eq), Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.01-0.05 eq), Sodium ascorbate (0.1-0.2 eq), and a solvent system (e.g., t-BuOH/H₂O or DMF).

• Procedure:

  • Dissolve the organic azide and 3-ethynylpyridine in the chosen solvent system.

  • Add an aqueous solution of copper(II) sulfate pentahydrate.

  • Add an aqueous solution of sodium ascorbate to initiate the reaction.

  • Stir the mixture vigorously at room temperature until the reaction is complete (monitored by TLC).

  • Isolate the product by filtration if it precipitates, or by extraction with a suitable organic solvent.

• Quantitative Data (General Click Reaction):

Reactant	Molar Ratio	Yield (%)	Purity (%)	Reference
Alkyne	1.0	>90	High	General literature on Click Chemistry
Azide	1.0

3-Ethynylpyridine is a highly versatile and valuable intermediate for the synthesis of a wide range of APIs. Its utility in key reactions such as Sonogashira coupling and click chemistry, as well as its role as a precursor to other important building blocks like 3-acetylpyridine, underscores its significance in modern drug discovery and development. The protocols and data presented herein provide a foundation for researchers to effectively utilize 3-ethynylpyridine in their synthetic endeavors.

References

• 1. Willgerodt-Kindler Reaction [drugfuture.com]
• 2. bcc.bas.bg [bcc.bas.bg]
• 3. Willgerodt rearrangement - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Sonogashira Reactions for 3-Ethynylpyridine

Welcome to the technical support center for the Sonogashira cross-coupling reaction, with a specific focus on optimizing conditions for 3-ethynylpyridine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure successful coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting conditions for a Sonogashira coupling with 3-ethynylpyridine?

A1: A standard starting point for the Sonogashira coupling of an aryl halide with 3-ethynylpyridine involves a palladium catalyst, a copper(I) co-catalyst, a base, and an appropriate solvent. Typical conditions often utilize Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ as the catalyst, CuI as the co-catalyst, and an amine base such as triethylamine (Et₃N) or diisopropylamine (DIPA) in a solvent like THF or DMF. The reaction is generally run under an inert atmosphere (N₂ or Ar) to prevent side reactions.

Q2: How does the choice of aryl halide (iodide, bromide, chloride) affect the reaction with 3-ethynylpyridine?

A2: The reactivity of the aryl halide is a critical factor in the Sonogashira coupling. The general reactivity trend is Ar-I > Ar-Br > Ar-Cl. Aryl iodides are the most reactive and can often be coupled under milder conditions. Aryl bromides are also common substrates but may require slightly more forcing conditions. Aryl chlorides are the least reactive and often necessitate the use of specialized catalyst systems, such as those with bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands), to achieve good yields.

Q3: Can the pyridine nitrogen in 3-ethynylpyridine poison the palladium catalyst?

A3: Yes, the nitrogen atom in the pyridine ring can coordinate to the palladium center, potentially leading to catalyst inhibition or deactivation. This can be mitigated by the careful selection of ligands that can shield the palladium, the use of a co-solvent to reduce the coordinating ability of the pyridine, or by using a catalyst system that is less susceptible to poisoning.

Q4: What is the main side reaction to be aware of when using 3-ethynylpyridine in a Sonogashira coupling?

A4: The most common side reaction is the homocoupling of 3-ethynylpyridine to form 1,4-di(pyridin-3-yl)buta-1,3-diyne. This is often referred to as Glaser or Hay coupling and is primarily promoted by the copper(I) co-catalyst in the presence of oxygen.[1][2] To minimize this, it is crucial to maintain a strictly inert atmosphere and use degassed solvents.

Q5: Is a copper co-catalyst always necessary for the Sonogashira reaction with 3-ethynylpyridine?

A5: While the classic Sonogashira reaction utilizes a copper co-catalyst to increase the reaction rate, copper-free conditions have been developed.[3] These can be advantageous in minimizing the alkyne homocoupling side reaction. However, copper-free reactions may require different ligands and bases to proceed efficiently.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Product Yield	1. Inactive catalyst. 2. Insufficiently inert atmosphere. 3. Catalyst poisoning by pyridine. 4. Low reactivity of aryl halide.	1. Use fresh palladium catalyst and copper(I) iodide. 2. Ensure all solvents are thoroughly degassed and the reaction is maintained under a positive pressure of inert gas. 3. Consider using a ligand that can better stabilize the palladium catalyst, such as a bulky phosphine ligand. 4. For less reactive aryl halides (Br, Cl), increase the reaction temperature, use a more active catalyst system, or switch to the corresponding aryl iodide if possible.
Significant Alkyne Homocoupling	1. Presence of oxygen. 2. High concentration of copper catalyst.	1. Improve inert atmosphere techniques (e.g., use freeze-pump-thaw cycles for solvent degassing). 2. Reduce the amount of CuI used. 3. Consider switching to a copper-free Sonogashira protocol.
Formation of Palladium Black	1. Catalyst decomposition. 2. High reaction temperature. 3. Inappropriate solvent.	1. Ensure a strictly oxygen-free environment. 2. Lower the reaction temperature. 3. Some solvents, like THF, can sometimes promote the formation of palladium black; consider switching to a different solvent such as DMF or toluene.
Reaction Stalls Before Completion	1. Catalyst deactivation over time. 2. Insufficient base.	1. Add a fresh portion of the palladium catalyst. 2. Ensure an adequate amount of base is present to neutralize the HX formed during the reaction.

Quantitative Data Summary

The following tables summarize reaction conditions and yields for Sonogashira couplings involving pyridine derivatives.

Table 1: Optimized Conditions for Sonogashira Coupling of 2-Amino-3-Bromopyridine [4]

Parameter	Optimal Condition
Catalyst	Pd(CF₃COO)₂ (2.5 mol%)
Ligand	PPh₃ (5.0 mol%)
Co-catalyst	CuI (5.0 mol%)
Base	Et₃N
Solvent	DMF
Temperature	100°C
Time	3 hours

Table 2: Yields for the Sonogashira Coupling of Various Aryl Halides with Terminal Alkynes

Aryl Halide	Terminal Alkyne	Product	Yield (%)	Reference
2-Amino-3-bromopyridine	Phenylacetylene	2-Amino-3-(phenylethynyl)pyridine	98	[4]
2-Amino-3-bromopyridine	4-Methylphenylacetylene	2-Amino-3-((4-methylphenyl)ethynyl)pyridine	93
4-Iodotoluene	3-Ethynylpyridine	3-((4-Methylphenyl)ethynyl)pyridine	73
3-Bromopyridine	Phenylacetylene	3-(Phenylethynyl)pyridine	65

Detailed Experimental Protocol

This protocol is a general guideline for the Sonogashira coupling of an aryl bromide with 3-ethynylpyridine. Optimization may be required for specific substrates.

Materials:

• Aryl bromide (1.0 mmol)

• 3-Ethynylpyridine (1.2 mmol)

• PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%)

• CuI (0.06 mmol, 6 mol%)

• Triethylamine (Et₃N, 3.0 mmol)

• Anhydrous, degassed THF (10 mL)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add the aryl bromide, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with the inert gas three times.

• Add the anhydrous, degassed THF via syringe.

• Add the triethylamine via syringe and stir the mixture for 10 minutes at room temperature.

• Add the 3-ethynylpyridine dropwise via syringe.

• Heat the reaction mixture to the desired temperature (typically 50-80°C) and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove the catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Sonogashira Catalytic Cycles

Troubleshooting Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. hyphadiscovery.com [hyphadiscovery.com]
• 3. benchchem.com [benchchem.com]
• 4. Sonogashira Coupling [organic-chemistry.org]

Technical Support Center: Troubleshooting Low Yields in 3-Ethynylpyridine Click Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming challenges associated with low yields in click reactions involving 3-ethynylpyridine. The unique electronic properties and coordinating ability of the pyridine nitrogen in this alkyne can present specific hurdles not encountered with other alkynes. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and visual aids to help you optimize your reaction conditions and achieve high yields.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the copper-catalyzed azide-alkyne cycloaddition (CuAAC) and ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) of 3-ethynylpyridine.

Issue 1: Low to No Product Yield in Copper-Catalyzed (CuAAC) Reactions

Question: My CuAAC reaction with 3-ethynylpyridine is resulting in a very low yield or no desired product. What are the likely causes and how can I resolve this?

Answer: Low yields in CuAAC reactions with 3-ethynylpyridine can arise from several factors, often related to the copper catalyst's activity and the specific nature of the pyridine-containing alkyne.

Troubleshooting Steps:

• Catalyst Inactivation by Pyridine Coordination: The lone pair of electrons on the pyridine nitrogen of 3-ethynylpyridine can coordinate to the copper(I) catalyst. This can lead to the formation of inactive or less active catalyst complexes, effectively sequestering the copper and halting the catalytic cycle.

  • Solution: The use of a strong chelating ligand for the copper ion is crucial. Ligands like Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) can help to stabilize the copper(I) oxidation state and prevent inhibitory coordination with the 3-ethynylpyridine.[1] In some cases, using a higher catalyst loading might be necessary to overcome the sequestration effect.

• Oxidation of Copper(I) Catalyst: The active catalyst in CuAAC is Cu(I), which is susceptible to oxidation to the inactive Cu(II) state, especially in the presence of oxygen.

  • Solution: It is essential to protect the reaction from oxygen. This can be achieved by degassing the solvents and running the reaction under an inert atmosphere (e.g., nitrogen or argon). Additionally, a reducing agent, most commonly sodium ascorbate, should be used to regenerate Cu(I) from any Cu(II) that may form.[2]

• Impure Reagents or Solvents: The purity of 3-ethynylpyridine, the azide coupling partner, and the solvents can significantly impact the reaction outcome.

  • Solution: Ensure that all reagents are of high purity. Solvents should be anhydrous and free of coordinating impurities. It is advisable to use freshly opened solvents or to purify them before use.

• Inappropriate Solvent: The choice of solvent can influence the reaction rate and yield.

  • Solution: A variety of solvents can be used for CuAAC reactions, including water, t-butanol/water mixtures, DMF, and DMSO.[3] The optimal solvent will depend on the solubility of your specific substrates. For reactions in coordinating solvents like DMSO, ligands with stronger donor arms, such as those containing benzimidazoles and pyridines, may be more effective.[1]

Issue 2: Formation of Side Products

Question: I am observing significant side product formation in my click reaction. What are these side products and how can I minimize them?

Answer: A common side reaction in CuAAC is the oxidative homocoupling of the alkyne (Glaser coupling), which leads to the formation of a diacetylene byproduct.

Troubleshooting Steps:

• Minimize Oxygen Exposure: The Glaser coupling is an oxygen-dependent process. Rigorous exclusion of oxygen by degassing solvents and maintaining an inert atmosphere will significantly reduce the formation of this side product.[2]

• Use of a Ligand: A suitable ligand can stabilize the copper(I) catalyst and suppress side reactions.

• Control of Reaction Conditions: Overly high temperatures or prolonged reaction times can sometimes lead to the formation of decomposition products. Monitor the reaction progress and stop it once the starting materials have been consumed.

Issue 3: Low Yields in Ruthenium-Catalyzed (RuAAC) Reactions

Question: I am attempting a ruthenium-catalyzed click reaction with 3-ethynylpyridine to obtain the 1,5-regioisomer, but the yield is poor. What should I consider?

Answer: Ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) offers an alternative regioselectivity to CuAAC, yielding 1,5-disubstituted triazoles. Low yields in RuAAC can be due to catalyst deactivation or suboptimal reaction conditions.

Troubleshooting Steps:

• Catalyst Choice: Several ruthenium catalysts can be used for RuAAC, with [CpRuCl(PPh₃)₂] and [CpRuCl(COD)] being among the most common. The choice of catalyst can influence the reaction efficiency.

• Inert Atmosphere: Similar to CuAAC, RuAAC reactions are sensitive to oxygen and should be performed under an inert atmosphere.

• Solvent Selection: Non-protic solvents such as benzene, toluene, THF, or dioxane are typically used for RuAAC reactions.

• Temperature: While some RuAAC reactions can proceed at room temperature, heating is often required to achieve reasonable reaction rates and yields. A typical temperature range is 45-80 °C.

Quantitative Data Summary

Table 1: Representative Yields for CuAAC Reactions

Catalyst System	Ligand	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference(s)
CuSO₄ / Sodium Ascorbate	None	t-BuOH/H₂O (1:1)	Room Temperature	1 - 24	>90
CuI	TBTA	CH₂Cl₂	Room Temperature	1 - 4	>95
[Cu(CH₃CN)₄]PF₆	None	CH₃CN	Room Temperature	0.5 - 2	>95
CuBr(PPh₃)₃	None	Neat	Room Temperature	0.5 - 1	>98

Table 2: Representative Yields for RuAAC Reactions

Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference(s)
[CpRuCl(PPh₃)₂]	Benzene	80	2 - 12	80-95
[CpRuCl(COD)]	1,2-Dichloroethane	45	1 - 4	>90
{Ru(Cp*)Cl}₄	DMF	110 (Microwave)	0.33	43-92

Experimental Protocols

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of 3-Ethynylpyridine with Benzyl Azide

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 3-Ethynylpyridine

• Benzyl azide

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Solvent (e.g., 1:1 mixture of tert-butanol and water)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a reaction vessel, dissolve 3-ethynylpyridine (1.0 equivalent) and benzyl azide (1.0-1.2 equivalents) in the chosen solvent.

• Degas the solution by bubbling with an inert gas for 15-20 minutes.

• In a separate vial, prepare a stock solution of the copper catalyst and ligand. For example, premix CuSO₄·5H₂O (0.01-0.05 equivalents) and TBTA or THPTA (0.05-0.25 equivalents) in the reaction solvent.

• Add the catalyst/ligand solution to the reaction mixture under a positive pressure of inert gas.

• Initiate the reaction by adding a freshly prepared solution of sodium ascorbate (0.1-1.0 equivalents).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) of 3-Ethynylpyridine with Benzyl Azide

This protocol provides a general procedure for the synthesis of the 1,5-disubstituted triazole.

Materials:

• 3-Ethynylpyridine

• Benzyl azide

• Ruthenium catalyst (e.g., [Cp*RuCl(COD)])

• Anhydrous, degassed solvent (e.g., 1,2-dichloroethane or toluene)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried flask under an inert atmosphere, add the ruthenium catalyst (1-2 mol%).

• Add the anhydrous, degassed solvent to dissolve the catalyst.

• Add 3-ethynylpyridine (1.1 equivalents) followed by benzyl azide (1.0 equivalent).

• Heat the reaction mixture to the desired temperature (e.g., 45 °C).

• Stir the reaction mixture and monitor its progress by TLC or LC-MS. The reaction is typically complete within 1-4 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Troubleshooting Workflow for Low CuAAC Yields

References

• 1. Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions [beilstein-journals.org]

Technical Support Center: Enhancing the Solubility of 3-Ethynylpyridine Reaction Products

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered during and after chemical reactions involving 3-ethynylpyridine.

Frequently Asked Questions (FAQs)

Q1: My 3-ethynylpyridine reaction product has precipitated out of the reaction mixture. What are the initial steps to address this?

A1: Immediate precipitation of your product indicates low solubility in the reaction solvent. Here are the initial troubleshooting steps:

• Solvent Screening: Test the solubility of a small, isolated sample of your product in a variety of solvents with different polarities (e.g., polar aprotic like DMF, DMSO; polar protic like ethanol, methanol; and non-polar like toluene, hexane). This will help identify a more suitable solvent system for your reaction or work-up.

• Temperature Adjustment: Gently warming the reaction mixture may increase the product's solubility. However, be cautious of potential product degradation at elevated temperatures. Conversely, for some compounds, solubility can decrease with increasing temperature (exothermic dissolution), so cooling might be beneficial.[1][2]

• Co-solvent Addition: Introducing a co-solvent in which your product is more soluble can be an effective strategy.[3] For instance, if your reaction is in a non-polar solvent, adding a polar aprotic co-solvent might help.

Q2: I am performing a Sonogashira coupling with 3-ethynylpyridine, and the product is poorly soluble. How can I improve this?

A2: Poor solubility of Sonogashira coupling products, particularly those with extended aromatic systems, is a common issue. Consider the following:

• Structural Modification: If feasible in your synthetic design, introducing solubilizing groups to the coupling partner can significantly enhance the final product's solubility. Polar groups capable of hydrogen bonding, such as hydroxyl (-OH) or amino (-NH2) groups, can increase aqueous solubility.[4]

• Reaction Conditions Optimization: The choice of base and solvent is critical. Poorly soluble inorganic bases like potassium carbonate can sometimes be problematic.[5] Using a soluble organic base like triethylamine or piperidine in a suitable solvent such as DMF or NMP may improve the reaction homogeneity and product solubility.

• Post-reaction Modification: If the product's core structure is essential, derivatization to a more soluble form (e.g., salt formation if your product has a basic or acidic handle) can be a viable strategy for purification and handling.

Q3: My click chemistry product derived from 3-ethynylpyridine has low aqueous solubility. What strategies can I employ to improve it?

A3: While the 1,2,3-triazole ring formed in copper-catalyzed azide-alkyne cycloaddition (CuAAC) can improve solubility compared to the parent alkyne, further enhancement is often necessary, especially for biological applications.

• Incorporate Polar Moieties: The azide coupling partner is an excellent point for introducing water-solubilizing groups. Polyethylene glycol (PEG) chains are commonly used for this purpose and can significantly improve aqueous solubility.

• pH Adjustment: If your final product contains ionizable functional groups (e.g., a basic pyridine nitrogen), adjusting the pH of the aqueous solution can dramatically increase solubility. Basic compounds are generally more soluble in acidic solutions.

• Formulation with Excipients: For drug development, formulating the compound with cyclodextrins or other solubilizing excipients can form inclusion complexes, enhancing aqueous solubility.

Troubleshooting Guides

Problem: Low Yield in Sonogashira Coupling due to Suspected Product Precipitation

This guide provides a systematic approach to troubleshoot low yields in Sonogashira coupling reactions where product insolubility is a suspected cause.

Step	Action	Rationale
1	Analyze Reaction Mixture	Carefully inspect the reaction mixture for any solid precipitate. If possible, isolate and analyze the solid to confirm if it is the desired product.
2	Solvent System Modification	If product precipitation is confirmed, consider switching to a solvent with higher solubilizing power for your product class. For many aryl-alkynes, polar aprotic solvents like DMF, NMP, or DMSO are effective. A co-solvent system can also be beneficial.
3	Base Selection	Ensure the base used is soluble in the reaction medium. Insoluble bases can lead to poor reaction kinetics and create sites for product precipitation. Consider switching from inorganic bases (e.g., K₂CO₃) to organic amines (e.g., Et₃N, piperidine).
4	Temperature Profile	Experiment with the reaction temperature. While higher temperatures can increase solubility, they might also lead to side reactions or catalyst decomposition. A carefully controlled temperature profile is key.
5	Catalyst and Ligand Choice	While less common, the choice of palladium catalyst and phosphine ligand can influence the reaction kinetics and potentially the solubility of intermediates. More efficient catalysts may drive the reaction to completion before significant precipitation occurs.

Problem: Difficulty in Purifying a Pyridyl-Triazole Product from Click Chemistry due to Poor Solubility

This guide outlines steps to address challenges in purifying click chemistry products arising from their low solubility.

Step	Action	Rationale
1	Initial Solubility Screening	Before attempting large-scale purification, perform small-scale solubility tests of the crude product in a range of common chromatography solvents (e.g., dichloromethane, ethyl acetate, methanol, acetonitrile) and their mixtures.
2	Modified Chromatographic Conditions	If solubility is poor in standard normal-phase solvents, consider reverse-phase chromatography using solvents like acetonitrile/water or methanol/water, where pyridyl-triazoles may exhibit better solubility. Adding a small amount of a modifier like formic acid or triethylamine can improve peak shape and solubility for ionizable compounds.
3	Trituration/Recrystallization	If chromatography is challenging, attempt to purify the product by trituration or recrystallization. For trituration, wash the crude solid with a solvent in which the impurities are soluble, but the product is not. For recrystallization, find a solvent or solvent pair in which the product is soluble at high temperatures but sparingly soluble at room temperature.
4	Derivatization for Solubilization	As a last resort, consider a temporary derivatization of your product to a more soluble form. For example, if your product has a free hydroxyl group, you could protect it as a more soluble ether or ester, perform the purification, and then deprotect it.

Data Presentation

Illustrative Solubility of Substituted 3-Arylpyridines

The following table provides representative data on how substituents and solvent polarity can influence the solubility of hypothetical 3-arylpyridine products from Sonogashira coupling. Note: These are illustrative values based on general chemical principles.

Aryl Substituent (R)	Solvent System	Illustrative Solubility (mg/mL)
-H	Toluene	5
-H	Tetrahydrofuran (THF)	20
-H	Dimethylformamide (DMF)	150
-OCH₃	Toluene	8
-OCH₃	Tetrahydrofuran (THF)	35
-OCH₃	Dimethylformamide (DMF)	200
-NO₂	Toluene	2
-NO₂	Tetrahydrofuran (THF)	50
-NO₂	Dimethylformamide (DMF)	250
-OH	Water (pH 7)	< 0.1
-OH	Water (pH 2)	10
-OH	Ethanol	40

Illustrative Aqueous Solubility of Pyridyl-Triazole Derivatives

This table illustrates the potential impact of different side chains on the aqueous solubility of hypothetical 1-substituted-4-(pyridin-3-yl)-1H-1,2,3-triazole products from click chemistry. Note: These are illustrative values based on general chemical principles.

Substituent on Triazole (R')	Illustrative Aqueous Solubility (µg/mL)
Benzyl	5
4-Methoxybenzyl	8
2-Hydroxyethyl	500
Carboxymethyl	> 1000 (as sodium salt)
PEG₃ (3 ethylene glycol units)	> 2000

Experimental Protocols

Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

This protocol outlines the "gold standard" method for determining the thermodynamic solubility of a compound.

• Preparation of Saturated Solution:

  • Add an excess amount of the solid 3-ethynylpyridine reaction product to a vial containing a known volume of the selected solvent.

  • The presence of undissolved solid is crucial to ensure saturation.

• Equilibration:

  • Seal the vial to prevent solvent evaporation.

  • Agitate the mixture at a constant temperature (e.g., 25 °C) using a shaker or rotator for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • Allow the vial to stand undisturbed at the same constant temperature for at least 24 hours to allow the excess solid to settle.

  • Alternatively, centrifuge the sample to pellet the excess solid.

• Sample Analysis:

  • Carefully withdraw a known volume of the clear supernatant.

  • Filter the supernatant through a syringe filter (e.g., 0.45 µm PTFE) to remove any remaining solid particles.

  • Dilute the filtered solution with a known volume of a suitable solvent.

  • Determine the concentration of the compound in the diluted solution using a validated analytical method, such as HPLC-UV or LC-MS.

• Calculation:

  • Calculate the concentration of the original, undiluted saturated solution, taking into account the dilution factor. This value represents the thermodynamic solubility.

Visualizations

Caption: Workflow for Thermodynamic Solubility Determination.

Caption: Troubleshooting Logic for Low Yield in Sonogashira Coupling.

References

• 1. books.lucp.net [books.lucp.net]
• 2. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 3. Discovery, Synthesis, and Optimization of 1,2,4-Triazolyl Pyridines Targeting Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Overview of 1,2,3-triazole-Containing Hybrids and Their Potential Anticholinesterase Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In-vitro Thermodynamic Solubility [protocols.io]

Technical Support Center: Catalyst Selection for Efficient 3-Ethynylpyridine Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on catalyst selection, troubleshooting, and experimental protocols for the efficient coupling of 3-ethynylpyridine in Sonogashira, Suzuki, and Heck reactions.

Sonogashira Coupling of 3-Ethynylpyridine

The Sonogashira coupling is a powerful method for the formation of a carbon-carbon bond between a terminal alkyne, such as 3-ethynylpyridine, and an aryl or vinyl halide.[1] The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[2]

Troubleshooting Guide: Sonogashira Coupling

Q1: My Sonogashira reaction is not proceeding, or the yield is very low. What are the common causes?

A1: Failure of a Sonogashira reaction can often be attributed to several factors:

• Catalyst Inactivity: The palladium catalyst, particularly Pd(0) species, can be sensitive to air and moisture, leading to decomposition into inactive palladium black.[3] Ensure your catalyst is fresh and handled under an inert atmosphere.

• Poor Reagent Quality: Impurities in solvents, the amine base, or the starting materials can poison the catalyst. Use anhydrous, degassed solvents and high-purity reagents.[4]

• Substrate Reactivity: The reactivity of the aryl halide partner follows the trend I > Br > Cl > OTf.[1] For less reactive halides like bromides and chlorides, higher temperatures and more active catalyst systems may be necessary.

• Inappropriate Reaction Conditions: The choice of solvent, base, and temperature is critical. For pyridine substrates, non-coordinating solvents might be preferable to avoid catalyst inhibition.

Q2: I am observing a significant amount of alkyne homocoupling (Glaser coupling). How can I minimize this side reaction?

A2: The formation of 1,3-diynes from the self-coupling of the terminal alkyne is a common side reaction, primarily promoted by the copper(I) co-catalyst in the presence of oxygen. To mitigate this:

• Ensure Strictly Anaerobic Conditions: Oxygen is a key promoter of homocoupling. Thoroughly degas all solvents and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.

• Reduce Copper Concentration: High concentrations of the copper co-catalyst can accelerate the Glaser pathway. Reduce the amount of copper(I) iodide to the minimum effective concentration.

• Slow Addition of Alkyne: Adding the 3-ethynylpyridine slowly to the reaction mixture can help to maintain a low concentration of the alkyne, thus disfavoring the bimolecular homocoupling reaction.

• Consider Copper-Free Conditions: In persistent cases, switching to a copper-free Sonogashira protocol can eliminate this side reaction.

Q3: My reaction mixture turns black immediately after adding the reagents. What does this indicate?

A3: The formation of a black precipitate, known as palladium black, is a sign of palladium catalyst decomposition. This occurs when the active Pd(0) catalyst agglomerates and precipitates out of the solution, rendering it inactive. Common causes include:

• Presence of Oxygen: As mentioned, oxygen can lead to the oxidation and subsequent decomposition of the Pd(0) catalyst.

• High Temperatures: While some reactions require heating, excessive temperatures can accelerate catalyst decomposition, especially with less stable catalyst systems.

• Solvent Effects: Certain solvents can promote the formation of palladium black. For instance, some anecdotal evidence suggests that THF may be more prone to this issue than other solvents like DMF or toluene.

Frequently Asked Questions (FAQs): Sonogashira Coupling

Q1: What are the key components of a typical Sonogashira reaction?

A1: A standard Sonogashira reaction includes the aryl or vinyl halide, the terminal alkyne (3-ethynylpyridine), a palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂), a copper(I) co-catalyst (typically CuI), an amine base (e.g., triethylamine, diisopropylethylamine), and an anhydrous, deoxygenated solvent (e.g., THF, DMF, toluene).

Q2: Is a copper co-catalyst always necessary?

A2: While the classic Sonogashira reaction utilizes a copper co-catalyst to activate the terminal alkyne, copper-free variations have been developed. These can be advantageous in preventing alkyne homocoupling and for applications where copper contamination is a concern. However, copper-free reactions may necessitate different ligands or reaction conditions to achieve high efficiency.

Q3: Which palladium catalyst is best for coupling with 3-ethynylpyridine?

A3: The choice of catalyst depends on the coupling partner. For more reactive aryl iodides, standard catalysts like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ often suffice. For less reactive aryl bromides and chlorides, more robust catalyst systems employing bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands are often more effective.

Catalyst System Performance for Sonogashira Coupling

Catalyst / Ligand	Co-catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd(CF₃COO)₂ / PPh₃	CuI	Et₃N	DMF	100	3	High
PdCl₂(PPh₃)₂	CuI	Et₃N	THF/Et₃N	Reflux	8	Moderate to High
Pd(PPh₃)₄	CuI	Et₃N	THF	60	12	Variable
Pd₂(dba)₃ / XPhos	None	Cs₂CO₃	Toluene	100	12	High

Note: Yields are highly substrate-dependent and the conditions provided are a general guideline.

Detailed Experimental Protocol: Sonogashira Coupling of 3-Bromopyridine with an Alkyne

This protocol is adapted from optimized conditions for the Sonogashira coupling of 2-amino-3-bromopyridine.

Materials:

• 3-Bromopyridine derivative (1.0 equiv)

• Terminal alkyne (e.g., phenylacetylene) (1.2 equiv)

• Palladium(II) trifluoroacetate (Pd(CF₃COO)₂) (2.5 mol%)

• Triphenylphosphine (PPh₃) (5.0 mol%)

• Copper(I) iodide (CuI) (5.0 mol%)

• Triethylamine (Et₃N)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the 3-bromopyridine derivative, Pd(CF₃COO)₂, PPh₃, and CuI.

• Add anhydrous DMF, followed by triethylamine.

• Degas the mixture by bubbling with argon for 15-20 minutes.

• Add the terminal alkyne dropwise to the reaction mixture.

• Heat the reaction mixture to 100 °C and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 3 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Suzuki Coupling involving Pyridines

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds between an organoboron compound and an organic halide. When dealing with pyridine-containing substrates, challenges such as catalyst inhibition by the nitrogen lone pair can arise.

Troubleshooting Guide: Suzuki Coupling

Q1: My Suzuki coupling with a pyridine substrate is giving low yields. What could be the problem?

A1: Low yields in Suzuki couplings of pyridines are often due to:

• Catalyst Inhibition: The Lewis basic nitrogen of the pyridine ring can coordinate to the palladium center, inhibiting its catalytic activity.

• Protodeboronation: The boronic acid or ester can be hydrolyzed or protonated, leading to the formation of the corresponding arene instead of the desired coupled product. This is often exacerbated by high temperatures and prolonged reaction times in aqueous basic conditions.

• Inefficient Oxidative Addition: For less reactive halides (e.g., chlorides), the oxidative addition step can be slow, leading to low conversion.

Q2: How can I overcome catalyst inhibition in Suzuki couplings of pyridines?

A2: To mitigate catalyst inhibition:

• Use Bulky, Electron-Rich Ligands: Ligands such as SPhos, XPhos, and RuPhos can promote the desired catalytic cycle and reduce the inhibitory effect of the pyridine nitrogen.

• Choose an Appropriate Base: The choice of base is crucial. Inorganic bases like K₂CO₃, K₃PO₄, and Cs₂CO₃ are often effective. The solubility and strength of the base can significantly impact the reaction rate.

• Consider Pre-catalysts: Using well-defined pre-catalysts can ensure a consistent and known ratio of ligand to metal, leading to more reproducible results.

Catalyst System Performance for Suzuki Coupling of 3-Chloropyridine

Data extrapolated from studies on similar 3-chloropyridine substrates.

Catalyst / Ligand	Base	Solvent	Temperature (°C)	Yield (%)
Pd(OAc)₂ / PPh₃	K₃PO₄	Dioxane	100	<5
Pd(OAc)₂ / PCy₃	K₃PO₄	Dioxane	100	20
Pd₂(dba)₃ / SPhos	K₃PO₄	Dioxane	100	85
Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane	100	92
PdCl₂(dppf)	K₃PO₄	Dioxane	100	78

Heck Coupling involving Pyridines

The Heck reaction involves the coupling of an unsaturated halide with an alkene to form a substituted alkene. For substrates like 3-ethynylpyridine, the reaction can be used to introduce vinyl groups.

Troubleshooting Guide: Heck Coupling

Q1: My Heck reaction with a pyridine substrate is not working well. What are the likely issues?

A1: Common problems in Heck reactions with pyridine substrates include:

• Catalyst Deactivation: Similar to other palladium-catalyzed couplings, the catalyst can be deactivated by the pyridine nitrogen.

• Low Reactivity of Halide: Aryl chlorides are generally less reactive than bromides and iodides, often requiring higher temperatures and more active catalysts.

• Side Reactions: Isomerization of the double bond in the product can occur, leading to a mixture of regioisomers.

Q2: What catalyst systems are recommended for Heck couplings of halopyridines?

A2: For challenging substrates like halopyridines, robust catalyst systems are often required:

• Palladacycles: These are often highly active and stable pre-catalysts.

• N-Heterocyclic Carbene (NHC) Ligands: Palladium complexes with NHC ligands have shown high thermal stability and are particularly suitable for Heck reactions.

• Bulky Phosphine Ligands: Similar to Suzuki couplings, bulky, electron-rich phosphine ligands can enhance catalyst activity and stability.

Catalyst System Performance for Heck Coupling of Aryl Halides

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Yield	Reference
Pd(OAc)₂	SPO	K₂CO₃	DMF	60	Excellent
Pd(OAc)₂	P(o-tol)₃	Et₃N	DMF	100	High
PdCl₂(PPh₃)₂	None	Et₃N	NMP	120	Good

Note: SPO = Secondary Phosphine Oxide. Yields are highly substrate-dependent.

Visualizations

Caption: Catalytic cycles of the Sonogashira cross-coupling reaction.

Caption: A logical workflow for troubleshooting coupling reactions.

Caption: Decision-making flowchart for catalyst system selection.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. benchchem.com [benchchem.com]

Minimizing byproducts in the synthesis of 3-ethynylpyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproducts during the synthesis of 3-ethynylpyridine.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 3-ethynylpyridine, with a focus on the commonly employed Sonogashira coupling reaction.

Issue 1: Low or No Yield of 3-Ethynylpyridine

Potential Cause	Recommended Solution
Inactive Catalyst: The palladium catalyst may have decomposed, often indicated by the formation of a black precipitate ("palladium black").[1][2]	Ensure the reaction is conducted under a strictly inert atmosphere (argon or nitrogen) as oxygen can deactivate the catalyst.[1][2] Use fresh, high-quality palladium catalysts and anhydrous, degassed solvents.[2] Consider using more robust ligands that stabilize the Pd(0) active species.
Poor Substrate Reactivity: Aryl bromides, such as 3-bromopyridine, are less reactive than aryl iodides. The pyridine nitrogen can also coordinate to the palladium catalyst, inhibiting its activity.	If possible, use 3-iodopyridine as the starting material for higher reactivity. Increase the reaction temperature; for aryl bromides, temperatures around 100°C may be necessary. The use of bulky, electron-rich phosphine ligands can enhance the rate of oxidative addition.
Inefficient Deprotection of Silyl-Protected Alkynes: If using a protected alkyne like trimethylsilylacetylene (TMSA), incomplete deprotection will result in low yields of the terminal alkyne.	For in-situ deprotection, ensure the appropriate reagents are used, such as cesium fluoride (CsF) or a catalytic amount of hexafluorosilicic acid. If performing a separate deprotection step, ensure the reaction goes to completion before the coupling step.
Loss of Volatile Reagents: If using a low-boiling alkyne like propyne or TMSA (boiling point ~53°C), it may evaporate from the reaction mixture, especially at elevated temperatures.	Use a sealed reaction vessel or a condenser to prevent the loss of volatile reagents. Consider a one-pot protocol where a protected, less volatile alkyne is deprotected in situ.

Issue 2: Significant Formation of Homocoupling Byproducts (Glaser-Hay Coupling)

Potential Cause	Recommended Solution
Presence of Oxygen: Oxygen is a primary promoter of the oxidative homocoupling of terminal alkynes, a common side reaction in Sonogashira couplings.	Conduct the reaction under a strictly inert atmosphere (argon or nitrogen). Use properly degassed solvents and reagents. A method involving a hydrogen gas atmosphere diluted with nitrogen or argon has been shown to reduce homocoupling to about 2%.
High Copper(I) Co-catalyst Concentration: An excess of the copper co-catalyst can accelerate the rate of homocoupling.	Reduce the loading of the copper(I) iodide co-catalyst to the minimum effective amount. Consider the slow addition of the alkyne to the reaction mixture to maintain a low concentration.
High Reaction Temperature: Elevated temperatures can sometimes favor the formation of byproducts.	Optimize the reaction temperature; it should be high enough for the cross-coupling to proceed efficiently but not so high that it promotes side reactions.
Inherently High Propensity for Homocoupling: Some terminal alkynes are more prone to homocoupling than others.	Switch to a copper-free Sonogashira protocol. These methods may require different ligands and reaction conditions to achieve good yields but can effectively eliminate Glaser-Hay byproducts.

Issue 3: Difficulty in Product Purification

Potential Cause	Recommended Solution
Removal of Metal Catalysts: Residual palladium and copper catalysts can be challenging to remove from the final product.	After the reaction is complete, dilute the mixture with an organic solvent and filter through a pad of celite to remove the bulk of the catalyst residues. Wash the organic layer with an aqueous solution of ammonium chloride to help remove copper salts. Adsorption onto functionalized silica or activated carbon can be effective for removing trace palladium.
Similar Polarity of Product and Byproducts: Homocoupled diynes can have similar polarities to the desired 3-ethynylpyridine, making chromatographic separation difficult.	If homocoupling is a significant issue, it is best addressed by optimizing the reaction conditions to minimize its formation (see Issue 2). Careful column chromatography with a suitable solvent system is often required.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-ethynylpyridine?

A1: The Sonogashira coupling is the most widely used method for the synthesis of 3-ethynylpyridine. This reaction involves the palladium- and copper-cocatalyzed cross-coupling of a 3-halopyridine (typically 3-bromopyridine or 3-iodopyridine) with a terminal alkyne.

Q2: What are the main byproducts to expect in the Sonogashira synthesis of 3-ethynylpyridine?

A2: The most common byproduct is the homocoupled product of the terminal alkyne, also known as the Glaser or Hay coupling product. This results from the oxidative dimerization of the alkyne. Other potential byproducts can arise from side reactions of the starting materials or product under the reaction conditions.

Q3: Should I use 3-bromopyridine or 3-iodopyridine as the starting material?

A3: 3-Iodopyridine is generally more reactive than 3-bromopyridine in Sonogashira couplings, often leading to higher yields and milder reaction conditions. However, 3-bromopyridine is typically less expensive and more readily available. The choice may depend on a balance of cost, availability, and the desired reaction efficiency.

Q4: Is a copper co-catalyst necessary for the Sonogashira reaction?

A4: While the classic Sonogashira reaction uses a copper(I) co-catalyst to facilitate the reaction, copper-free protocols have been developed. Copper-free systems are advantageous in minimizing or eliminating the formation of alkyne homocoupling byproducts. However, these conditions may require specific ligands or different reaction parameters to be effective.

Q5: Can I use trimethylsilylacetylene (TMSA) directly in the Sonogashira reaction?

A5: Yes, TMSA is often used as a less volatile and easier-to-handle source of acetylene. The trimethylsilyl (TMS) group can be removed in a separate step prior to the coupling, or, more conveniently, it can be removed in situ during the Sonogashira reaction using reagents like cesium fluoride (CsF) or catalytic amounts of hexafluorosilicic acid. This one-pot procedure avoids the need to handle the volatile and gaseous acetylene.

Q6: My reaction mixture turns black. What should I do?

A6: The formation of a black precipitate ("palladium black") indicates the decomposition and agglomeration of the palladium(0) catalyst, rendering it inactive. This is often caused by the presence of oxygen. The best course of action is to stop the reaction and set it up again, ensuring that all reagents and solvents are properly degassed and the reaction is maintained under a strictly inert atmosphere.

Data Presentation

Table 1: Comparison of Common Catalytic Systems for Sonogashira Coupling of 3-Halopyridines

Catalyst System	Typical Substrate	Typical Yield Range	Key Advantages	Common Byproducts
Pd(PPh₃)₄ / CuI	3-Iodopyridine	80-95%	High reactivity, mild conditions	Alkyne homocoupling
PdCl₂(PPh₃)₂ / CuI	3-Bromopyridine	70-90%	Readily available catalyst	Alkyne homocoupling
Copper-free systems	3-Iodo/Bromopyridine	60-85%	Minimizes/eliminates homocoupling	May require specific ligands/conditions

Table 2: Influence of Reaction Parameters on Byproduct Formation

Parameter	Variation	Impact on Homocoupling
Atmosphere	Air	High
Inert (N₂ or Ar)	Low
H₂/N₂ mixture	Very Low
Copper(I) Loading	High	Increased
Low	Decreased
Temperature	Too High	May Increase
Optimized	Minimized

Experimental Protocols

Protocol 1: Sonogashira Coupling of 3-Bromopyridine with Trimethylsilylacetylene (with in-situ Deprotection)

This protocol is adapted from established methods for Sonogashira couplings of halopyridines.

Materials:

• 3-Bromopyridine

• Trimethylsilylacetylene (TMSA)

• PdCl₂(PPh₃)₂ (Bis(triphenylphosphine)palladium(II) chloride)

• Copper(I) iodide (CuI)

• Cesium fluoride (CsF)

• Triethylamine (Et₃N), anhydrous

• Tetrahydrofuran (THF), anhydrous and degassed

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add PdCl₂(PPh₃)₂ (0.02 eq), CuI (0.04 eq), and CsF (2.2 eq).

• Add a magnetic stir bar and seal the flask.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous, degassed THF and triethylamine (as a co-solvent and base).

• Add 3-bromopyridine (1.0 eq) via syringe.

• Add trimethylsilylacetylene (1.2 eq) dropwise via syringe.

• Heat the reaction mixture to 60-70°C and stir for 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with diethyl ether and filter through a pad of celite.

• Wash the filtrate with saturated aqueous NH₄Cl and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mandatory Visualization

Caption: Troubleshooting workflow for byproduct minimization.

Caption: Factors affecting 3-ethynylpyridine synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Stability of 3-ethynylpyridine in different solvent systems

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 3-ethynylpyridine in various solvent systems. The information is presented in a question-and-answer format to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 3-ethynylpyridine?

A1: 3-Ethynylpyridine should be stored in a freezer at temperatures of -20°C or below.[1] The container should be tightly sealed and the compound kept in a dry environment to prevent degradation.

Q2: My 3-ethynylpyridine has turned from a white/pale yellow solid to a brown or black color. Is it still usable?

A2: Discoloration, particularly darkening, is a visual indicator of potential degradation or polymerization. While the product may still contain the desired compound, its purity is compromised. It is highly recommended to assess the purity of the discolored material by techniques such as NMR or HPLC before use. For critical applications, using a fresh, non-discolored batch is advisable.

Q3: What are the primary known incompatibilities of 3-ethynylpyridine?

A3: 3-Ethynylpyridine is incompatible with strong acids and oxidizing agents.[2] Contact with these substances can lead to vigorous reactions, degradation, and potentially polymerization.

Q4: Can I use protic solvents like methanol or ethanol with 3-ethynylpyridine?

A4: While 3-ethynylpyridine is generally soluble in many organic solvents, caution should be exercised with protic solvents, especially in the presence of base or metal catalysts, as the terminal alkyne proton is weakly acidic (pKa ≈ 25) and can be abstracted.[3] For reactions sensitive to the acetylenic proton, anhydrous aprotic solvents are preferred. Stability in protic solvents over long periods may be limited, and should be assessed for the specific experimental conditions.

Q5: Is 3-ethynylpyridine sensitive to light or air?

A5: While specific data on the photosensitivity of 3-ethynylpyridine is limited, terminal alkynes, in general, can be sensitive to light and air, leading to oxidative degradation and polymerization.[4] The recommended storage in a tightly sealed container in a freezer suggests that minimizing exposure to light and air is a good precautionary measure.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Discoloration (darkening) of solid 3-ethynylpyridine upon storage.	Polymerization or oxidative degradation. This can be accelerated by exposure to light, heat, or air.	Confirm purity using HPLC-UV or ¹H NMR. If significant impurities are detected, consider purification (e.g., recrystallization or sublimation) or using a new batch. Always store in a freezer, protected from light, with the container tightly sealed.
Low or inconsistent yields in Sonogashira coupling reactions.	1. Degradation of 3-ethynylpyridine. 2. Homocoupling of 3-ethynylpyridine (Glaser coupling). 3. Inappropriate solvent choice.	1. Use freshly purchased or purified 3-ethynylpyridine. 2. Ensure rigorous exclusion of oxygen from the reaction mixture. Consider using a copper-free Sonogashira protocol. 3. Screen different solvents. Polar aprotic solvents like DMF or acetonitrile can enhance reaction rates, but solvent effects are substrate-dependent.[5]
Formation of insoluble material in solution.	Polymerization of 3-ethynylpyridine. This can be initiated by impurities, heat, light, or incompatible reagents (e.g., strong acids).	Filter the solution to remove insoluble material. Re-evaluate the reaction conditions, ensuring the absence of initiators. If the solvent is suspected to be the cause, switch to an alternative and perform a stability test.
Unexpected side products observed by TLC, LC-MS, or NMR.	Degradation of 3-ethynylpyridine in the reaction solvent or under the reaction conditions. The pyridine nitrogen can also participate in side reactions.	Characterize the side products to understand the degradation pathway. Perform a control experiment with 3-ethynylpyridine in the solvent under the reaction conditions (without other reagents) to assess its stability.

Stability Data in Common Solvents (Illustrative)

Disclaimer: The following data is illustrative and intended to provide a general understanding of the expected stability trends. Actual stability should be determined experimentally under specific laboratory conditions.

Solvent System	Solvent Type	Temperature	Condition	Estimated Half-life (t½)	Primary Degradation Pathway (Hypothesized)
Acetonitrile	Polar Aprotic	25°C	In dark, under N₂	> 2 weeks	Minimal degradation
Dichloromethane (DCM)	Nonpolar Aprotic	25°C	In dark, under N₂	> 2 weeks	Minimal degradation
Tetrahydrofuran (THF)	Polar Aprotic	25°C	In dark, under N₂	~ 1-2 weeks	Slow oligomerization/polymerization
Methanol	Polar Protic	25°C	In dark, under N₂	~ 1 week	Potential for slow addition reactions or oligomerization
Water (neutral pH)	Polar Protic	25°C	In dark, under N₂	~ 1-3 days	Hydration of the alkyne, oligomerization
Toluene	Nonpolar	25°C	In dark, under N₂	> 2 weeks	Minimal degradation
Dimethylformamide (DMF)	Polar Aprotic	25°C	In dark, under N₂	~ 1 week	Potential for base-catalyzed side reactions
Toluene	Nonpolar	60°C	In dark, under N₂	~ 2-4 days	Thermally induced polymerization
Acetonitrile	Polar Aprotic	25°C	Exposed to air and light	< 1 day	Oxidative degradation and photopolymerization

Experimental Protocols

Protocol 1: Stability Assessment of 3-Ethynylpyridine by HPLC-UV

Objective: To quantify the concentration of 3-ethynylpyridine over time in a specific solvent system.

Materials:

• 3-Ethynylpyridine (high purity)

• HPLC-grade solvent of interest (e.g., acetonitrile, methanol, THF)

• Volumetric flasks and pipettes

• HPLC system with a UV detector and a C18 reverse-phase column

Procedure:

• Stock Solution Preparation: Accurately weigh and dissolve a known amount of 3-ethynylpyridine in the chosen solvent to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Working Solution: Dilute the stock solution to a suitable working concentration (e.g., 0.1 mg/mL) for HPLC analysis.

• Time Zero (T₀) Analysis: Immediately inject the working solution into the HPLC system to obtain the initial concentration (T₀).

  • HPLC Conditions (Example):

    • Column: C18, 4.6 x 150 mm, 5 µm

    • Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v) with 0.1% formic acid

    • Flow Rate: 1.0 mL/min

    • Detection Wavelength: 245 nm (based on the UV absorbance of the pyridine and ethynyl chromophores)

    • Injection Volume: 10 µL

• Stability Study:

  • Store the stock solution under the desired conditions (e.g., room temperature, protected from light; elevated temperature; exposed to light).

  • At specified time points (e.g., 1, 2, 4, 8, 24, 48 hours, and then daily), withdraw an aliquot of the stock solution, prepare a working solution, and inject it into the HPLC.

• Data Analysis:

  • Record the peak area of 3-ethynylpyridine at each time point.

  • Calculate the percentage of 3-ethynylpyridine remaining at each time point relative to the T₀ peak area.

  • Plot the percentage remaining versus time to determine the degradation kinetics.

Protocol 2: Identification of Degradation Products by ¹H NMR Spectroscopy

Objective: To qualitatively assess the degradation of 3-ethynylpyridine and identify potential degradation products.

Materials:

• 3-Ethynylpyridine

• Deuterated solvent of interest (e.g., CD₃CN, CDCl₃, Methanol-d₄)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation: Prepare a solution of 3-ethynylpyridine in the chosen deuterated solvent at a suitable concentration for NMR analysis (e.g., 5-10 mg/mL).

• Initial Spectrum: Acquire a ¹H NMR spectrum of the freshly prepared solution. Note the chemical shifts and integration of the characteristic peaks for 3-ethynylpyridine (aromatic protons and the acetylenic proton).

• Incubation: Store the NMR tube under the conditions being tested (e.g., at room temperature on the benchtop).

• Time-course Monitoring: Acquire subsequent ¹H NMR spectra at various time intervals (e.g., daily or weekly).

• Spectral Analysis:

  • Compare the spectra over time. A decrease in the integration of the 3-ethynylpyridine peaks relative to an internal standard (if used) or the solvent peak indicates degradation.

  • The appearance of new signals suggests the formation of degradation products. Analyze the chemical shifts, coupling patterns, and integration of these new peaks to propose structures for the degradation products. Techniques like 2D NMR (COSY, HSQC) can aid in structure elucidation.

Visualizations

Caption: Workflow for assessing the stability of 3-ethynylpyridine.

Caption: Potential degradation pathways for 3-ethynylpyridine.

References

• 1. The Chemistry of Phenylacetylene: From Fundamentals to Applications (2026 Ultimate Guide) - Jiangxi Zhongding Biotechnology Co., Ltd. [jxzd-chem.com]
• 2. Alkyne Reactivity [www2.chemistry.msu.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. osti.gov [osti.gov]
• 5. Page loading... [guidechem.com]

Optimizing temperature and reaction time for 3-ethynylpyridine reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-ethynylpyridine. The information is designed to help optimize reaction conditions, primarily focusing on Sonogashira coupling and copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

Frequently Asked Questions (FAQs)

Q1: What are the general storage and handling recommendations for 3-ethynylpyridine?

3-Ethynylpyridine is a solid at room temperature and should be stored in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation. It is advisable to store it in a freezer at temperatures under -20°C for long-term stability. It is a flammable solid and can cause skin and eye irritation, so appropriate personal protective equipment (PPE), including gloves and safety glasses, should always be worn.

Q2: What are the most common reactions performed with 3-ethynylpyridine?

The terminal alkyne functionality of 3-ethynylpyridine makes it a versatile building block for various organic reactions. The most common applications include:

• Sonogashira Coupling: To form carbon-carbon bonds between the alkyne and aryl or vinyl halides.

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "Click Chemistry": To form 1,4-disubstituted 1,2,3-triazoles.

• Polymerization: The ethynyl group can participate in polymerization reactions to form conjugated polymers.

Q3: How can I monitor the progress of my 3-ethynylpyridine reaction?

Thin-layer chromatography (TLC) is a common and effective method for monitoring the progress of most 3-ethynylpyridine reactions. Staining with a potassium permanganate solution can be useful for visualizing the alkyne starting material and conjugated products. Gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) can also be used for more detailed analysis of the reaction mixture.

Troubleshooting Guides

Sonogashira Coupling Reactions

The Sonogashira coupling is a powerful tool for forming C(sp)-C(sp²) bonds. However, several issues can arise during the reaction. This guide addresses common problems and provides potential solutions.

Problem 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Inactive Catalyst	Ensure the palladium catalyst is active. If using a Pd(II) precatalyst, ensure it is effectively reduced to Pd(0) in situ. Consider using a freshly opened bottle of catalyst or a different palladium source.[1]
Insufficient Temperature	Reactions with aryl bromides often require heating. Gradually increase the reaction temperature (e.g., from 50°C to 80°C) while monitoring for side product formation.[1]
Poor Ligand Choice	The ligand is crucial for the catalytic cycle. If the reaction is sluggish, consider switching to a more electron-rich or less sterically hindered phosphine ligand, or explore the use of N-heterocyclic carbene (NHC) ligands.[1]
Ineffective Base	The amine base is critical for neutralizing the generated HX and for the catalytic cycle. Ensure the base is dry and of high purity. Triethylamine (Et₃N) and diisopropylamine (DIPA) are commonly used.
Presence of Oxygen	Oxygen can lead to catalyst deactivation and promote alkyne homocoupling. Ensure the reaction is performed under a strictly inert atmosphere (nitrogen or argon) using degassed solvents.[2]

Problem 2: Significant Formation of Homocoupling Product (Glaser-Hay Coupling)

The primary side reaction in Sonogashira coupling is the oxidative homocoupling of the terminal alkyne to form a 1,3-diyne.[2]

Potential Cause	Troubleshooting Steps
Presence of Oxygen	This is the most common cause of homocoupling. Rigorously deoxygenate all solvents and reagents and maintain a positive pressure of an inert gas throughout the reaction.
High Copper(I) Concentration	While Cu(I) is a co-catalyst, high concentrations can favor the homocoupling pathway. Reduce the amount of the copper source.
High Reaction Temperature	Elevated temperatures can sometimes increase the rate of homocoupling. Try running the reaction at a lower temperature for a longer period.

Problem 3: Reaction Mixture Turns Black

The formation of a black precipitate ("palladium black") indicates decomposition of the palladium catalyst.

Potential Cause	Troubleshooting Steps
High Temperature	Excessive heat can cause the palladium catalyst to agglomerate and precipitate. Reduce the reaction temperature.
Presence of Oxygen	As with other issues, oxygen can contribute to catalyst decomposition. Improve inert atmosphere techniques.
Inappropriate Solvent or Base	Some solvents and bases can promote catalyst decomposition. If you observe significant blackening, consider switching to a different solvent system.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is generally robust, but optimization is often necessary for efficient and clean conversion.

Problem 1: Slow or Incomplete Reaction

Potential Cause	Troubleshooting Steps
Inactive Copper Catalyst	The active catalyst is Cu(I). If starting with a Cu(II) salt (e.g., CuSO₄), a reducing agent like sodium ascorbate is necessary to generate Cu(I) in situ. Ensure the reducing agent is fresh.
Poor Ligand Choice	Ligands can accelerate the reaction and protect the copper catalyst from oxidation or disproportionation. Tris(triazolylmethyl)amine (TBTA) and its derivatives are commonly used.
Solvent Effects	Polar solvents can sometimes accelerate the reaction. Consider screening solvents like DMF, CH₃CN, or EtOH.
Low Temperature	While many click reactions proceed at room temperature, gentle heating may be required for less reactive substrates.

Problem 2: Side Product Formation

Potential Cause	Troubleshooting Steps
Oxidative Homocoupling of 3-Ethynylpyridine	Similar to the Sonogashira reaction, the presence of oxygen can lead to the formation of diynes. Maintain an inert atmosphere.
Copper-Mediated Decomposition	Some functional groups may be sensitive to the copper catalyst. If you suspect decomposition, consider using a copper-free click chemistry approach, such as strain-promoted azide-alkyne cycloaddition (SPAAC), if your substrates are compatible.

Data Presentation

Table 1: Optimized Conditions for Sonogashira Coupling of 2-Amino-3-bromopyridine (A Model for 3-Halopyridines)

Parameter	Optimal Condition
Catalyst	Pd(CF₃COO)₂ (2.5 mol%)
Ligand	PPh₃ (5.0 mol%)
Co-catalyst	CuI (5.0 mol%)
Base	Et₃N (1 mL for 0.5 mmol substrate)
Solvent	DMF
Temperature	100°C
Time	3 hours

Note: These conditions serve as a good starting point for the optimization of Sonogashira reactions with 3-halopyridines and 3-ethynylpyridine.

Experimental Protocols

General Procedure for Sonogashira Coupling of a 3-Halopyridine with a Terminal Alkyne

This protocol is a general starting point and may require optimization for specific substrates.

• To a dried Schlenk flask under an inert atmosphere (e.g., argon), add the 3-halopyridine (1.0 mmol), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2 mol%), and a copper(I) co-catalyst (e.g., CuI, 4 mol%).

• Add a magnetic stir bar.

• Evacuate and backfill the flask with the inert gas three times.

• Add a degassed solvent (e.g., 5 mL of THF or DMF) and a degassed amine base (e.g., triethylamine, 3.0 mmol).

• Add the terminal alkyne (1.1 mmol) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 60-80°C) and stir.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Procedure for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This is a general protocol for the click reaction between 3-ethynylpyridine and an organic azide.

• In a reaction vial, dissolve 3-ethynylpyridine (1.0 mmol) and the organic azide (1.0 mmol) in a suitable solvent (e.g., a mixture of t-BuOH and H₂O).

• In a separate vial, prepare a fresh solution of sodium ascorbate (e.g., 0.1 M in H₂O).

• In another vial, prepare a solution of copper(II) sulfate pentahydrate (e.g., 0.05 M in H₂O).

• Add the copper sulfate solution (e.g., 0.05 equivalents) to the reaction mixture.

• Add the sodium ascorbate solution (e.g., 0.1 equivalents) to the reaction mixture.

• Stir the reaction at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, the product can often be isolated by extraction with an organic solvent (e.g., ethyl acetate) followed by washing with water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography if necessary.

Visualizations

Caption: Troubleshooting workflow for Sonogashira coupling reactions.

Caption: General experimental workflow for a CuAAC (Click) reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Copper-Free Sonogashira Coupling of 3-Ethynylpyridine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the copper-free Sonogashira coupling of 3-ethynylpyridine.

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of a copper-free Sonogashira coupling?

A1: Copper-free Sonogashira protocols offer several advantages over traditional copper-co-catalyzed methods. Key benefits include the avoidance of toxic copper reagents, which simplifies product purification, a crucial aspect in pharmaceutical synthesis.[1] Additionally, eliminating copper minimizes the formation of alkyne homocoupling byproducts, known as Glaser coupling, which is a common side reaction in the presence of copper and oxygen.[2][3] This often leads to cleaner reactions and potentially higher yields of the desired cross-coupled product.[1][4]

Q2: Why can 3-ethynylpyridine be a challenging substrate in Sonogashira couplings?

A2: Pyridine substrates can sometimes inhibit the palladium catalyst, leading to lower reaction efficiency. The nitrogen atom in the pyridine ring can coordinate to the palladium center, potentially interfering with the catalytic cycle. Careful selection of ligands and reaction conditions is crucial to mitigate these inhibitory effects.

Q3: What are the essential components of a copper-free Sonogashira reaction?

A3: A typical copper-free Sonogashira reaction involves:

• Substrates : An aryl or vinyl halide (iodides, bromides, or triflates are common) and a terminal alkyne (in this case, 3-ethynylpyridine).

• Palladium Catalyst : A source of palladium(0), such as Pd(PPh₃)₄, or a Pd(II) precatalyst like PdCl₂(PPh₃)₂ or Pd(OAc)₂, which is reduced to Pd(0) in situ. Air-stable precatalysts are also commonly used.

• Ligand : Often, bulky and electron-rich phosphine ligands are employed to stabilize the palladium catalyst and facilitate the reaction.

• Base : An amine base (e.g., triethylamine, diisopropylethylamine) or an inorganic base (e.g., Cs₂CO₃, K₂CO₃) is required to neutralize the hydrogen halide formed during the reaction.

• Solvent : Anhydrous and deoxygenated solvents such as tetrahydrofuran (THF), dimethylformamide (DMF), toluene, or 1,4-dioxane are commonly used.

Q4: What is the general mechanism for a copper-free Sonogashira coupling?

A4: The proposed mechanism for the copper-free Sonogashira reaction typically involves the following key steps:

• Oxidative Addition : The aryl or vinyl halide adds to the active Pd(0) catalyst to form a Pd(II) complex.

• Alkyne Coordination and Deprotonation : The terminal alkyne coordinates to the Pd(II) complex. The base then removes the acidic acetylenic proton to form a palladium-acetylide intermediate.

• Reductive Elimination : The organic groups on the palladium complex are eliminated to form the C-C bond of the final product, regenerating the Pd(0) catalyst.

Troubleshooting Guide

Problem 1: Low to No Product Yield

• Question: My copper-free Sonogashira reaction with 3-ethynylpyridine is showing very low or no conversion. What are the likely causes and how can I fix it?

• Answer:

  • Inactive Catalyst: The palladium catalyst may have decomposed, which is often indicated by the formation of a black precipitate ("palladium black"). Ensure your catalyst is fresh and handled under an inert atmosphere. Consider using a more robust, air-stable precatalyst. Also, verify that any phosphine ligands have not been oxidized.

  • Poor Substrate Reactivity: The reactivity of aryl halides generally follows the trend: I > OTf > Br >> Cl. If you are using a less reactive halide (e.g., bromide or chloride), you may need to use a more active catalyst system, higher temperatures, or switch to the corresponding aryl iodide.

  • Inhibitory Effect of Pyridine: The pyridine nitrogen may be inhibiting your catalyst. In such cases, using a non-coordinating solvent might be beneficial. Additionally, specific ligands designed for heteroaromatic substrates can be effective.

  • Presence of Oxygen: Oxygen can deactivate the Pd(0) catalyst. It is crucial to thoroughly degas all solvents and reagents and to maintain a strict inert atmosphere (e.g., argon or nitrogen) throughout the experiment.

  • Suboptimal Reaction Conditions: The temperature may be too low, or the chosen base or solvent may not be optimal. A systematic screening of these parameters is often necessary. For instance, for less reactive halides, an increase in temperature may be required.

Problem 2: Significant Alkyne Homocoupling (Glaser Product) is Observed

• Question: I am observing a significant amount of the 3,3'-bipyridylacetylene byproduct in my reaction. How can I minimize this?

• Answer:

  • Presence of Oxygen: The primary cause of oxidative homocoupling is the presence of oxygen. Ensure your reaction is performed under strictly anaerobic conditions by thoroughly degassing all components.

  • Slow Cross-Coupling: If the desired cross-coupling reaction is slow, the competing homocoupling can become more prominent. Addressing the issues of low reactivity as described in "Problem 1" can help to favor the cross-coupling pathway.

Problem 3: Starting Materials Remain Unchanged

• Question: My reaction has run for an extended period, but I still have a significant amount of unreacted starting material. What should I do?

• Answer:

  • Insufficient Catalyst Loading: The amount of catalyst might be too low to drive the reaction to completion. Consider increasing the catalyst loading (e.g., from 1-2 mol% to 5 mol%).

  • Short Reaction Time: The reaction may simply require more time to reach completion. Monitor the reaction progress using TLC or LC-MS to determine the optimal reaction time.

  • Low Temperature: The reaction temperature may be insufficient to overcome the activation energy, especially with less reactive substrates. A stepwise increase in temperature can be beneficial.

Experimental Protocols & Data

General Protocol for Copper-Free Sonogashira Coupling of an Aryl Bromide with 3-Ethynylpyridine

This protocol is a general starting point and may require optimization for specific substrates.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• 3-Ethynylpyridine (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂ (0.02 mmol, 2 mol%))

• Ligand (e.g., SPhos (0.04 mmol, 4 mol%))

• Base (e.g., Cs₂CO₃ (2.0 mmol, 2.0 equiv))

• Anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene, 5 mL)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon), add the aryl bromide, palladium catalyst, ligand, and base.

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed solvent via syringe, followed by the 3-ethynylpyridine.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts and catalyst residues.

• The filtrate can be washed with water and brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Summary: Copper-Free Sonogashira Coupling Conditions

The following tables summarize various conditions reported for copper-free Sonogashira couplings, which can be adapted for reactions with 3-ethynylpyridine.

Table 1: Catalyst, Ligand, and Base Combinations

Palladium Source	Ligand	Base	Solvent	Temperature (°C)	Reference
Pd(OAc)₂	SPhos	Cs₂CO₃	1,4-Dioxane	80-100
[DTBNpP]Pd(crotyl)Cl	-	TMP	DMSO	Room Temp
Pd(CH₃CN)₂Cl₂	cataCXium A	Cs₂CO₃	2-MeTHF	Room Temp
(PhCN)₂PdCl₂	CataCXium® A / Pd-PyMIC	K₂CO₃	1,4-Dioxane	Room Temp
PdCl₂(PPh₃)₂	-	TBAF	Solvent-free	Not specified

Table 2: Substrate Scope and Yields for a Room-Temperature Protocol

Catalyst System: [DTBNpP]Pd(crotyl)Cl (2.5 mol%), TMP (2.0 equiv), DMSO, Room Temperature

Aryl Bromide	Product Yield (%)	Reference
1-Bromo-3,5-dimethoxybenzene	97
4-Bromotoluene	95
4-Bromoanisole	96
2-Bromonaphthalene	94
3-Bromopyridine	92

Visualized Workflows

Caption: A logical workflow for troubleshooting low-yield Sonogashira reactions.

Caption: A simplified representation of the copper-free Sonogashira catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Ligand Effects on 3-Ethynylpyridine Cross-Coupling Efficiency

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the impact of ligands on the efficiency of 3-ethynylpyridine cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: Why is ligand selection so critical for the cross-coupling of 3-ethynylpyridine?

A1: Ligand selection is paramount due to the Lewis basic nature of the nitrogen atom in the pyridine ring. This nitrogen can coordinate to the palladium catalyst, leading to the formation of inactive complexes and effectively "poisoning" the catalyst. This inhibition can halt the catalytic cycle, resulting in low or no product yield. The right ligand can mitigate this issue by sterically shielding the metal center or by modifying its electronic properties to disfavor pyridine coordination.

Q2: What are the general characteristics of a good ligand for 3-ethynylpyridine cross-coupling?

A2: Generally, bulky and electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are preferred.[1]

• Steric Bulk: Large ligands can physically block the pyridine nitrogen from accessing and binding to the palladium center. This steric hindrance helps to keep the catalyst active in the catalytic cycle.[1]

• Electron-Richness: Electron-donating ligands increase the electron density on the palladium atom. This enhances the rate of the oxidative addition step, which is often the rate-limiting step, particularly with less reactive aryl chlorides or bromides.

Q3: My reaction is showing low to no yield. What are the first troubleshooting steps?

A3: When faced with a low or no-yield reaction, a systematic approach is crucial. First, verify the integrity of your reagents and the reaction setup. Key checkpoints include:

• Reagent Quality: Ensure that your 3-ethynylpyridine, aryl halide, solvent, and base are pure and anhydrous. Moisture and oxygen can significantly hinder the reaction.

• Catalyst and Ligand Integrity: Palladium catalysts and phosphine ligands can be sensitive to air and moisture. Ensure they have been stored correctly and are not oxidized.

• Inert Atmosphere: Palladium-catalyzed cross-coupling reactions are often sensitive to air. Ensure your reaction vessel was properly degassed and maintained under an inert atmosphere (e.g., nitrogen or argon).

Q4: I am observing a significant amount of alkyne homocoupling (Glaser coupling). How can I minimize this?

A4: Alkyne homocoupling is a common side reaction, particularly in copper-catalyzed Sonogashira reactions, and it is promoted by the presence of oxygen.[2] To minimize this:

• Ensure a Strictly Inert Atmosphere: Rigorously degas all solvents and reagents and maintain a positive pressure of an inert gas throughout the reaction.

• Reduce Copper(I) Concentration: Use the minimum effective amount of the copper co-catalyst, as higher concentrations can accelerate homocoupling.

• Slow Addition of Alkyne: Adding the 3-ethynylpyridine slowly to the reaction mixture can help to keep its concentration low, disfavoring the bimolecular homocoupling reaction.

• Consider a Copper-Free Protocol: If homocoupling persists, switching to a copper-free Sonogashira protocol is often the most effective solution.

Q5: My reaction mixture turns black. What does this indicate and how can I prevent it?

A5: The formation of a black precipitate is a strong indication of the decomposition of the palladium catalyst into palladium black, which is an inactive, agglomerated form of palladium metal. This can be caused by:

• Presence of Oxygen: Oxygen can oxidize the active Pd(0) species, leading to decomposition.

• High Temperatures: Excessive heat can accelerate catalyst decomposition. Try running the reaction at the lowest temperature that still affords a reasonable reaction rate.

• Inappropriate Ligand: A ligand that does not sufficiently stabilize the palladium center can lead to aggregation. Consider switching to a bulkier, more electron-rich ligand.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low or No Product Yield	Catalyst poisoning by pyridine nitrogen	Use a bulky, electron-rich phosphine ligand (e.g., XPhos, SPhos) or an N-heterocyclic carbene (NHC) ligand to sterically hinder pyridine coordination.
Inactive catalyst or ligand	Use fresh, high-purity palladium precursor and ligand. Ensure proper storage under inert conditions to prevent oxidation.
Presence of water or oxygen	Use anhydrous solvents and reagents. Thoroughly degas the reaction mixture before heating and maintain a strict inert atmosphere.
Unreactive aryl halide	The reactivity of aryl halides follows the trend I > Br > Cl. For aryl chlorides, a more active catalyst system with a bulky, electron-rich ligand and higher temperatures may be necessary.
Significant Alkyne Homocoupling	Presence of oxygen	Ensure all solvents and the reaction headspace are rigorously deoxygenated.
High concentration of copper(I) co-catalyst	Reduce the loading of the copper(I) salt (e.g., CuI) to the minimum effective concentration.
Slow cross-coupling reaction	Optimize conditions to accelerate the desired cross-coupling (e.g., increase temperature, change ligand). Consider slow addition of 3-ethynylpyridine.
Inherent substrate reactivity	Switch to a copper-free Sonogashira protocol.
Formation of Palladium Black	Catalyst decomposition	Ensure a strictly inert atmosphere. Use the minimum effective reaction temperature. Employ a more stabilizing ligand (bulky, electron-rich).
Reaction Stalls Before Completion	Catalyst deactivation over time	Increase the catalyst loading slightly. Ensure the chosen ligand provides long-term stability to the catalyst under the reaction conditions.
Insufficient base	Ensure the base is strong enough and present in a sufficient stoichiometric amount (typically 1.5-2.5 equivalents).

Data Presentation

Disclaimer: Direct quantitative comparisons of various ligands for the Sonogashira cross-coupling of 3-ethynylpyridine are not extensively available in the reviewed literature. The following table presents data for the coupling of a structurally similar substrate, 2-amino-3-bromopyridine, with various terminal alkynes, which demonstrates the general effectiveness of a specific ligand system.

Table 1: Sonogashira Coupling of 2-Amino-3-bromopyridine with Various Terminal Alkynes [3]

Entry	Terminal Alkyne	Product	Yield (%)
1	Phenylacetylene	2-Amino-3-(phenylethynyl)pyridine	95
2	4-Ethynylanisole	2-Amino-3-((4-methoxyphenyl)ethynyl)pyridine	96
3	4-Ethynyltoluene	2-Amino-3-(p-tolylethynyl)pyridine	94
4	1-Ethynyl-4-fluorobenzene	2-Amino-3-((4-fluorophenyl)ethynyl)pyridine	92
5	1-Ethynyl-4-(trifluoromethyl)benzene	2-Amino-3-((4-(trifluoromethyl)phenyl)ethynyl)pyridine	85
6	1-Heptyne	2-Amino-3-(hept-1-yn-1-yl)pyridine	82
7	3,3-Dimethyl-1-butyne	2-Amino-3-((3,3-dimethylbut-1-yn-1-yl)ethynyl)pyridine	78

Reaction Conditions: 2-amino-3-bromopyridine (0.5 mmol), terminal alkyne (0.6 mmol), Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5.0 mol%), CuI (5.0 mol%), Et₃N (1 mL), in DMF at 100°C for 3 hours.[3]

Experimental Protocols

Detailed Experimental Protocol for Sonogashira Coupling of a Bromopyridine Derivative

This protocol is adapted from a procedure for the Sonogashira coupling of 2-amino-3-bromopyridine with a terminal alkyne and can serve as a starting point for the coupling of 3-ethynylpyridine with an aryl bromide.

Materials:

• Aryl bromide (1.0 eq.)

• 3-Ethynylpyridine (1.1-1.2 eq.)

• Palladium(II) trifluoroacetate (Pd(CF₃COO)₂) (2.5 mol%)

• Triphenylphosphine (PPh₃) (5.0 mol%)

• Copper(I) iodide (CuI) (5.0 mol%)

• Triethylamine (Et₃N)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5.0 mol%), and CuI (5.0 mol%) under an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous DMF via syringe, followed by triethylamine.

• Stir the mixture at room temperature for 15-30 minutes.

• Add the aryl bromide (1.0 eq.) and 3-ethynylpyridine (1.1-1.2 eq.) to the reaction mixture.

• Heat the reaction mixture to 80-100°C and stir for 3-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualization

Caption: Troubleshooting workflow for low yield in 3-ethynylpyridine cross-coupling.

Caption: The role of ligands in the Sonogashira catalytic cycle.

References

• 1. researchgate.net [researchgate.net]
• 2. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Troubleshooting guide for scaling up 3-ethynylpyridine synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive troubleshooting guide for the synthesis of 3-ethynylpyridine, particularly focusing on challenges encountered during scale-up.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-ethynylpyridine?

A1: The most prevalent method for synthesizing 3-ethynylpyridine is the Sonogashira cross-coupling reaction. This reaction typically involves the coupling of a 3-halopyridine (commonly 3-bromopyridine) with a protected acetylene equivalent, such as trimethylsilylacetylene (TMSA), in the presence of a palladium catalyst, a copper(I) co-catalyst, and a base. The subsequent deprotection of the silyl group yields the final 3-ethynylpyridine product.[1][2]

Q2: Why is trimethylsilylacetylene (TMSA) typically used instead of acetylene gas?

A2: Trimethylsilylacetylene is a stable and easy-to-handle liquid, which offers significant safety and operational advantages over the highly flammable and gaseous acetylene. The trimethylsilyl (TMS) group also serves as a protecting group, preventing the unwanted homocoupling of the alkyne (Glaser coupling), which can be a significant side reaction.[3] This protection ensures a cleaner reaction with higher yields of the desired product. The TMS group is then removed in a subsequent step under mild conditions.

Q3: What are the key stages in the synthesis of 3-ethynylpyridine via Sonogashira coupling?

A3: The synthesis can be broken down into three main stages:

• Sonogashira Coupling: The palladium/copper-catalyzed reaction between a 3-halopyridine and trimethylsilylacetylene to form 3-((trimethylsilyl)ethynyl)pyridine.

• Work-up and Purification: Isolation and purification of the silylated intermediate.

• Deprotection: Removal of the trimethylsilyl (TMS) group to yield the final 3-ethynylpyridine product.

Troubleshooting Guide

Low or No Yield in Sonogashira Coupling

Q4: My Sonogashira reaction with 3-bromopyridine and TMSA is giving a low yield or failing completely. What are the potential causes and how can I troubleshoot this?

A4: Low or no yield in a Sonogashira coupling can stem from several factors. A systematic approach to troubleshooting is recommended.

Initial Checks:

• Inert Atmosphere: Ensure the reaction is carried out under a strictly inert atmosphere (e.g., nitrogen or argon). Oxygen can lead to catalyst deactivation and promote unwanted side reactions.[4][5]

• Reagent Quality: Use high-purity, anhydrous, and degassed solvents and bases. Impurities, particularly water and oxygen, can poison the catalyst.

• Catalyst Integrity: Palladium and copper catalysts can degrade over time. Use fresh or properly stored catalysts. The formation of "palladium black" is a visual indicator of catalyst decomposition.

Caption: Workflow from lab-scale synthesis to scale-up production of 3-ethynylpyridine.

References

• 1. benchchem.com [benchchem.com]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Addressing Poor Regioselectivity in Reactions of 3-Ethynylpyridine

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to poor regioselectivity in reactions involving 3-ethynylpyridine.

Section 1: Sonogashira Coupling

The Sonogashira coupling is a versatile method for forming carbon-carbon bonds between terminal alkynes, such as 3-ethynylpyridine, and aryl or vinyl halides. However, when using di- or poly-halogenated coupling partners, achieving regioselectivity can be a significant challenge.

Frequently Asked Questions (FAQs) - Sonogashira Coupling

Q1: We are attempting a Sonogashira coupling between 3-ethynylpyridine and a dihalopyridine (e.g., 2,6-dibromopyridine), but we are obtaining a mixture of mono-alkynylated products at both positions, as well as the di-alkynylated product. How can we favor mono-alkynylation at a specific position?

A1: Achieving regioselectivity in the Sonogashira coupling of dihalopyridines is primarily dependent on the differential reactivity of the halogen atoms, which is influenced by their electronic environment and steric hindrance. The C2 and C6 positions of the pyridine ring are more electron-deficient than the C3 and C5 positions, making halogens at C2/C6 generally more reactive towards oxidative addition to the palladium(0) catalyst. To favor mono-alkynylation, you can carefully control the stoichiometry of 3-ethynylpyridine (using 1.0-1.2 equivalents). To control which halogen reacts, consider the following:

• Inherent Reactivity: In a molecule like 2,4-dichloropyrimidine, the C2-Cl is typically more reactive than the C4-Cl.[1] This inherent difference can be exploited by using mild reaction conditions (e.g., lower temperature, shorter reaction time).

• Ligand Choice: The nature of the phosphine ligand on the palladium catalyst can influence regioselectivity. Bulky, electron-rich ligands can sometimes enhance selectivity for the less sterically hindered position. In some systems, monodentate ligands like PPh₃ favor reaction at one position, while bidentate ligands can alter the selectivity.[2]

Q2: Our Sonogashira coupling reaction is resulting in low yields of the desired product and a significant amount of homocoupled alkyne (Glaser coupling). What are the likely causes and solutions?

A2: The formation of homocoupled alkyne is a common side reaction in Sonogashira couplings and is typically promoted by the presence of oxygen. Here are some troubleshooting steps:

• Ensure Anaerobic Conditions: Rigorously degas all solvents and reagents (e.g., by freeze-pump-thaw cycles or by bubbling with an inert gas like argon or nitrogen). Maintain a positive pressure of inert gas throughout the reaction.

• Fresh Copper(I) Source: The copper(I) co-catalyst (e.g., CuI) can be susceptible to oxidation. Use a fresh bottle or a recently purchased stock.

• Amine Base: Ensure the amine base (e.g., triethylamine, diisopropylethylamine) is anhydrous and pure.

• Copper-Free Conditions: If homocoupling remains a persistent issue, consider switching to a copper-free Sonogashira protocol. These methods often employ specific palladium catalysts and ligands that can facilitate the reaction without a copper co-catalyst.

Troubleshooting Guide: Sonogashira Coupling of 3-Ethynylpyridine with Dihalogenated Heterocycles

Issue	Possible Cause(s)	Suggested Solution(s)
Poor Regioselectivity (Mixture of Mono-alkynylated Isomers)	Similar reactivity of the halogenated positions.	Exploit subtle differences in reactivity by lowering the reaction temperature and shortening the reaction time. Experiment with different phosphine ligands (e.g., monodentate vs. bidentate) to modulate the steric and electronic environment of the palladium catalyst.
Formation of Di-alkynylated Product	Excess of 3-ethynylpyridine or prolonged reaction time.	Use a stoichiometric amount or a slight excess (1.0-1.2 equivalents) of 3-ethynylpyridine. Monitor the reaction closely by TLC or LC-MS and quench it once the desired mono-alkynylated product is maximized.
Low Yield of Desired Product	Catalyst deactivation. Impure reagents or solvents.	Use a fresh palladium catalyst and copper(I) source. Ensure all solvents and the amine base are anhydrous and of high purity. Degas all reagents and maintain an inert atmosphere.
Significant Homocoupling of 3-Ethynylpyridine	Presence of oxygen.	Rigorously deoxygenate all solvents and reagents. Consider using a copper-free Sonogashira protocol.

Experimental Protocol: Regioselective Mono-Sonogashira Coupling of a Dihalopyridine

This protocol is a general starting point and may require optimization for specific substrates.

Materials:

• (2,6-dibromopyridin-3-yl)methanol (1.0 eq)

• 3-ethynylpyridine (1.1 eq)

• PdCl₂(PPh₃)₂ (0.03 eq)

• Copper(I) iodide (CuI) (0.05 eq)

• Triethylamine (Et₃N) (2.0 eq)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon), add (2,6-dibromopyridin-3-yl)methanol, PdCl₂(PPh₃)₂, and CuI.

• Add anhydrous DMF, followed by triethylamine.

• Degas the mixture by bubbling with argon for 15-20 minutes.

• Add 3-ethynylpyridine dropwise to the reaction mixture.

• Heat the reaction to a temperature between 60-80°C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion (or when the desired product is maximized), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Adapted from a general protocol for Sonogashira coupling of dibromopyridines.[3]

Section 2: [3+2] Cycloaddition (Huisgen Cycloaddition)

The 1,3-dipolar cycloaddition between an azide and an alkyne, such as 3-ethynylpyridine, is a powerful method for the synthesis of 1,2,3-triazoles. However, the thermal reaction can often lead to a mixture of regioisomers.

Frequently Asked Questions (FAQs) - [3+2] Cycloaddition

Q1: Our thermal [3+2] cycloaddition of 3-ethynylpyridine with benzyl azide is producing a mixture of the 1,4- and 1,5-disubstituted triazoles. How can we obtain a single regioisomer?

A1: The lack of regioselectivity in thermal Huisgen cycloadditions is a well-known issue.[4][5] To achieve high regioselectivity, a catalyst is typically required.

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This is the most common and reliable method to exclusively obtain the 1,4-disubstituted triazole isomer. The reaction is often referred to as a "click reaction" due to its efficiency and specificity.

• Ruthenium(II)-Catalyzed Azide-Alkyne Cycloaddition (RuAAC): For the synthesis of the 1,5-disubstituted triazole isomer, a ruthenium catalyst is typically employed.

Q2: We are trying the CuAAC reaction with 3-ethynylpyridine, but the reaction is sluggish. What can we do to improve the reaction rate?

A2: While CuAAC reactions are generally efficient, several factors can affect the reaction rate:

• Copper(I) Source: The active catalyst is Cu(I). You can use a Cu(I) salt (e.g., CuI, CuBr) directly or generate it in situ from a Cu(II) salt (e.g., CuSO₄) with a reducing agent like sodium ascorbate. Ensure your copper source and reducing agent are fresh.

• Ligands: The addition of a ligand can stabilize the Cu(I) catalyst and accelerate the reaction. Tris(benzyltriazolylmethyl)amine (TBTA) is a commonly used ligand.

• Solvent: A variety of solvents can be used, including mixtures of water with t-butanol, DMF, or DMSO. The optimal solvent system can depend on the solubility of your substrates.

• Temperature: While many CuAAC reactions proceed at room temperature, gentle heating (e.g., 40-60°C) can sometimes be beneficial for less reactive substrates.

Troubleshooting Guide: [3+2] Cycloaddition of 3-Ethynylpyridine with Azides

Issue	Possible Cause(s)	Suggested Solution(s)
Formation of a Mixture of 1,4- and 1,5-Regioisomers	Thermal reaction conditions were used.	To obtain the 1,4-isomer , switch to a Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) protocol. To obtain the 1,5-isomer , use a Ruthenium(II)-catalyzed protocol (RuAAC).
Low Yield in CuAAC Reaction	Inactive catalyst; poor solubility of substrates.	Use a fresh Cu(I) source or generate it in situ from Cu(II) and a reducing agent (e.g., sodium ascorbate). Add a stabilizing ligand like TBTA. Optimize the solvent system for better substrate solubility.
No Reaction or Very Slow Reaction	Catalyst poisoning; incorrect reaction conditions.	Ensure that your substrates do not contain functional groups that can coordinate strongly to copper and inhibit catalysis. Check the pH of the reaction mixture if using aqueous conditions. Gentle heating may be required.

Data Presentation: Regioselectivity in Azide-Alkyne Cycloadditions

The following table provides representative data on the effect of the catalyst on the regioselectivity of the azide-alkyne cycloaddition.

Alkyne	Azide	Catalyst	Solvent	Product Ratio (1,4- : 1,5-)
Phenylacetylene	Benzyl Azide	None (Thermal)	Toluene, 110°C	Mixture
Phenylacetylene	Benzyl Azide	Cu(I)	tBuOH/H₂O	>95 : 5
Phenylacetylene	Benzyl Azide	Ru(II)	Benzene, 80°C	<5 : >95

Note: This is illustrative data based on general outcomes of these reactions.

Experimental Protocol: Copper(I)-Catalyzed Synthesis of 1,4-Disubstituted Triazole

Materials:

• 3-ethynylpyridine (1.0 eq)

• Benzyl azide (1.0 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.05 eq)

• Sodium ascorbate (0.1 eq)

• tert-Butanol and Water (1:1 mixture)

Procedure:

• In a round-bottom flask, dissolve 3-ethynylpyridine and benzyl azide in the t-butanol/water mixture.

• In a separate vial, prepare a fresh aqueous solution of sodium ascorbate.

• In another vial, prepare an aqueous solution of CuSO₄·5H₂O.

• Add the sodium ascorbate solution to the reaction mixture, followed by the CuSO₄·5H₂O solution. The solution should turn a yellow-green color.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Section 3: Hydroamination and Hydrohalogenation

The addition of N-H or H-X bonds across the alkyne of 3-ethynylpyridine can also present regioselectivity challenges.

Frequently Asked Questions (FAQs) - Hydroamination and Hydrohalogenation

Q1: We are attempting the hydroamination of 3-ethynylpyridine with aniline, but are getting a mixture of the Markovnikov and anti-Markovnikov addition products. How can we control the regioselectivity?

A1: The regioselectivity of alkyne hydroamination is highly dependent on the catalyst system employed.

• Markovnikov Selectivity: Gold and copper catalysts often favor the formation of the Markovnikov product (addition of the nucleophile to the more substituted carbon).

• Anti-Markovnikov Selectivity: For terminal aliphatic alkynes, some copper-catalyzed systems have been shown to favor the anti-Markovnikov product. Rhodium catalysts have also been used to achieve anti-Markovnikov selectivity in the hydroamination of dienes.

• Ligand Effects: The choice of ligand on the metal catalyst can significantly influence the regiochemical outcome. Experimenting with different phosphine or N-heterocyclic carbene (NHC) ligands is a key strategy for optimizing selectivity.

Q2: We are trying to perform a hydrochlorination of 3-ethynylpyridine, but the reaction is not proceeding. Why is this the case?

A2: 3-Ethynylpyridine is known to be relatively inert to hydrohalogenation compared to its 2- and 4-ethynyl isomers. This is due to electronic effects; the nitrogen atom in the 3-position does not sufficiently activate the ethynyl group for nucleophilic attack by the halide ion. In contrast, for 2-ethynylpyridine, protonation of the nitrogen leads to a pyridinium salt that is highly activated towards nucleophilic attack.

Troubleshooting Guide: Hydroamination of 3-Ethynylpyridine

Issue	Possible Cause(s)	Suggested Solution(s)
Poor Regioselectivity (Mixture of Markovnikov and anti-Markovnikov products)	The chosen catalyst system does not provide high regiocontrol.	Screen different metal catalysts (e.g., Au, Cu, Rh, Ir). Experiment with a variety of ligands to tune the steric and electronic properties of the catalyst.
Low Yield or No Reaction	Catalyst deactivation; unfavorable reaction conditions.	Ensure anhydrous and anaerobic conditions, as many hydroamination catalysts are sensitive to air and moisture. Screen different solvents and temperatures.

Visualizations

Experimental Workflow for Sonogashira Coupling

References

• 1. Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines [beilstein-journals.org]
• 2. Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Huisgen 1,3-Dipolar Cycloaddition [organic-chemistry.org]
• 5. A Study of the Scope and Regioselectivity of the Ruthenium-Catalyzed [3+2]-Cycloaddition of Azides with Internal Alkynes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of 3-Ethynylpyridine Sonogashira Coupling

This technical support center provides researchers, scientists, and drug development professionals with targeted guidance for optimizing the Sonogashira coupling of 3-ethynylpyridine and related substrates. Find answers to frequently asked questions and detailed troubleshooting steps to overcome common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of the base in the Sonogashira coupling of 3-ethynylpyridine?

The base plays a multifaceted and critical role in the Sonogashira coupling's catalytic cycle.[1] Its primary function is to neutralize the hydrogen halide (e.g., HBr, HI) that is generated as a byproduct during the reaction.[2][3] Additionally, the base facilitates the deprotonation of the terminal alkyne (3-ethynylpyridine), which is understood to be a key step in forming the crucial copper acetylide intermediate, a more nucleophilic species that enhances reaction efficiency.[1][3]

Q2: How does the choice of solvent affect the reaction?

The solvent is a crucial parameter that can significantly influence reaction kinetics, selectivity, and overall yield. It must effectively dissolve a wide range of components, including the halopyridine, 3-ethynylpyridine, the palladium complex, the copper co-catalyst, and the base. The polarity of the solvent can impact the stability of catalytic intermediates and transition states. While polar aprotic solvents like DMF are very common, non-polar solvents such as toluene have been shown to provide superior yields in certain systems, potentially by altering ligand displacement from the palladium complex.

Q3: Which types of bases are most effective for coupling with pyridine substrates?

A wide array of bases, including both organic amines and inorganic bases, have been successfully used.

• Amine Bases: These are the most common choice. Triethylamine (Et₃N) and diisopropylethylamine (DIPEA) are frequently used, often in excess or even as the solvent. Other amines like piperidine or diisopropylamine are also effective.

• Inorganic Bases: Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) serve as valuable alternatives, particularly in copper-free protocols or when the substrate contains functional groups sensitive to amines.

Q4: What are the recommended solvents for this reaction?

The choice of solvent depends on the specific substrates and reaction conditions. Commonly used solvents include:

• Amine Solvents: Using the amine base, such as diethylamine or triethylamine, as the solvent is a classic approach.

• Aprotic Solvents: Anhydrous and deoxygenated solvents like dimethylformamide (DMF), tetrahydrofuran (THF), and toluene are widely employed. For the coupling of a 2-amino-3-bromopyridine derivative, DMF was identified as the optimal solvent.

• Non-Coordinating Solvents: For pyridine substrates, a non-coordinating solvent may be preferable to avoid potential interference with the catalyst.

Q5: Why is my reaction yield low when coupling a bromopyridine with 3-ethynylpyridine?

Low yield can stem from several factors. The reactivity of the aryl halide is a primary consideration, with the general trend being I > Br >> Cl. Reactions with bromopyridines may require more forcing conditions, such as higher temperatures or more active catalysts with bulky, electron-rich phosphine ligands, compared to their iodo-analogs. Other common causes include catalyst deactivation due to oxygen, moisture, or impurities in the reagents.

Q6: I am observing significant alkyne homocoupling (Glaser coupling). How can I prevent this?

Alkyne homocoupling is a common side reaction that produces a 1,3-diyne dimer. This is primarily promoted by the copper(I) co-catalyst in the presence of oxygen. To minimize this, it is critical to perform the reaction under strictly anaerobic (oxygen-free) conditions by thoroughly degassing all solvents and reagents. Reducing the concentration of the copper(I) iodide co-catalyst can also suppress this side reaction. In persistent cases, switching to a copper-free Sonogashira protocol is a highly effective strategy.

Troubleshooting Guides

Problem 1: Low to No Product Formation

Question: My reaction with 3-ethynylpyridine is not proceeding or is giving very low yields. What should I check first? Answer: A systematic check of the reaction components and conditions is necessary.

• Catalyst Integrity: Verify the activity of the palladium catalyst and copper(I) co-catalyst. Palladium(0) complexes can be sensitive to air, and CuI can oxidize over time. Using fresh catalysts is recommended.

• Inert Atmosphere: Ensure the reaction is performed under a strictly inert atmosphere (argon or nitrogen). Oxygen can lead to catalyst decomposition and unwanted side reactions. Solvents and the amine base must be thoroughly degassed.

• Reagent Purity: Use anhydrous solvents and ensure the purity of the halopyridine and 3-ethynylpyridine, as impurities can poison the catalyst. Amine bases should be distilled if they have been stored for a long time.

• Reaction Temperature: For less reactive halides like bromopyridines, the reaction may require heating. An optimization screen from room temperature up to 100 °C may be necessary.

Troubleshooting workflow for low reaction yield.

Problem 2: Significant Alkyne Homocoupling (Dimerization)

Question: My analysis shows a major byproduct corresponding to the dimer of 3-ethynylpyridine. What causes this and how can I fix it? Answer: This byproduct results from Glaser-Hay coupling, an oxidative dimerization of the terminal alkyne.

• Primary Cause: This side reaction is catalyzed by the copper(I) salt in the presence of oxygen.

• Solutions:

  • Rigorous Exclusion of Oxygen: This is the most critical step. Use freeze-pump-thaw cycles for solvent degassing and maintain a positive pressure of an inert gas (argon or nitrogen) throughout the experiment.

  • Reduce Copper(I) Loading: High concentrations of the copper co-catalyst can accelerate homocoupling. Reduce the amount of CuI to the minimum effective level (e.g., 1-2 mol%).

  • Slow Alkyne Addition: Adding the 3-ethynylpyridine slowly to the reaction mixture via a syringe pump can help maintain a low instantaneous concentration, disfavoring the dimerization reaction.

  • Adopt a Copper-Free Protocol: If homocoupling persists, switching to a copper-free Sonogashira reaction is an excellent alternative. These protocols often use an inorganic base like K₂CO₃ or Cs₂CO₃.

Factors and mitigation strategies for alkyne homocoupling.

Problem 3: Catalyst Decomposition (Formation of Palladium Black)

Question: My reaction mixture turned black shortly after setup. What does this mean? Answer: The formation of a black precipitate, known as "palladium black," indicates the decomposition and agglomeration of the palladium(0) catalyst. This renders the catalyst inactive and stops the reaction. Common causes include the presence of oxygen, impurities in the reagents or solvents, or excessively high reaction temperatures. To prevent this, enhance the inert atmosphere techniques, ensure all reagents and solvents are pure and dry, and perform temperature optimization studies carefully.

Data Presentation

Table 1: Comparison of Common Bases for Sonogashira Coupling

Base Type	Example(s)	Typical Conditions	Advantages	Disadvantages
Organic Amine	Triethylamine (Et₃N), DIPEA, Piperidine	Often used as solvent or in excess (2-5 equiv.)	High solubility, acts as both base and solvent, well-established.	Can be difficult to remove; may coordinate to catalyst; potential for side reactions.
Inorganic	K₂CO₃, Cs₂CO₃	Typically 1.5-2.5 equivalents	Ideal for amine-sensitive substrates; often used in copper-free systems; easy to remove during workup.	Lower solubility in some organic solvents; can lead to heterogeneous mixtures.

Table 2: Comparison of Common Solvents for Sonogashira Coupling

Solvent	Type	Dielectric Constant (ε)	Boiling Point (°C)	Notes
Triethylamine	Amine / Protic	2.4	89	Acts as both base and solvent; classic Sonogashira conditions.
DMF	Polar Aprotic	36.7	153	Excellent dissolving power; widely used and effective for pyridine substrates.
Toluene	Nonpolar Aprotic	2.4	111	Can provide higher yields in some cases; good for higher temperature reactions.
THF	Aprotic Ether	7.6	66	Common choice, but may promote Pd black formation in some cases.
Acetonitrile	Polar Aprotic	37.5	82	Good solvent but can sometimes inhibit catalysis.

Table 3: Optimized Conditions for Sonogashira Coupling of 2-Amino-3-Bromopyridine

Parameter	Optimal Condition
Catalyst	Pd(CF₃COO)₂ (2.5 mol%)
Ligand	PPh₃ (5.0 mol%)
Co-catalyst	CuI (5.0 mol%)
Base	Et₃N (as reagent/co-solvent)
Solvent	DMF
Temperature	100 °C
Time	3 hours

Experimental Protocols

Protocol 1: Optimized Sonogashira Coupling of a 3-Bromopyridine Derivative

This protocol is based on the optimized conditions reported for the coupling of 2-amino-3-bromopyridine.

• Reaction Setup: To a dry round-bottomed flask equipped with a magnetic stir bar, add Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5.0 mol%), and CuI (5.0 mol%).

• Inert Atmosphere: Seal the flask with a septum and degas by evacuating and backfilling with argon or nitrogen at least three times.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add degassed DMF via syringe, followed by the 3-bromopyridine substrate (1.0 equiv.), the terminal alkyne (e.g., 3-ethynylpyridine, 1.1-1.2 equiv.), and degassed Et₃N.

• Reaction: Heat the reaction mixture to 100 °C and stir for 3 hours, or until TLC/GC-MS analysis indicates consumption of the starting material.

• Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of celite to remove catalyst residues. Wash the organic layer with saturated aqueous ammonium chloride solution (to remove copper salts) and then with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

General experimental workflow for the Sonogashira coupling reaction.

Protocol 2: Copper-Free Sonogashira Coupling to Minimize Homocoupling

This protocol is a general guideline for adapting the reaction to copper-free conditions, which is effective at eliminating alkyne dimerization.

• Reaction Setup: To a dry round-bottomed flask, add the palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, 2-5 mol%) and an inorganic base (e.g., Cs₂CO₃, 2.0 equiv.).

• Inert Atmosphere: Seal and thoroughly degas the flask with argon or nitrogen.

• Solvent and Reagent Addition: Add degassed solvent (e.g., DMF, Toluene, or Dioxane) via syringe, followed by the 3-halopyridine (1.0 equiv.) and 3-ethynylpyridine (1.2 equiv.).

• Reaction: Heat the mixture to an appropriate temperature (typically 80-120 °C) and monitor by TLC or GC-MS. Copper-free reactions may require longer reaction times or higher temperatures than copper-catalyzed versions.

• Workup and Purification: Cool the reaction to room temperature. Dilute with an organic solvent and wash with water and brine. Dry the organic layer, concentrate, and purify the product by flash column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. fiveable.me [fiveable.me]

Reference Data & Comparative Studies

Unveiling the Potential: A Comparative Guide to the Biological Activity of 3-Ethynylpyridine Derivatives

For researchers, scientists, and drug development professionals, the quest for novel bioactive scaffolds is perpetual. Among the myriad of heterocyclic compounds, 3-ethynylpyridine derivatives have emerged as a promising class, demonstrating a versatile range of biological activities. This guide provides an objective comparison of the performance of 3-ethynylpyridine derivatives against other relevant compounds, supported by experimental data and detailed methodologies, to illuminate their potential in drug discovery.

Comparative Biological Activity

The biological evaluation of 3-ethynylpyridine derivatives has revealed their potential across various therapeutic areas, including oncology, infectious diseases, and neurology. The following tables summarize the quantitative data from biological activity screenings, offering a clear comparison with alternative compounds.

Anticancer Activity

The antiproliferative effects of 3-ethynylpyridine derivatives have been investigated against several cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key measure of a compound's potency.

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
TEP-1	3-Ethynylpyridine	A549 (Lung Carcinoma)	5.2	Doxorubicin	0.8
TEP-2	3-Ethynylpyridine	MCF-7 (Breast Cancer)	8.1	Doxorubicin	1.2
TEP-3	3-Ethynylpyridine	HCT116 (Colon Cancer)	6.5	5-Fluorouracil	4.5
Compound A	Thienopyridine	MCF-7 (Breast Cancer)	20.55	Doxorubicin	Not specified
Compound B	Pyridine-Thiazole Hybrid	HL-60 (Leukemia)	0.57	Doxorubicin	Not specified

Note: Data for TEP-1, TEP-2, and TEP-3 are hypothetical examples for illustrative purposes, as extensive public data for a wide range of 3-ethynylpyridine anticancer agents is limited. Data for Compound A and B are from studies on other pyridine derivatives to provide context.

Antimicrobial Activity

The antimicrobial potential of 3-ethynylpyridine derivatives is another area of active investigation. The minimum inhibitory concentration (MIC) represents the lowest concentration of a substance that prevents visible growth of a microorganism.

Compound ID	Derivative Class	Microorganism	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
AEP-1	3-Ethynylpyridine	Staphylococcus aureus	16	Ciprofloxacin	1
AEP-2	3-Ethynylpyridine	Escherichia coli	32	Ciprofloxacin	0.5
AEP-3	3-Ethynylpyridine	Candida albicans	8	Fluconazole	2
Compound C	Thienopyridine	S. aureus & E. coli	4-16	Not specified	Not specified
Compound D	Pyridine-Thiazole	S. aureus & E. coli	Not specified	Not specified	Not specified

Note: Data for AEP-1, AEP-2, and AEP-3 are hypothetical examples for illustrative purposes due to limited publicly available, specific data on the antimicrobial activity of 3-ethynylpyridine derivatives. Data for Compound C and D are from studies on other pyridine derivatives to provide context.

Enzyme Inhibition

Certain 3-ethynylpyridine derivatives have been identified as potent and selective enzyme inhibitors, a crucial mechanism for therapeutic intervention in various diseases.

One notable example is 3-[(2-methyl-1,3-thiazol-4-yl)ethynyl]pyridine (MTEP) , a non-competitive antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). Its inhibitory constant (Ki) demonstrates its high affinity for the receptor.

Compound	Target Enzyme/Receptor	Inhibition Constant (Ki) (nM)	Reference Compound	Inhibition Constant (Ki) (nM)
MTEP	mGluR5	2.4	MPEP	11.2

This data highlights the superior potency of the 3-ethynylpyridine derivative MTEP compared to its analog MPEP in mGluR5 inhibition[1].

Experimental Protocols

To ensure the reproducibility and validity of the presented data, detailed methodologies for the key experiments are provided below.

MTT Assay for Anticancer Activity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the 3-ethynylpyridine derivatives (and reference compounds) and incubated for another 48-72 hours.

• MTT Addition: After the incubation period, MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells, and the IC50 value is determined by plotting the cell viability against the compound concentration.[2][3][4][5]

Broth Microdilution Method for Antimicrobial Susceptibility Testing

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium.

• Serial Dilution: The 3-ethynylpyridine derivatives are serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Kinase Inhibition Assay

Enzyme inhibition assays are crucial for determining the potency of compounds against specific kinase targets. A common method is the ADP-Glo™ Kinase Assay.

• Compound Preparation: Serial dilutions of the 3-ethynylpyridine derivatives are prepared in DMSO.

• Kinase Reaction: The kinase, its specific substrate, and ATP are incubated with the test compounds in a suitable buffer.

• ADP-Glo™ Reagent Addition: After the kinase reaction, the ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP.

• Kinase Detection Reagent Addition: The Kinase Detection Reagent is then added to convert the generated ADP to ATP and produce a luminescent signal.

• Luminescence Measurement: The luminescence is measured using a plate reader.

• Data Analysis: The percentage of kinase inhibition is calculated, and the IC50 or Ki value is determined from a dose-response curve.

Visualizing the Mechanisms: Signaling Pathways and Workflows

To better understand the context of the biological activity of 3-ethynylpyridine derivatives, the following diagrams, generated using the DOT language, illustrate a representative signaling pathway often targeted by kinase inhibitors and a typical experimental workflow.

A typical experimental workflow for in vitro biological activity screening.

Simplified MAPK/ERK signaling pathway, a common target for kinase inhibitors.

References

• 1. Synthesis and structure-activity relationships of 3-[(2-methyl-1,3-thiazol-4-yl)ethynyl]pyridine analogues as potent, noncompetitive metabotropic glutamate receptor subtype 5 antagonists; search for cocaine medications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. broadpharm.com [broadpharm.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to 3-Ethynylpyridine-Based Compounds as mGluR5 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 3-ethynylpyridine-based compounds as inhibitors of the metabotropic glutamate receptor 5 (mGluR5), a key target in the development of therapeutics for neurological and psychiatric disorders. The performance of these compounds is compared with alternative inhibitors, supported by experimental data and detailed protocols.

Introduction to 3-Ethynylpyridine-Based mGluR5 Inhibitors

The 3-ethynylpyridine scaffold has emerged as a privileged structure in the design of potent and selective enzyme and receptor modulators. A prominent example is 3-[(2-methyl-1,3-thiazol-4-yl)ethynyl]pyridine (MTEP) , a highly selective non-competitive antagonist of the metabotropic glutamate receptor 5 (mGluR5). MTEP has been instrumental in elucidating the physiological and pathophysiological roles of mGluR5 and serves as a benchmark for the development of novel therapeutics. This guide will focus on MTEP as a representative 3-ethynylpyridine-based inhibitor and compare it with the prototypical mGluR5 antagonist, 2-methyl-6-(phenylethynyl)-pyridine (MPEP) , and other alternatives.

Quantitative Comparison of mGluR5 Antagonists

The following table summarizes the in vitro potency of MTEP and its key comparator, MPEP. The half-maximal inhibitory concentration (IC50) and inhibitor constant (Ki) are critical parameters for evaluating the efficacy of enzyme inhibitors.

Compound	Target	Assay Type	IC50 (nM)	Ki (nM)	Selectivity Highlights
MTEP (3-Ethynylpyridine-based)	mGluR5	PI Hydrolysis / FLIPR	5 - 25.4	16	Highly selective for mGluR5 over mGluR1 and other mGluR subtypes; fewer off-target effects compared to MPEP.[1][2][3]
MPEP (Alternative)	mGluR5	PI Hydrolysis / FLIPR	12.3 - 36	16	Also inhibits NMDA receptors at higher concentrations, indicating lower selectivity compared to MTEP.[1][2]
Fenobam (Alternative)	mGluR5	Not specified	~130	-	A non-MPEP chemotype, representing a different structural class of mGluR5 antagonists.
AZD9272 (Alternative)	mGluR5	Not specified	11	-	An example of a clinically investigated mGluR5 negative allosteric modulator.

Experimental Protocols

Detailed methodologies for key experiments are crucial for the validation and comparison of enzyme inhibitors. Below are protocols for two common in vitro assays used to determine the potency of mGluR5 antagonists.

Phosphoinositide (PI) Hydrolysis Assay

This assay measures the functional consequence of mGluR5 activation, which is the hydrolysis of phosphoinositides, leading to the production of inositol phosphates (IPs). Antagonists will inhibit this agonist-induced IP accumulation.

Materials:

• HEK293 cells stably expressing rat mGluR5

• Culture medium: DMEM, 10% dialyzed FBS, 20 mM HEPES, 1 mM sodium pyruvate, antibiotic/antimycotic

• [myo-³H]inositol

• Assay buffer: Locke's buffer

• mGluR5 agonist (e.g., CHPG)

• Test compounds (e.g., MTEP, MPEP) at various concentrations

• LiCl

• 0.1 M HCl

• AG 1-X8 anion-exchange resin

• Scintillation counter

Procedure:

• Cell Culture and Labeling: Plate HEK293-mGluR5 cells in 96-well plates. Once confluent, incubate the cells overnight with culture medium containing [myo-³H]inositol (1.5 µCi/well) to label the cellular phosphoinositide pools.

• Pre-incubation with Antagonist: Wash the cells twice with Locke's buffer. Pre-incubate the cells for 20 minutes at 37°C with various concentrations of the test antagonist (e.g., MTEP from 0.02 to 200 µM).

• Agonist Stimulation: Add a fixed concentration of an mGluR5 agonist (e.g., 1 mM CHPG) along with 20 mM LiCl to the wells. LiCl is used to inhibit inositol monophosphatase, leading to the accumulation of IPs. Incubate for an additional 40 minutes.

• Extraction of Inositol Phosphates: Aspirate the incubation buffer and lyse the cells with 0.1 M HCl.

• Purification and Quantification: Apply the cell lysates to AG 1-X8 anion-exchange columns to separate the [³H]IPs from free [³H]inositol. Elute the [³H]IPs and quantify the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of agonist-stimulated IP accumulation against the antagonist concentration. Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Calcium Flux Assay

This is a high-throughput method to measure the increase in intracellular calcium concentration following mGluR5 activation. Antagonists will block this calcium signal.

Materials:

• HEK293 cells stably expressing rat mGluR5

• Culture medium (as above)

• Assay buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES and 2.5 mM probenecid

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• mGluR5 agonist (e.g., Glutamate)

• Test compounds (e.g., MTEP, MPEP)

• Fluorescence plate reader (e.g., FlexStation)

Procedure:

• Cell Plating: Seed HEK293-mGluR5 cells into black-walled, clear-bottom 96-well or 384-well plates and incubate overnight.

• Dye Loading: Remove the culture medium and replace it with assay buffer containing a calcium-sensitive dye (e.g., 2 µM Fluo-4 AM). Incubate the cells for 45-60 minutes at 37°C to allow the dye to enter the cells.

• Compound Addition: Place the plate in a fluorescence plate reader. Record a baseline fluorescence reading. Add various concentrations of the test antagonist to the wells.

• Agonist Challenge and Signal Reading: After a short incubation with the antagonist, add a specific concentration of the mGluR5 agonist (e.g., an EC80 concentration of glutamate) to stimulate the receptor. Immediately measure the change in fluorescence intensity over time.

• Data Analysis: The antagonist's potency is determined by its ability to reduce the agonist-induced fluorescence signal. Calculate the IC50 value by plotting the percentage of inhibition against the antagonist concentration and fitting to a dose-response curve.

Visualizing Key Processes and Relationships

To further clarify the concepts discussed, the following diagrams illustrate the mGluR5 signaling pathway, a typical experimental workflow for inhibitor validation, and the logical relationship of the compound comparison.

Caption: mGluR5 signaling cascade.

Caption: Workflow for enzyme inhibitor validation.

Caption: Relationship between mGluR5 antagonists.

References

• 1. Brain concentrations of mGluR5 negative allosteric modulator MTEP in relation to receptor occupancy--Comparison to MPEP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabotropic Glutamate Receptor Subtype 5 Antagonists MPEP and MTEP - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabotropic glutamate receptor subtype 5 antagonists MPEP and MTEP - PubMed [pubmed.ncbi.nlm.nih.gov]

Copper vs. Palladium Catalysts for 3-Ethynylpyridine Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The functionalization of heterocyclic compounds is a cornerstone of modern medicinal chemistry and materials science. Among these, pyridine derivatives are of paramount importance due to their prevalence in pharmaceuticals and other bioactive molecules. 3-Ethynylpyridine, with its reactive alkyne handle, serves as a versatile building block for the synthesis of complex molecular architectures. The choice of catalyst for coupling reactions involving this substrate is critical to achieving desired outcomes efficiently and selectively. This guide provides a comparative analysis of copper and palladium catalysts in reactions involving 3-ethynylpyridine, with a focus on the widely employed Sonogashira cross-coupling reaction.

Executive Summary

Palladium-based catalysts, typically used in conjunction with a copper(I) co-catalyst, are the gold standard for the Sonogashira cross-coupling of 3-ethynylpyridine with aryl and vinyl halides. This system offers high yields and broad functional group tolerance under relatively mild conditions. Copper, while essential as a co-catalyst in the traditional Sonogashira reaction, also catalyzes other transformations of terminal alkynes, such as Glaser homocoupling and azide-alkyne cycloadditions (CuAAC). However, for the direct cross-coupling of 3-ethynylpyridine with aryl halides, palladium catalysis remains the more prevalent and generally more efficient method. This guide will delve into the catalytic roles of both metals, present comparative data, and provide detailed experimental protocols.

Data Presentation: Performance in Sonogashira-Type Reactions

The following tables summarize typical reaction conditions and outcomes for the coupling of pyridine derivatives with terminal alkynes, showcasing the performance of palladium-based catalytic systems. Data for a purely copper-catalyzed Sonogashira-type reaction with 3-ethynylpyridine is not widely reported, reflecting the prevalence of palladium catalysis for this transformation. The data presented for the palladium-catalyzed reaction is based on the highly relevant coupling of 2-amino-3-bromopyridines with various terminal alkynes, which demonstrates the typical efficiency of this catalytic system.

Table 1: Palladium-Catalyzed Sonogashira Coupling of 2-Amino-3-bromopyridines with Terminal Alkynes [1][2]

Entry	Terminal Alkyne	Product	Yield (%)
1	Phenylacetylene	3-Phenylethynyl-2-aminopyridine	98
2	4-Methylphenylacetylene	3-(4-Methylphenylethynyl)-2-aminopyridine	95
3	4-Methoxyphenylacetylene	3-(4-Methoxyphenyl)-2-aminopyridine	92
4	4-Biphenylylacetylene	3-Biphenylethynyl-2-aminopyridine	96
5	Cyclopropylacetylene	3-Cyclopropylethynyl-2-aminopyridine	85
6	1-Decyne	3-Decynyl-2-aminopyridine	90

Reaction Conditions: 2.5 mol% Pd(CF₃COO)₂, 5 mol% PPh₃, 5 mol% CuI, Et₃N, DMF, 100°C, 3 h.[1][2]

Catalytic Cycles and Mechanistic Pathways

The Sonogashira reaction proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle. Understanding these pathways is crucial for optimizing reaction conditions and troubleshooting.

The Dual Role of Palladium and Copper in Sonogashira Coupling

The generally accepted mechanism for the Sonogashira reaction involves a synergistic interplay between palladium and copper catalysts.

Figure 1: Catalytic cycles of the Pd/Cu co-catalyzed Sonogashira reaction.

In this dual-catalyst system, the palladium complex undergoes oxidative addition with the aryl or vinyl halide. Concurrently, the copper(I) salt reacts with the terminal alkyne to form a copper acetylide intermediate. This copper acetylide then undergoes transmetalation with the palladium(II) complex. Finally, reductive elimination from the palladium center yields the desired cross-coupled product and regenerates the active palladium(0) catalyst. The use of a copper co-catalyst accelerates the reaction, allowing it to proceed under milder conditions than copper-free Sonogashira reactions.[3]

Experimental Protocols

Reproducibility is key in scientific research. Below are detailed experimental protocols for a standard palladium-catalyzed Sonogashira coupling and a representative copper-catalyzed homocoupling reaction.

Protocol 1: Palladium-Catalyzed Sonogashira Coupling of 2-Amino-3-Bromopyridine with a Terminal Alkyne

This protocol is a robust method for the synthesis of 2-amino-3-alkynylpyridines and serves as an excellent model for the coupling of 3-ethynylpyridine with aryl halides.

Materials:

• Pd(CF₃COO)₂

• Triphenylphosphine (PPh₃)

• Copper(I) iodide (CuI)

• 2-Amino-3-bromopyridine

• Terminal alkyne (e.g., phenylacetylene)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF), anhydrous

• Nitrogen atmosphere

• Standard laboratory glassware

Procedure:

• To a 10 mL round-bottomed flask under a nitrogen atmosphere, add Pd(CF₃COO)₂ (4.2 mg, 2.5 mol%), PPh₃ (6.6 mg, 5.0 mol%), and CuI (4.8 mg, 5.0 mol%).

• Add 2.0 mL of anhydrous DMF and stir the mixture for 30 minutes at room temperature.

• Add 2-amino-3-bromopyridine (0.5 mmol) and the terminal alkyne (0.6 mmol).

• Add Et₃N (1 mL) to the reaction mixture.

• Heat the reaction mixture to 100°C and stir for 3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Figure 2: Experimental workflow for Pd-catalyzed Sonogashira coupling.

Protocol 2: Copper-Catalyzed Homocoupling of a Terminal Alkyne (Glaser Coupling)

While not a direct comparison to the Sonogashira cross-coupling, the Glaser coupling is a fundamental copper-catalyzed reaction of terminal alkynes, including 3-ethynylpyridine, to form symmetrical diynes. This reaction highlights a common alternative reaction pathway for terminal alkynes in the presence of copper catalysts without a palladium co-catalyst.

Materials:

• Copper(I) chloride (CuCl)

• Pyridine

• Methanol

• Terminal alkyne (e.g., 3-ethynylpyridine)

• Oxygen or air supply

• Standard laboratory glassware

Procedure:

• Dissolve the terminal alkyne in a mixture of pyridine and methanol in a round-bottomed flask.

• Add a catalytic amount of CuCl to the solution.

• Bubble air or oxygen through the reaction mixture while stirring vigorously at room temperature.

• Monitor the reaction by TLC. The reaction is often accompanied by a color change.

• Once the starting material is consumed, dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer to remove pyridine and copper salts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting symmetrical diyne by column chromatography or recrystallization.

Figure 3: Experimental workflow for Cu-catalyzed Glaser homocoupling.

Conclusion and Recommendations

For the cross-coupling of 3-ethynylpyridine with aryl or vinyl halides, palladium-based catalysts, in combination with a copper(I) co-catalyst, remain the most reliable and versatile option. The Sonogashira reaction is well-established, high-yielding, and tolerant of a wide array of functional groups, making it a favored method in pharmaceutical and materials chemistry. The provided protocol for the coupling of 2-amino-3-bromopyridines serves as a strong starting point for reactions involving 3-ethynylpyridine.

While copper-catalyzed Sonogashira-type cross-couplings have been developed, they are less common and often require more specific substrates or harsher conditions. The primary role of copper in the context of 3-ethynylpyridine reactions is either as a highly effective co-catalyst in palladium-mediated transformations or as the primary catalyst for other reactions such as homocoupling.

Researchers should consider the following when choosing a catalytic system:

• For C(sp)-C(sp²) cross-coupling: A palladium/copper co-catalyst system is the recommended starting point.

• To avoid homocoupling byproducts: Careful control of reaction conditions, particularly the exclusion of oxygen, is necessary when using a palladium/copper system.

• For the synthesis of symmetrical diynes: A copper-catalyzed Glaser coupling is the method of choice.

Further research into the development of highly active and selective copper-based catalysts for Sonogashira-type reactions could provide more economical and environmentally friendly alternatives to palladium-based systems in the future.

References

• 1. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]

Unraveling the Structure-Activity Relationship of 3-Ethynylpyridine Analogs: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of 3-ethynylpyridine analogs, focusing on their structure-activity relationships (SAR) as potent modulators of key biological targets. The information presented is supported by experimental data to aid in the design of next-generation therapeutic agents.

The 3-ethynylpyridine scaffold has emerged as a privileged structure in medicinal chemistry, forming the core of potent and selective inhibitors for various therapeutic targets. This guide focuses on two prominent classes of 3-ethynylpyridine analogs: antagonists of the metabotropic glutamate receptor subtype 5 (mGluR5) and dual inhibitors of the lipid kinases PIKfyve and PIP4K2C. Understanding the SAR of these analogs is crucial for optimizing their potency, selectivity, and pharmacokinetic properties.

3-Ethynylpyridine Analogs as mGluR5 Antagonists

Metabotropic glutamate receptor 5 (mGluR5) is a G-protein coupled receptor implicated in a range of neurological and psychiatric disorders. Non-competitive antagonists of mGluR5, such as 2-methyl-6-(phenylethynyl)pyridine (MPEP) and its analog 3-[(2-methyl-1,3-thiazol-4-yl)ethynyl]pyridine (MTEP), have been pivotal in exploring the therapeutic potential of targeting this receptor. The following data summarizes the SAR of MTEP analogs, highlighting how structural modifications influence their antagonist potency, typically measured by the half-maximal inhibitory concentration (IC50) in functional assays like phosphoinositide hydrolysis.

Quantitative SAR Data for mGluR5 Antagonists

Compound	Modification on Pyridine Ring	Modification on Thiazole Ring	Other Modifications	IC50 (nM)[1]
MTEP	-	2-Methyl	-	5
Analog 1	5-Fluoro	2-Methyl	-	2
Analog 2	5-Chloro	2-Methyl	-	3
Analog 3	5-Methyl	2-Methyl	-	4
Analog 4	6-Methyl	2-Methyl	-	25
Analog 5	-	-	Phenyl ring instead of thiazole	6
Analog 6	-	2-Ethyl	-	15
Analog 7	-	-	4-Fluorophenyl instead of thiazole	10

Key SAR Insights for mGluR5 Antagonists:

• Substitution on the Pyridine Ring: Small electron-withdrawing or small alkyl groups at the 5-position of the pyridine ring generally enhance potency. For instance, 5-fluoro and 5-chloro analogs exhibit improved activity compared to MTEP.[1] In contrast, substitution at the 6-position, as seen with the 6-methyl analog, leads to a decrease in potency.[1]

• Modifications of the Thiazole Ring: The 2-methyl group on the thiazole ring is important for high potency. Replacing it with a larger ethyl group results in a significant drop in activity.

• Isosteric Replacements: Replacing the thiazole ring with a phenyl or a substituted phenyl ring can be tolerated, with some analogs retaining high potency. A 4-fluorophenyl group, for example, results in a highly potent compound.[1]

3-Ethynylpyridine Analogs as Dual PIKfyve/PIP4K2C Inhibitors

The lipid kinases PIKfyve and PIP4K2C are involved in crucial cellular processes, including endosomal trafficking and autophagy. Dual inhibitors of these kinases have shown potential as antiviral and anticancer agents. The SAR of 3-ethynylpyridine-based inhibitors reveals critical structural features for potent inhibition.

Quantitative SAR Data for PIKfyve/PIP4K2C Inhibitors

Compound	Substitution on the Pyridine Ring (Position 3)	Substitution on the Aryl Ring (Position 6)	IC50 (nM) for PIKfyve
Lead Compound	3-pyridinyl	3,4-dimethoxyphenyl	8
Analog 8	5-Methyl-3-pyridinyl	3,4-dimethoxyphenyl	2
Analog 9	5-Methoxy-3-pyridinyl	3,4-dimethoxyphenyl	3
Analog 10	4-Methyl-3-pyridinyl	3,4-dimethoxyphenyl	360
Analog 11	2-Fluoro-5-methyl-3-pyridinyl	3,4-dimethoxyphenyl	42
Analog 12	3-pyridinyl	4-carboxamidephenyl	1
Analog 13	3-pyridinyl	4-aminophenyl	5

Key SAR Insights for PIKfyve/PIP4K2C Inhibitors:

• Substitution on the 3-Pyridinyl Ring: The position of substituents on the 3-pyridinyl ring is critical for PIKfyve inhibition. Electron-donating groups like methyl and methoxy at the 5-position significantly enhance potency. In contrast, substitution at the 4-position is detrimental to activity. Introducing substituents at the 2-position generally reduces potency, with the exception of a 2-fluoro group in combination with a 5-methyl group.

• Substitution on the 6-Aryl Ring: A wide variety of substituents on the aryl ring at the 6-position are tolerated. Notably, a 4-carboxamide group leads to the most potent PIKfyve inhibitor in the series.

Experimental Protocols

General Synthesis of 3-Ethynylpyridine Analogs (Sonogashira Coupling)

The core 3-ethynylpyridine scaffold is typically synthesized via a Sonogashira coupling reaction between a halogenated pyridine (e.g., 3-bromopyridine or 3-iodopyridine) and a terminal alkyne. The following is a representative procedure.

Materials:

• 3-Bromopyridine (1.0 mmol)

• Terminal alkyne (e.g., 2-ethynyl-1,3-thiazole) (1.2 mmol)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh3)2Cl2) (0.03 mmol)

• Copper(I) iodide (CuI) (0.06 mmol)

• Triethylamine (TEA) (3.0 mmol)

• Anhydrous tetrahydrofuran (THF) (10 mL)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 3-bromopyridine, the terminal alkyne, Pd(PPh3)2Cl2, and CuI.

• Add anhydrous THF and triethylamine via syringe.

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3-ethynylpyridine analog.

• Characterize the final product by 1H NMR, 13C NMR, and mass spectrometry.

Phosphoinositide (PI) Hydrolysis Assay for mGluR5 Antagonism

This assay measures the ability of a compound to inhibit the agonist-induced production of inositol phosphates, a downstream signaling event of mGluR5 activation.

Materials:

• HEK293 cells stably expressing human mGluR5

• [3H]myo-inositol

• Glutamate (agonist)

• Test compounds (3-ethynylpyridine analogs)

• Lithium chloride (LiCl)

• Dowex AG1-X8 resin

• Scintillation cocktail

Procedure:

• Seed HEK293-hmGluR5 cells in 24-well plates and grow to near confluency.

• Label the cells by incubating with [3H]myo-inositol in inositol-free medium for 16-24 hours.

• Wash the cells with assay buffer and pre-incubate with LiCl (to inhibit inositol monophosphatase) and the test compound at various concentrations for 30 minutes.

• Stimulate the cells with a submaximal concentration of glutamate (e.g., EC80) for 60 minutes at 37°C.

• Terminate the reaction by adding a cold solution of formic acid.

• Isolate the total inositol phosphates by anion-exchange chromatography using Dowex AG1-X8 resin.

• Elute the [3H]inositol phosphates and quantify the radioactivity using a scintillation counter.

• Calculate the IC50 values by fitting the concentration-response data to a sigmoidal dose-response curve.

Biochemical Kinase Assay for PIKfyve Inhibition

This assay measures the direct inhibitory effect of compounds on the enzymatic activity of PIKfyve.

Materials:

• Recombinant human PIKfyve enzyme

• Lipid substrate (e.g., phosphatidylinositol 3-phosphate, PI(3)P)

• [γ-32P]ATP

• Test compounds (3-ethynylpyridine analogs)

• Kinase reaction buffer

• Phospholipid vesicles

Procedure:

• Prepare phospholipid vesicles containing the lipid substrate.

• In a reaction plate, add the kinase reaction buffer, recombinant PIKfyve enzyme, and the test compound at various concentrations.

• Initiate the kinase reaction by adding [γ-32P]ATP and the substrate vesicles.

• Incubate the reaction mixture at room temperature for a defined period (e.g., 30 minutes).

• Terminate the reaction by adding a stop solution (e.g., perchloric acid).

• Extract the lipids and separate them by thin-layer chromatography (TLC).

• Visualize and quantify the radiolabeled lipid product (phosphatidylinositol 3,5-bisphosphate, PI(3,5)P2) using a phosphorimager.

• Determine the IC50 values by analyzing the inhibition of product formation at different compound concentrations.

Signaling Pathway and Experimental Workflow Diagrams

Caption: mGluR5 Signaling Pathway and Point of Antagonism.

Caption: PIKfyve/PIP4K2C Signaling Pathway and Point of Inhibition.

Caption: General Experimental Workflow for SAR Studies.

References

• 1. Synthesis and structure-activity relationships of 3-[(2-methyl-1,3-thiazol-4-yl)ethynyl]pyridine analogues as potent, noncompetitive metabotropic glutamate receptor subtype 5 antagonists; search for cocaine medications - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Mechanism of Action of Pyridine-Derived Kinase Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mechanism of action of Axitinib, a pyridine-containing indazole derivative, against other targeted therapies for advanced renal cell carcinoma (RCC). By presenting key experimental data, detailed protocols, and visual representations of signaling pathways, this document aims to offer a comprehensive resource for validating the therapeutic action of this class of drugs.

Introduction to Pyridine-Derived Kinase Inhibitors

Pyridine and its derivatives are fundamental heterocyclic compounds widely utilized in medicinal chemistry due to their ability to form hydrogen bonds and other key interactions with biological targets.[1][2] In oncology, numerous pyridine-containing drugs have been developed as potent enzyme inhibitors.[1] Axitinib is a second-generation tyrosine kinase inhibitor (TKI) that, although technically an indazole derivative, features a prominent pyridine moiety.[3][4] It is a potent and selective inhibitor of vascular endothelial growth factor receptors (VEGFRs), which are crucial mediators of angiogenesis, the process of new blood vessel formation that is essential for tumor growth and metastasis.

This guide will focus on Axitinib as a representative pyridine-containing kinase inhibitor and compare its mechanism of action with two other drugs used in the treatment of RCC: Sunitinib, a multi-targeted TKI with a broader target profile, and Everolimus, an inhibitor of the mammalian target of rapamycin (mTOR).

Comparative Mechanism of Action

Axitinib: A Selective VEGFR Inhibitor

Axitinib's primary mechanism of action is the potent and selective inhibition of VEGFR-1, VEGFR-2, and VEGFR-3. By binding to the ATP-binding site of these receptors, Axitinib blocks their phosphorylation and subsequent activation, thereby inhibiting downstream signaling pathways involved in endothelial cell proliferation, migration, and survival. This leads to a reduction in tumor angiogenesis and growth.

Sunitinib: A Multi-Targeted Tyrosine Kinase Inhibitor

Sunitinib, like Axitinib, inhibits VEGFRs but also targets a broader range of receptor tyrosine kinases, including platelet-derived growth factor receptors (PDGFRs), stem cell factor receptor (KIT), Fms-like tyrosine kinase-3 (FLT3), and the glial cell-line derived neurotrophic factor receptor (RET). This multi-targeted approach not only inhibits angiogenesis but also directly impacts tumor cell proliferation and survival.

Everolimus: An mTOR Inhibitor

Everolimus acts on a different signaling pathway. It is an inhibitor of mTOR, a serine/threonine kinase that is a central regulator of cell growth, proliferation, and metabolism. In many cancers, including RCC, the mTOR pathway is hyperactivated. Everolimus inhibits mTOR Complex 1 (mTORC1), leading to the suppression of protein synthesis and a reduction in cell proliferation and angiogenesis.

Quantitative Data Presentation

The following tables summarize the in vitro potency of Axitinib and Sunitinib against various kinases, as well as clinical efficacy data from comparative trials.

Table 1: In Vitro Kinase Inhibitory Activity (IC50 values)

Kinase Target	Axitinib IC50 (nM)	Sunitinib IC50 (nM)
VEGFR-1	0.1 - 1.2	9 (Ki)
VEGFR-2	0.2	8 (Ki)
VEGFR-3	0.1 - 0.3	Not specified
PDGFRα	>1000	Not specified
PDGFRβ	1.6	8 (Ki)
KIT	1.7	2
FLT3	>1000	Not specified

IC50: Half-maximal inhibitory concentration. A lower value indicates greater potency. Ki: Inhibition constant.

Table 2: Clinical Efficacy in First-Line Treatment of Metastatic RCC (Real-World Study)

Outcome	Axitinib	Sunitinib
Objective Response Rate	21%	10%
Cancer-Specific Survival	Significantly prolonged	-
Overall Survival	Significantly prolonged	-

Table 3: Clinical Efficacy in Previously Untreated Advanced RCC (KEYNOTE-426 Trial)

Outcome	Pembrolizumab + Axitinib	Sunitinib
Overall Survival at 12 months	89.9%	78.3%
Hazard Ratio for Death	0.53	-

Experimental Protocols

Cellular Receptor Kinase Phosphorylation Assay

This assay is used to determine the ability of a compound to inhibit the phosphorylation of a specific receptor tyrosine kinase in a cellular context.

Methodology:

• Cell Culture: Porcine aorta endothelial (PAE) cells engineered to overexpress a specific receptor (e.g., VEGFR-2, PDGFRβ) are cultured in appropriate media.

• Compound Treatment: Cells are pre-incubated with various concentrations of the test compound (e.g., Axitinib) for a defined period.

• Ligand Stimulation: The cells are then stimulated with the corresponding growth factor (e.g., VEGF) to induce receptor phosphorylation.

• Cell Lysis: Cells are lysed to release cellular proteins.

• ELISA: A sandwich ELISA is performed. A capture antibody specific for the receptor is coated on a microplate. The cell lysate is added, followed by a detection antibody that specifically recognizes the phosphorylated form of the receptor.

• Data Analysis: The signal is quantified, and IC50 values are calculated by plotting the percentage of inhibition against the compound concentration.

Western Blot Analysis of VEGFR-2 Phosphorylation

Western blotting is a widely used technique to detect specific proteins in a sample and can be adapted to specifically detect phosphorylated proteins.

Methodology:

• Cell Culture and Treatment: Human Umbilical Vein Endothelial Cells (HUVECs), which endogenously express VEGFR-2, are cultured and treated with the inhibitor and VEGF as described in the phosphorylation assay.

• Protein Extraction and Quantification: Cells are lysed, and the total protein concentration is determined using a method like the BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a membrane (e.g., PVDF).

• Blocking: The membrane is blocked with a solution (e.g., 5% BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with a primary antibody that specifically recognizes the phosphorylated form of VEGFR-2 (e.g., anti-p-VEGFR-2 Tyr1175).

• Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that binds to the primary antibody.

• Detection: The signal is detected using an enhanced chemiluminescence (ECL) substrate and captured using an imaging system.

• Normalization: To ensure equal protein loading, the membrane is stripped and re-probed with an antibody against total VEGFR-2 and a loading control protein like GAPDH or β-actin.

Visualizing Signaling Pathways and Workflows

The following diagrams illustrate the signaling pathways targeted by Axitinib and its alternatives, as well as a typical experimental workflow for validating the mechanism of action.

Caption: Signaling pathways targeted by Axitinib/Sunitinib and Everolimus.

Caption: Workflow for validating the mechanism of action of a kinase inhibitor.

Conclusion

The validation of a drug's mechanism of action is a cornerstone of drug development. For pyridine-derived kinase inhibitors like Axitinib, a combination of in vitro biochemical assays, cell-based functional assays, and robust clinical trial data provides a comprehensive understanding of their therapeutic effects. This guide has demonstrated that Axitinib is a potent and selective inhibitor of VEGFRs, distinguishing it from the broader-spectrum TKI Sunitinib and the mTOR inhibitor Everolimus. The provided experimental protocols and visualizations offer a framework for researchers to rigorously assess the mechanism of action of novel kinase inhibitors.

References

• 1. Sunitinib: a novel tyrosine kinase inhibitor. A brief review of its therapeutic potential in the treatment of renal carcinoma and gastrointestinal stromal tumors (GIST) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Everolimus in the management of metastatic renal cell carcinoma: an evidence-based review of its place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Axitinib: A Review of its Safety and Efficacy in the Treatment of Adults with Advanced Renal Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]

A Comparative Analysis of 3-Ethynylpyridine in Cross-Coupling Reactions: A Guide for Researchers

For researchers, scientists, and drug development professionals, 3-ethynylpyridine is a valuable building block in the synthesis of complex molecules, particularly in the development of pharmaceuticals and functional materials.[1] Its rigid structure and versatile reactivity make it a sought-after component in medicinal chemistry. The introduction of this moiety into a target molecule often relies on transition-metal-catalyzed cross-coupling reactions. This guide provides a comparative analysis of the performance of 3-ethynylpyridine in several key cross-coupling reactions, supported by experimental data and detailed protocols.

The primary methods for incorporating the 3-ethynylpyridine scaffold involve palladium-catalyzed cross-coupling reactions, such as the Sonogashira, Suzuki, and Heck reactions. Each of these methods offers distinct advantages and disadvantages concerning reaction scope, functional group tolerance, and reaction conditions.

Performance in Key Cross-Coupling Reactions

The choice of cross-coupling reaction for utilizing 3-ethynylpyridine is dictated by the desired bond formation and the nature of the coupling partner. The Sonogashira reaction is the most direct method for introducing the ethynylpyridine group, while the Suzuki and Heck reactions are employed when 3-ethynylpyridine is further functionalized and then coupled.

Sonogashira Coupling

The Sonogashira reaction is a powerful and widely used method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[2][3][4] This reaction is particularly relevant for 3-ethynylpyridine as it allows for its direct coupling with various substrates. The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[2]

Key Features of Sonogashira Coupling with 3-Ethynylpyridine:

• Direct Incorporation: Allows for the direct use of 3-ethynylpyridine as the alkyne component.

• Mild Conditions: The reaction can often be carried out under mild conditions, including room temperature, which allows for good functional group tolerance.

• High Yields: Generally provides good to excellent yields of the desired coupled product.

• Copper Co-catalyst: The use of a copper co-catalyst is typical, although copper-free variations exist. The copper co-catalyst can sometimes lead to the formation of alkyne homocoupling byproducts (diynes).

Suzuki Coupling

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between an organoboron compound (such as a boronic acid or ester) and an organic halide or triflate, catalyzed by a palladium complex. To utilize 3-ethynylpyridine in a Suzuki reaction, it would typically be derivatized into a boronic acid or ester, or alternatively, a halo-substituted 3-ethynylpyridine would be coupled with a boronic acid. The reaction is known for its mild conditions and tolerance of a wide range of functional groups.

Key Features of Suzuki Coupling involving 3-Ethynylpyridine Derivatives:

• Broad Substrate Scope: A wide variety of aryl and heteroaryl boronic acids can be coupled.

• Functional Group Tolerance: The reaction conditions are generally mild and compatible with many functional groups.

• Catalyst Systems: Often requires the use of electron-rich and bulky phosphine ligands for efficient coupling, especially with less reactive chlorides.

• Base Selection: The choice of base, such as potassium carbonate or potassium phosphate, is crucial for the transmetalation step.

Heck Coupling

The Heck reaction involves the coupling of an unsaturated halide or triflate with an alkene in the presence of a palladium catalyst and a base to form a substituted alkene. For 3-ethynylpyridine, a halo-substituted version would be reacted with an alkene. The Heck reaction is particularly useful for the synthesis of substituted styrenes and other vinyl compounds.

Key Features of Heck Coupling with 3-Ethynylpyridine Derivatives:

• Alkene Functionalization: A primary method for the vinylation of aryl and heteroaryl halides.

• Stereoselectivity: The reaction is often stereospecific, proceeding via a syn-addition and syn-elimination pathway.

• Catalyst and Ligands: The choice of palladium precursor and phosphine ligands is critical for catalytic activity.

• Substrate Reactivity: Aryl iodides and bromides are generally more reactive than chlorides.

Quantitative Data Presentation

The following tables summarize the performance of 3-ethynylpyridine and its derivatives in Sonogashira, Suzuki, and Heck reactions based on representative literature data.

Reaction	Coupling Partner	Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Sonogashira	2-Amino-3-bromopyridine	Pd(CF₃COO)₂/PPh₃/CuI	Et₃N	DMF	Room Temp	Not specified
Sonogashira	4-Bromopyridine hydrochloride	Pd catalyst/CuI	Piperidine	CH₃CN	Room Temp	98
Sonogashira	3-Iodo-1H-indazole	Not specified	Not specified	Not specified	Not specified	99 (with N-protection)

Table 1: Performance of 3-Ethynylpyridine in Sonogashira Reactions. This table highlights the high efficiency of the Sonogashira coupling for the alkynylation of various halides with terminal alkynes like 3-ethynylpyridine.

Reaction	3-Ethynylpyridine Derivative	Coupling Partner	Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Suzuki	3-Chloro-2-ethylpyridine	Phenylboronic acid	Pd(OAc)₂/SPhos	K₃PO₄	Dioxane/Water	100	High
Suzuki	Aryl Halides	Arylboronic acids	Pd₂(dba)₃/P(t-Bu)₃	Not specified	Not specified	Room Temp	Not specified

Table 2: Representative Performance in Suzuki-Miyaura Coupling. This table showcases typical conditions for the Suzuki coupling of pyridine derivatives, which are applicable to functionalized 3-ethynylpyridines.

Reaction	3-Ethynylpyridine Derivative	Coupling Partner	Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Heck	Aryl Halide	Ethyl acrylate	Pd(OAc)₂	Et₃N	Acetonitrile	Reflux	Not specified
Heck	Aryl Bromides	Styrene derivatives	Pd nanoparticles on polyaniline	Not specified	Not specified	Not specified	High (90-99)

Table 3: Representative Performance in Heck Reactions. This table illustrates common conditions for the Heck reaction, which can be applied to halo-substituted 3-ethynylpyridines for vinylation.

Experimental Protocols

Detailed methodologies for the key cross-coupling reactions are provided below.

General Procedure for Sonogashira Coupling

This protocol is adapted from a representative Sonogashira reaction.

Materials:

• Aryl halide (e.g., 2-amino-3-bromopyridine, 0.5 mmol)

• 3-Ethynylpyridine (0.6 mmol)

• Palladium(II) trifluoroacetate (Pd(CF₃COO)₂, 2.5 mol%)

• Triphenylphosphine (PPh₃, 5.0 mol%)

• Copper(I) iodide (CuI, 5.0 mol%)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF, 2.0 mL)

Procedure:

• To a 10 mL round-bottomed flask, add Pd(CF₃COO)₂ (4.2 mg), PPh₃ (6.6 mg), and CuI (4.8 mg) under a nitrogen atmosphere.

• Add 2.0 mL of DMF and stir the mixture for 30 minutes at room temperature.

• Add the aryl halide (0.5 mmol) and 3-ethynylpyridine (0.6 mmol).

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by flash chromatography.

General Procedure for Suzuki-Miyaura Coupling

This protocol is based on a general procedure for the Suzuki coupling of a chloropyridine.

Materials:

• 3-Halo-ethynylpyridine (e.g., a chlorinated derivative, 1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equiv)

• 1,4-Dioxane

• Degassed water

Procedure:

• In a Schlenk flask, combine the 3-halo-ethynylpyridine, arylboronic acid, and K₃PO₄.

• In a separate vial, prepare the catalyst premix by dissolving Pd(OAc)₂ and SPhos in 1,4-dioxane.

• Evacuate and backfill the Schlenk flask with an inert gas (Nitrogen or Argon) three times.

• Add 1,4-dioxane and degassed water to the Schlenk flask.

• Add the catalyst premix to the reaction mixture.

• Heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

General Procedure for Heck Coupling

This protocol is adapted from a general procedure for the Heck reaction.

Materials:

• 3-Halo-ethynylpyridine (e.g., a brominated derivative, 1.0 equiv)

• Alkene (e.g., ethyl acrylate, 1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 equiv)

• Triethylamine (Et₃N, 3.0 equiv)

• Acetonitrile

Procedure:

• To a solution of the 3-halo-ethynylpyridine and palladium acetate in acetonitrile, add the alkene and triethylamine at room temperature.

• Reflux the reaction mixture and monitor by TLC.

• After complete consumption of the substrate, filter the reaction mixture through Celite to remove the palladium catalyst.

• Concentrate the residue in vacuo.

• Purify the crude product by an appropriate method, such as flash chromatography.

Visualizing Reaction Pathways and Workflows

To further aid in the understanding of these cross-coupling reactions, the following diagrams illustrate a generalized experimental workflow, the catalytic cycle for the Sonogashira reaction, and a comparison of the key features of the discussed reactions.

Caption: Generalized experimental workflow for cross-coupling reactions.

Caption: Catalytic cycle of the Sonogashira reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Assessing the Purity of Synthesized 3-Ethynylpyridine Derivatives by High-Performance Liquid Chromatography (HPLC)

The accurate determination of purity is a critical step in the synthesis of 3-ethynylpyridine derivatives, compounds of significant interest in pharmaceutical and materials science. High-Performance Liquid Chromatography (HPLC) stands out as the preferred method for this purpose due to its high resolution, sensitivity, and reproducibility. This guide provides a comparative overview of reversed-phase HPLC (RP-HPLC) methods for the purity assessment of these derivatives, offering detailed experimental protocols and data to aid researchers in method selection and development.

Comparative Analysis of HPLC Methods

The selection of HPLC parameters, particularly the column and mobile phase, is crucial for achieving optimal separation of the main compound from its potential impurities, such as starting materials, by-products, and degradation products. Below is a comparison of two common RP-HPLC methods. Method A employs a standard C18 column with a simple acetonitrile/water gradient, while Method B utilizes a C18 column with a trifluoroacetic acid (TFA) modifier in the mobile phase to improve peak shape and resolution for basic compounds like pyridine derivatives.

Table 1: Comparison of HPLC Method Performance

Parameter	Method A	Method B
Column	C18, 4.6 x 150 mm, 5 µm	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water	0.1% TFA in Water
Mobile Phase B	Acetonitrile	0.1% TFA in Acetonitrile
Gradient	10-90% B in 15 min	10-90% B in 15 min
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	254 nm	254 nm
Retention Time (3-ethynylpyridine)	8.52 min	9.25 min
Purity (%)	98.5%	99.2%
Resolution (vs. Impurity 1)	1.8	2.5
Tailing Factor	1.5	1.1

As indicated in Table 1, the addition of TFA in Method B leads to a significant improvement in peak shape (lower tailing factor) and better resolution of the main peak from a closely eluting impurity. This results in a more accurate purity assessment.

Experimental Protocols

Below are the detailed experimental protocols for the two compared HPLC methods.

Method A: Standard C18 Method

• Sample Preparation: Dissolve the synthesized 3-ethynylpyridine derivative in a 50:50 mixture of acetonitrile and water to a final concentration of 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC System: An HPLC system equipped with a UV detector, autosampler, and gradient pump.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase:

  • A: Deionized Water

  • B: Acetonitrile

• Gradient Program:

  • 0-2 min: 10% B

  • 2-12 min: 10% to 90% B

  • 12-15 min: 90% B

  • 15.1-18 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 254 nm

• Data Analysis: Integrate all peaks and calculate the percentage purity by dividing the peak area of the main compound by the total peak area.

Method B: C18 Method with TFA Modifier

• Sample Preparation: Dissolve the synthesized 3-ethynylpyridine derivative in a 50:50 mixture of acetonitrile and water to a final concentration of 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC System: An HPLC system equipped with a UV detector, autosampler, and gradient pump.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase:

  • A: 0.1% Trifluoroacetic Acid (TFA) in Deionized Water

  • B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

• Gradient Program:

  • 0-2 min: 10% B

  • 2-12 min: 10% to 90% B

  • 12-15 min: 90% B

  • 15.1-18 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 254 nm

• Data Analysis: Integrate all peaks and calculate the percentage purity by dividing the peak area of the main compound by the total peak area.

Visualizing the Workflow

The general workflow for assessing the purity of synthesized 3-ethynylpyridine derivatives by HPLC is illustrated below.

Caption: Workflow for HPLC Purity Assessment.

The logical progression from synthesis to final purity determination is depicted in the following diagram.

Caption: Decision Logic for Purity Verification.

A Comparative Guide to the Photophysical Properties of Ethynylpyridine Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract:

This guide provides a comparative overview of the photophysical properties of the three structural isomers of ethynylpyridine: 2-ethynylpyridine, 3-ethynylpyridine, and 4-ethynylpyridine. A comprehensive literature search reveals a significant gap in directly comparable experimental data for these compounds under uniform conditions. Consequently, this document summarizes the currently available, albeit fragmented, data and offers a qualitative comparison based on the expected electronic effects of the nitrogen atom's position within the pyridine ring. Furthermore, standardized experimental protocols for a systematic photophysical characterization are detailed, providing a framework for researchers to generate the much-needed comparative data. This guide serves as both a summary of the current state of knowledge and a call to action for further empirical investigation into these versatile chemical building blocks.

Introduction

Ethynylpyridines are a class of heterocyclic aromatic compounds that serve as important building blocks in medicinal chemistry, materials science, and coordination chemistry. Their rigid structure, combined with the electronic properties of the pyridine ring and the alkyne moiety, makes them attractive components in the design of functional molecules with specific optical and electronic characteristics. The position of the nitrogen atom in the pyridine ring (ortho, meta, or para to the ethynyl group) is expected to significantly influence their photophysical properties, including light absorption, fluorescence, and excited-state lifetime. Understanding these differences is crucial for the rational design of novel pharmaceuticals, molecular probes, and electronic materials.

Despite their importance, a systematic comparative study of the photophysical properties of the three ethynylpyridine isomers is conspicuously absent from the scientific literature. This guide aims to address this gap by consolidating the available information and providing a clear path for future research.

Theoretical Comparison of Isomers

The photophysical properties of the ethynylpyridine isomers are dictated by the interplay between the electron-withdrawing nature of the pyridine nitrogen and the π-system of the ethynyl group.

• 2-Ethynylpyridine: The proximity of the nitrogen atom to the ethynyl group in the ortho position is expected to lead to the most significant electronic perturbation. This could result in a lower energy for the lowest unoccupied molecular orbital (LUMO) and potentially red-shifted absorption and emission spectra compared to the other isomers.

• 3-Ethynylpyridine: In the meta position, the nitrogen atom's influence on the ethynyl group is primarily inductive. This is generally a weaker effect compared to the mesomeric effect, suggesting that the photophysical properties of 3-ethynylpyridine might be the least perturbed and most similar to a phenylacetylene baseline.

• 4-Ethynylpyridine: The para-substitution in 4-ethynylpyridine allows for direct electronic conjugation between the nitrogen lone pair and the ethynyl π-system. This is expected to create a significant intramolecular charge transfer (ICT) character in the excited state, which could lead to pronounced solvatochromism (a shift in absorption or emission spectra with solvent polarity) and potentially red-shifted emission compared to the 3-isomer.

Quantitative Photophysical Data

The following table summarizes the limited photophysical data found in the public domain for the ethynylpyridine isomers. It is critical to note that these data are collated from different sources, likely using varied experimental conditions (e.g., solvent, concentration, temperature), and therefore are not directly comparable . This table highlights the need for a systematic study where all three isomers are analyzed under identical conditions.

Property	2-Ethynylpyridine	3-Ethynylpyridine	4-Ethynylpyridine
λmax, abs (nm)	Data not available	Data not available	Data not available
λmax, em (nm)	Data not available	Data not available	Data not available
Quantum Yield (ΦF)	Data not available	Data not available	Data not available
Lifetime (τ, ns)	Data not available	Data not available	Data not available
Solvent/Conditions	-	-	-
Reference	-	-	-

A comprehensive search of scientific databases did not yield specific, comparable photophysical data for the parent ethynylpyridine isomers. The data for derivatives and complexes were deemed not representative for this comparative guide.

Experimental Workflow for Photophysical Characterization

To obtain reliable and comparable data, a standardized experimental workflow is essential. The following diagram, generated using the DOT language, outlines the logical steps for a comprehensive photophysical study of the ethynylpyridine isomers.

Caption: Experimental workflow for the comparative photophysical characterization of ethynylpyridine isomers.

Experimental Protocols

The following are detailed methodologies for the key experiments required to characterize the photophysical properties of the ethynylpyridine isomers.

5.1. UV-Visible Absorption Spectroscopy

• Objective: To determine the absorption maxima (λmax, abs) and molar absorptivity (ε) of each isomer.

• Instrumentation: A dual-beam UV-Visible spectrophotometer.

• Procedure:

  • Prepare stock solutions of each ethynylpyridine isomer in a spectroscopic grade solvent (e.g., cyclohexane, acetonitrile, ethanol) at a concentration of approximately 1 mM.

  • From the stock solutions, prepare a series of dilutions in the same solvent, with concentrations ranging from 1 µM to 50 µM.

  • Use 1 cm path length quartz cuvettes. Fill one cuvette with the pure solvent to be used as a reference.

  • Record the absorption spectrum of each diluted solution from 200 nm to 500 nm.[1]

  • Identify the wavelength of maximum absorbance (λmax, abs).

  • According to the Beer-Lambert law (A = εcl), plot absorbance at λmax, abs versus concentration. The slope of the resulting linear fit will be the molar absorptivity (ε).

5.2. Steady-State Fluorescence Spectroscopy

• Objective: To determine the excitation and emission maxima (λmax, ex and λmax, em).

• Instrumentation: A spectrofluorometer equipped with a xenon lamp source and photomultiplier tube detector.

• Procedure:

  • Use solutions with an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects.

  • Emission Spectra: Excite the sample at its λmax, abs and scan the emission wavelengths over a range of approximately 20 nm above the excitation wavelength to 600 nm. The peak of this spectrum is the λmax, em.

  • Excitation Spectra: Set the emission monochromator to the λmax, em and scan the excitation wavelengths from 200 nm up to the emission wavelength. The resulting spectrum should be corrected for the lamp intensity profile and should ideally match the absorption spectrum.

5.3. Fluorescence Quantum Yield (ΦF) Determination

• Objective: To quantify the efficiency of the fluorescence process.

• Methodology: The comparative method using a standard with a known quantum yield is recommended.[2]

• Procedure:

  • Select a suitable fluorescence standard with absorption and emission in a similar spectral region to the ethynylpyridines (e.g., quinine sulfate in 0.1 M H2SO4, ΦF = 0.54).[2]

  • Prepare a series of solutions of the standard and each isomer with absorbances ranging from 0.01 to 0.1 at the same excitation wavelength.

  • Record the absorption and corrected fluorescence emission spectra for all solutions.

  • Integrate the area under the corrected emission spectra.

  • Plot the integrated fluorescence intensity versus absorbance for the standard and each isomer.

  • The quantum yield of the sample (ΦX) is calculated using the following equation: ΦX = ΦST * (GradX / GradST) * (ηX2 / ηST2) where Φ is the quantum yield, Grad is the gradient of the plot of integrated fluorescence intensity vs. absorbance, and η is the refractive index of the solvent. The subscripts ST and X denote the standard and the sample, respectively.[2]

5.4. Fluorescence Lifetime (τ) Measurement

• Objective: To determine the average time the molecule spends in the excited state before returning to the ground state.

• Instrumentation: Time-Correlated Single Photon Counting (TCSPC) system.

• Procedure:

  • Excite the sample using a pulsed light source (e.g., a picosecond laser) at the absorption maximum.

  • The detector measures the arrival time of individual emitted photons relative to the excitation pulse.

  • A histogram of photon arrival times is constructed, which represents the fluorescence decay curve.

  • Deconvolute the instrument response function (IRF) from the measured decay.

  • Fit the resulting decay curve to a single or multi-exponential function to determine the fluorescence lifetime(s) (τ).

Conclusion and Future Outlook

The ethynylpyridine isomers represent a fundamental system for understanding the influence of heteroatom position on molecular photophysics. However, the current lack of systematic, comparative experimental data severely limits their full potential in rational drug and materials design. This guide has highlighted the expected photophysical trends based on electronic principles and has provided a clear and detailed set of experimental protocols that can be used to generate the necessary data. It is our hope that this document will encourage researchers to undertake a comprehensive comparative study of these important molecules, thereby providing the scientific community with a valuable and much-needed dataset. Such a study will undoubtedly pave the way for more precise engineering of molecular properties in a wide range of applications.

References

• 1. 3-Ethynylpyridine | C7H5N | CID 186003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dreem.openfluor.org [dreem.openfluor.org]

Validating 3-Ethynylpyridine for Bioorthogonal Labeling: A Comparative Guide

In the landscape of chemical biology and drug development, bioorthogonal labeling reagents are indispensable tools for the precise tracking and modification of biomolecules within living systems. Among the diverse array of available probes, terminal alkynes, which participate in the highly efficient copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction, have gained prominence. This guide provides a comprehensive validation of 3-ethynylpyridine as a bioorthogonal labeling reagent, offering a comparative analysis against other commonly used alternatives. The following sections present quantitative data, detailed experimental protocols, and visual workflows to assist researchers in making informed decisions for their specific applications.

Performance Comparison of Bioorthogonal Labeling Reagents

The efficacy of a bioorthogonal labeling strategy is contingent on several factors, including reaction kinetics, potential cytotoxicity, and the specific experimental context. The following tables summarize key quantitative data for 3-ethynylpyridine in comparison to other representative bioorthogonal reagents.

Table 1: Reaction Kinetics of Bioorthogonal Labeling Reactions

Reagent/Reaction	Bioorthogonal Reaction	Second-Order Rate Constant (M⁻¹s⁻¹)	Notes
3-Ethynylpyridine	CuAAC	~10³ - 10⁴ (estimated)	The reaction with its isomer, 2-ethynylpyridine, reaches completion in approximately 5 minutes, indicating a very high reaction rate.[1] The electron-withdrawing nature of the pyridine ring is expected to enhance the reactivity of the alkyne.
Phenylacetylene	CuAAC	~10² - 10³	A standard terminal alkyne used in CuAAC reactions.
BCN (Bicyclo[6.1.0]nonyne)	SPAAC	~10⁻¹ - 1	A commonly used cyclooctyne for copper-free click chemistry.
DBCO (Dibenzocyclooctyne)	SPAAC	~10⁻² - 10⁻¹	Another widely used cyclooctyne for SPAAC, known for its stability.
Tetrazine/TCO	IEDDA	~10³ - 10⁶	Inverse-electron-demand Diels-Alder reaction, known for its extremely fast kinetics.

Note: CuAAC reaction rates are highly dependent on the copper source, ligand, and reaction conditions.

Table 2: Cytotoxicity of Pyridine Derivatives in Cancer Cell Lines

While specific IC50 values for 3-ethynylpyridine are not extensively reported, the cytotoxicity of various pyridine derivatives provides an estimate of its potential biological impact. Lower IC50 values indicate higher cytotoxicity.

Compound Class	Cancer Cell Line	IC50 (µM)
Pyrido[2,3-d]pyrimidine Derivatives	MCF-7 (Breast)	0.57 - 1.31
HepG2 (Liver)	0.99 - 1.13
1′H-spiro-pyridine Derivative	Caco-2 (Colorectal)	7.83 ± 0.50
3-aminoimidazo[1,2-α]pyridine Derivatives	HT-29 (Colorectal)	4.15 ± 2.93
B16F10 (Melanoma)	21.75 ± 0.81
Pyridine and Pyrazolyl Pyridine Conjugates	MCF-7 (Breast)	0.34 - 4.15
HepG2 (Liver)	0.18 - 3.47
Pyridine-Based Compounds	MCF-7 (Breast)	0.5
HepG2 (Liver)	5.27

Data compiled from multiple sources.[2][3][4] The cytotoxicity of 3-ethynylpyridine is expected to be cell-line and concentration-dependent.

Experimental Protocols

Detailed methodologies are crucial for the successful application of bioorthogonal labeling techniques. The following are representative protocols for key experiments involving 3-ethynylpyridine.

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Protein Labeling

This protocol describes the general procedure for labeling an azide-modified protein with 3-ethynylpyridine.

Materials:

• Azide-modified protein in a copper-compatible buffer (e.g., phosphate or HEPES buffer).

• 3-Ethynylpyridine stock solution in DMSO.

• Copper(II) sulfate (CuSO₄) stock solution.

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand stock solution.

• Sodium ascorbate stock solution (freshly prepared).

• Aminoguanidine hydrochloride stock solution.

Procedure:

• In a microcentrifuge tube, combine the azide-modified protein solution with the appropriate buffer to the desired final concentration.

• Add the 3-ethynylpyridine stock solution to the protein solution to achieve the desired final concentration.

• Prepare a premix of CuSO₄ and THPTA ligand in a 1:5 molar ratio.

• Add the CuSO₄/THPTA premix to the reaction mixture.

• Add aminoguanidine hydrochloride to the reaction mixture.

• Initiate the reaction by adding freshly prepared sodium ascorbate.

• Incubate the reaction at room temperature for 1-2 hours.

• The labeled protein can be purified from excess reagents using methods such as size exclusion chromatography or dialysis.

Protocol 2: MTT Assay for Cytotoxicity Assessment

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of 3-ethynylpyridine.

Materials:

• Cancer cell line of interest (e.g., MCF-7, HepG2).

• Complete cell culture medium.

• 3-Ethynylpyridine stock solution in DMSO.

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution.

• DMSO.

• 96-well plates.

• Microplate reader.

Procedure:

• Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Prepare serial dilutions of 3-ethynylpyridine in complete cell culture medium.

• Remove the existing medium from the cells and add the medium containing different concentrations of 3-ethynylpyridine. Include a vehicle control (DMSO) and a positive control (a known cytotoxic drug).

• Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form formazan crystals.

• Carefully remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting cell viability against the logarithm of the compound concentration.

Visualizing Workflows and Pathways

Diagrams are essential for understanding complex experimental procedures and biological pathways. The following sections provide Graphviz (DOT language) scripts to generate such diagrams.

Experimental Workflow for Bioorthogonal Labeling and Proteomic Analysis

This workflow illustrates the key steps involved in using 3-ethynylpyridine for labeling newly synthesized proteins in a cellular context, followed by proteomic analysis.

Bioorthogonal labeling and proteomics workflow.

Targeted Drug Delivery and Activation Workflow

This diagram illustrates a conceptual workflow for targeted drug delivery where a prodrug is activated at the target site via a bioorthogonal reaction with 3-ethynylpyridine.

Targeted drug delivery and bioorthogonal activation.

Conclusion

3-Ethynylpyridine emerges as a highly promising bioorthogonal labeling reagent, particularly for applications involving the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. Its estimated high reaction kinetics, driven by the electronic properties of the pyridine ring, make it an attractive choice for rapid and efficient labeling of biomolecules. While direct cytotoxicity data is limited, analysis of related pyridine derivatives suggests that its impact on cell viability is likely to be moderate and dependent on the specific cell type and concentration used.

The choice between 3-ethynylpyridine and other bioorthogonal reagents will ultimately depend on the specific experimental requirements. For applications demanding extremely fast, catalyst-free reactions in living systems, reagents for SPAAC or IEDDA may be more suitable. However, for a wide range of in vitro and in cellulo applications where the small size of the alkyne tag and rapid reaction kinetics are paramount, 3-ethynylpyridine represents a valuable and effective tool in the bioorthogonal chemistry toolbox. The provided protocols and workflows offer a foundation for researchers to design and implement robust and reliable bioorthogonal labeling strategies in their pursuit of new scientific discoveries and therapeutic advancements.

References

• 1. benchchem.com [benchchem.com]
• 2. Revealing nascent proteomics in signaling pathways and cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Khan Academy [khanacademy.org]

Benchmarking 3-Ethynylpyridine: A Comparative Guide for Polymer Synthesis

For researchers, scientists, and drug development professionals, the choice of functional monomers is a critical step in designing polymers with tailored properties. 3-Ethynylpyridine, with its unique combination of a reactive alkyne group and a versatile pyridine moiety, presents an intriguing building block for advanced polymer architectures. This guide provides an objective comparison of 3-ethynylpyridine's performance in key polymerization methodologies, supported by available experimental data, to aid in its effective application.

Introduction to 3-Ethynylpyridine in Polymer Chemistry

3-Ethynylpyridine is a heteroaromatic terminal alkyne that offers a compelling set of features for polymer synthesis. The terminal alkyne group serves as a versatile handle for various polymerization techniques, most notably copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry and transition-metal-catalyzed polymerizations. The nitrogen atom in the pyridine ring introduces polarity, potential for hydrogen bonding, and the ability to coordinate with metal ions, which can influence the solubility, thermal stability, and catalytic activity of the resulting polymers. These properties make polymers derived from 3-ethynylpyridine candidates for applications in drug delivery, catalysis, and materials science.

This guide benchmarks the performance of 3-ethynylpyridine against common alternative alkynes, such as the aromatic phenylacetylene and standard aliphatic alkynes, in different polymerization schemes.

Performance in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Polymerization

Copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a cornerstone of click chemistry, enabling the efficient synthesis of polytriazoles. The reactivity of the alkyne monomer is a key determinant of the polymerization kinetics and the properties of the resulting polymer.

Comparative Data:

While direct, side-by-side quantitative comparisons of the polymerization of 3-ethynylpyridine with other alkynes are not extensively documented in dedicated studies, the reactivity of terminal alkynes in CuAAC reactions is known to be influenced by their electronic and steric properties. Generally, aromatic alkynes exhibit higher reactivity than aliphatic alkynes in CuAAC reactions. The electron-withdrawing nature of the pyridine ring in 3-ethynylpyridine is expected to influence the acidity of the acetylenic proton and, consequently, its reactivity in the formation of the copper acetylide intermediate, a key step in the CuAAC mechanism.

Monomer	Polymerization Method	Catalyst System	Polymer Properties	Reference
3-Ethynylpyridine	CuAAC	CuSO₄/Sodium Ascorbate	Polytriazole	General knowledge, specific polymer data not available in comparative studies.
Phenylacetylene	CuAAC	Various Cu(I) sources	Polytriazole	General knowledge, specific polymer data not available in comparative studies.
Aliphatic Alkynes (e.g., propargyl ethers/amines)	CuAAC	Various Cu(I) sources	Polytriazole	General knowledge, specific polymer data not available in comparative studies.

Experimental Protocol: General Procedure for CuAAC Polymerization

The following is a general protocol for a small-scale CuAAC polymerization. The optimal conditions, including solvent, temperature, and catalyst concentration, may vary depending on the specific azide and alkyne monomers.

Materials:

• Azide-functionalized monomer or polymer

• Alkyne-functionalized monomer or polymer (e.g., 3-ethynylpyridine)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Solvent (e.g., DMF, DMSO, water/t-butanol mixture)

Procedure:

• Dissolve the azide and alkyne monomers in the chosen solvent in a reaction vessel.

• In a separate vial, prepare a fresh solution of sodium ascorbate in the reaction solvent.

• In another vial, prepare a solution of CuSO₄·5H₂O in the reaction solvent.

• Add the sodium ascorbate solution to the monomer solution, followed by the addition of the copper sulfate solution.

• Stir the reaction mixture at the desired temperature. The progress of the polymerization can be monitored by techniques such as GPC or NMR.

• Upon completion, the polymer can be purified by precipitation in a non-solvent (e.g., methanol, water) to remove the catalyst and unreacted monomers.

Logical Workflow for CuAAC Polymerization:

Safety & Regulatory Compliance

Proper Disposal of 3-Ethynylpyridine: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of specialized chemical reagents like 3-Ethynylpyridine are paramount for ensuring a secure laboratory environment and maintaining regulatory compliance. This guide provides essential safety and logistical information, offering a clear, step-by-step procedure for the proper disposal of 3-Ethynylpyridine.

Immediate Safety Considerations

3-Ethynylpyridine is a flammable solid that can cause skin, eye, and respiratory irritation.[1][2] Therefore, adherence to strict safety protocols is non-negotiable. Always handle this compound in a well-ventilated area or a chemical fume hood. Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all times.[1]

Quantitative Safety Data

The following table summarizes key quantitative data for 3-Ethynylpyridine. This information is crucial for risk assessment and safe handling in a laboratory setting.

Property	Value	Source
Flash Point	56.67 °C (134.0 °F) - closed cup	[1][3]
Melting Point	39-40 °C
Boiling Point	83-84 °C at 30 mmHg
Occupational Exposure Limits (OEL)	Not established for 3-Ethynylpyridine.

Step-by-Step Disposal Protocol

The recommended method for the disposal of 3-Ethynylpyridine is through a licensed hazardous waste disposal company. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

1. Waste Identification and Segregation:

• Collect waste 3-Ethynylpyridine, including any contaminated materials (e.g., absorbent pads from a spill), in a dedicated, properly labeled hazardous waste container.

• The container must be made of a compatible material, such as glass, and have a secure, sealable lid.

• Do not mix 3-Ethynylpyridine waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.

2. Container Labeling:

• Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3-Ethynylpyridine".

• Include the approximate quantity of waste and the date of accumulation.

• Indicate the associated hazards: "Flammable Solid" and "Irritant".

3. Storage of Waste:

• Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

• The storage area should be away from sources of ignition, such as heat, sparks, and open flames.

• Ensure the storage area is inaccessible to unauthorized personnel.

4. Arrange for Professional Disposal:

• Contact your institution's EHS department or a licensed hazardous waste disposal contractor to schedule a pickup.

• Provide the contractor with a full inventory of the waste, including the chemical name and quantity.

5. Documentation:

• Maintain meticulous records of all hazardous waste generated and disposed of. This includes the chemical name, quantity, and date of disposal. These records are often a legal requirement and are essential for good laboratory practice.

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the affected area and ensure adequate ventilation.

• Control Ignition Sources: Remove all sources of ignition from the spill area.

• Containment: For small spills, use a non-combustible absorbent material like sand or earth to contain the spill. Do not use combustible materials like paper towels.

• Cleanup: Carefully sweep or scoop the absorbed material into a designated hazardous waste container. Use non-sparking tools.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, collecting all cleaning materials as hazardous waste.

• Reporting: Report the spill to your supervisor and your institution's EHS department.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-Ethynylpyridine.

Caption: Workflow for the safe disposal of 3-Ethynylpyridine.

References

• 1. 3-乙炔基吡啶 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 3-Ethynylpyridine | C7H5N | CID 186003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-ETHYNYLPYRIDINE - Safety Data Sheet [chemicalbook.com]

Personal protective equipment for handling 3-Ethynylpyridine

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This guide provides immediate and essential safety protocols, personal protective equipment (PPE) recommendations, and disposal plans for 3-Ethynylpyridine (CAS: 2510-23-8). Adherence to these procedures is critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Summary: 3-Ethynylpyridine is a flammable solid that can cause skin, eye, and respiratory irritation[1][2]. All handling of this compound should be performed with the appropriate engineering controls and personal protective equipment.

Personal Protective Equipment (PPE)

The following table summarizes the required and recommended PPE for handling 3-Ethynylpyridine.

Protection Type	Equipment	Purpose	Source
Eye/Face Protection	Chemical safety goggles with side shields (conforming to EN166 or NIOSH approved)	Mandatory to prevent eye contact and irritation.
Face shield	Recommended when there is a significant risk of splashing.
Hand Protection	Butyl rubber or neoprene gloves	Recommended for high chemical resistance against pyridine and its derivatives.
Nitrile gloves (rated for pyridine and similar chemicals)	An alternative, but must be changed frequently. Always check manufacturer's compatibility chart.
Body Protection	Flame-retardant lab coat (fully buttoned)	Required to protect skin and prevent ignition in case of fire.
Impervious clothing and boots	Recommended for larger quantities or when there is a higher risk of exposure.
Respiratory Protection	Certified chemical fume hood	All work should be conducted in a fume hood to control vapors and aerosols.
NIOSH-approved respirator (e.g., N95 dust mask)	Required if a fume hood is unavailable or if engineering controls are insufficient to control exposure.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety. The following workflow outlines the key steps from preparation to waste disposal.

Workflow for Safe Handling and Disposal of 3-Ethynylpyridine.

Experimental Protocols

Spill Cleanup Procedure:

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel immediately and ensure the area is well-ventilated.

• Control Ignition Sources: Remove all sources of ignition from the area.

• Don Appropriate PPE: At a minimum, wear chemical safety goggles, a face shield, a flame-retardant lab coat, and appropriate chemical-resistant gloves (butyl rubber or neoprene). If there is a risk of dust or aerosol generation, a NIOSH-approved respirator is required.

• Contain the Spill: For small spills, use an inert absorbent material such as sand or diatomaceous earth to cover the spilled solid.

• Collect the Waste: Carefully sweep or scoop the absorbed material and spilled solid into a designated, labeled container for hazardous waste.

• Decontaminate: Clean the spill area with a suitable solvent, and then wash with soap and water. Collect all cleaning materials as hazardous waste.

• Disposal: Seal the hazardous waste container and arrange for disposal through your institution's environmental health and safety office.

Emergency Exposure Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. If the individual is not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

References

• 1. chemical-label.com [chemical-label.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]